p-Aminobenzothiamide

• CAS: 4714-67-4

Core Science & Biosynthesis

An In-depth Technical Guide to p-Aminobenzothiamide: Physicochemical Properties, Synthesis, and Biological Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

p-Aminobenzothiamide, a thioamide analog of p-aminobenzamide, presents an intriguing scaffold for chemical and pharmacological exploration. This technical guide provides a comprehensive overview of its core physicochemical properties, a detailed experimental protocol for its synthesis, and an analysis of its known and potential biological activities. All quantitative data are summarized in structured tables, and key processes are visualized through detailed diagrams to facilitate understanding and further research in the fields of medicinal chemistry and drug development.

Core Properties and Structure

p-Aminobenzothiamide, systematically named 4-aminobenzenecarbothioamide, is an aromatic thioamide with the chemical formula C₇H₈N₂S. Its structure is characterized by a benzene ring substituted with an amino group and a thioamide group at the para position.

Chemical Structure

The chemical structure of p-Aminobenzothiamide is depicted below.

Figure 1: Chemical Structure of p-Aminobenzothiamide

Physicochemical Properties

A summary of the key physicochemical properties of p-Aminobenzothiamide is presented in Table 1. It is important to note that while some experimental data is available, certain values are predicted and should be considered with appropriate caution.

Property	Value	Source
Molecular Formula	C₇H₈N₂S	PubChem
Molecular Weight	152.22 g/mol	PubChem
Melting Point	185-190 °C	ChemicalBook[1]
pKa (predicted)	13.25 ± 0.29	ChemicalBook[1]
Solubility
Dimethylformamide (DMF)	10 mg/mL	ChemicalBook[1]
Dimethyl Sulfoxide (DMSO)	10 mg/mL	ChemicalBook[1]
Ethanol	0.15 mg/mL	ChemicalBook[1]
DMF:PBS (pH 7.2) (1:9)	0.1 mg/mL	ChemicalBook[1]

Experimental Protocols

Synthesis of p-Aminobenzothiamide via Thionation of 4-Aminobenzamide

A common and effective method for the synthesis of thioamides is the thionation of the corresponding amide using Lawesson's reagent (2,4-bis(4-methoxyphenyl)-1,3-dithia-2,4-diphosphetane-2,4-disulfide).[2][3][4][5][6] The following protocol is a general procedure that can be adapted for the synthesis of p-Aminobenzothiamide.

Materials:

• 4-Aminobenzamide

• Lawesson's Reagent

• Anhydrous Toluene

• Silica Gel for column chromatography

• Appropriate eluent system (e.g., ethyl acetate/hexane mixture)

• Standard laboratory glassware and equipment (round-bottom flask, reflux condenser, heating mantle, magnetic stirrer, rotary evaporator, chromatography column)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-aminobenzamide (1.0 mmol) in anhydrous toluene.

• Addition of Lawesson's Reagent: To the stirred solution, add Lawesson's reagent (0.5-0.6 mmol).

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C for toluene).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (4-aminobenzamide) is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system to isolate the p-Aminobenzothiamide.

Figure 2: Synthesis Workflow for p-Aminobenzothiamide

Biological Properties and Potential Applications

While direct experimental data on the biological activity of p-Aminobenzothiamide is limited in publicly available literature, its structural similarity to other biologically active molecules, such as p-aminobenzoic acid (PABA) and various benzothiazole derivatives, suggests potential areas for investigation.

Potential as an Antimicrobial Agent

Derivatives of 4-aminobenzoic acid have been shown to possess antimicrobial and cytotoxic properties.[7] The introduction of a thioamide group could modulate this activity. Further research is warranted to screen p-Aminobenzothiamide against a panel of bacterial and fungal strains.

Potential as an Anticancer Agent

Various derivatives of 2-aminobenzothiazole have been investigated for their anticancer properties.[8][9] Additionally, some aminophenol analogues have demonstrated potent anticancer activities.[10] Given the "amino" and "thio" functional groups, p-Aminobenzothiamide could be a candidate for anticancer screening.

Potential as an Enzyme Inhibitor

The structural resemblance of the amino- and thioamide moieties to substrates of certain enzymes could make p-Aminobenzothiamide a candidate for enzyme inhibition studies. For instance, p-aminobenzamidine, a related compound, is known to be a competitive inhibitor of nitric oxide synthase.[11]

Figure 3: Potential Areas of Biological Investigation

Conclusion

p-Aminobenzothiamide is a readily synthesizable compound with a range of physicochemical properties that make it an interesting candidate for further investigation in drug discovery and development. While experimental data on its biological activity is currently scarce, its structural features suggest potential for antimicrobial, anticancer, and enzyme inhibitory activities. The protocols and data presented in this guide are intended to provide a solid foundation for researchers to explore the therapeutic potential of this and related thioamide compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. content.veeabb.com [content.veeabb.com]
• 3. Synthesis and antimicrobial properties of 4-acylaminobenzenethiosulfoacid S-esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Antioxidant and anticancer activity of synthesized 4-amino-5-((aryl substituted)-4H-1,2,4-triazole-3-yl)thio-linked hydroxamic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. data.ntsb.gov [data.ntsb.gov]
• 7. Flavonoids in modulation of cell survival signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Evaluation of 2-Thioxoimadazolidin-4-one Derivatives as Potent Anti-Cancer Agents through Apoptosis Induction and Antioxidant Activation: In Vitro and In Vivo Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis and Purification of p-Aminobenzothiamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the prevalent synthetic routes and purification methodologies for p-Aminobenzothiamide (also known as 4-aminothiobenzamide), a key building block in medicinal chemistry. This document details established experimental protocols, presents quantitative data in a structured format, and includes workflow diagrams to elucidate the synthetic processes.

Introduction

p-Aminobenzothiamide is an important intermediate in the synthesis of various heterocyclic compounds, including thiazoles, which are of significant interest in drug discovery due to their diverse pharmacological activities. The efficient and scalable synthesis of high-purity p-Aminobenzothiamide is therefore a critical aspect of developing novel therapeutics. This guide outlines the two primary synthetic strategies for its preparation: the thionation of p-aminobenzamide and the reaction of p-aminobenzonitrile with a sulfur source.

Synthetic Routes and Methodologies

The synthesis of p-Aminobenzothiamide can be approached from two main starting materials: p-aminobenzamide or p-aminobenzonitrile. The choice of route often depends on the availability of the starting material, desired scale, and safety considerations.

Thionation of p-Aminobenzamide

The most common method for synthesizing thioamides is the thionation of their corresponding amides. This involves the replacement of the carbonyl oxygen with a sulfur atom. Lawesson's reagent and phosphorus pentasulfide (P₄S₁₀) are the most frequently employed thionating agents for this transformation.[1]

Logical Workflow for Thionation of p-Aminobenzamide:

Caption: General workflow for the synthesis of p-Aminobenzothiamide via thionation.

Lawesson's reagent [2,4-bis(4-methoxyphenyl)-1,3-dithia-2,4-diphosphetane-2,4-disulfide] is a mild and efficient thionating agent.[1] The reaction is typically carried out in an anhydrous solvent at elevated temperatures.

Experimental Protocol:

• To a solution of p-aminobenzamide (1.0 mmol) in anhydrous toluene (4 mL), add Lawesson's reagent (0.60 mmol).

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amide is consumed.[2]

• Cool the reaction mixture to room temperature.

• Add ethanol (2 mL) and heat the mixture at reflux for 2 hours to decompose the Lawesson's reagent byproducts.[2]

• Remove the volatiles under reduced pressure.

• Dissolve the residue in ethyl acetate and perform an aqueous work-up by washing with water.

• Separate the organic phase and dry it over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.[2]

Phosphorus pentasulfide is a more reactive and cost-effective thionating agent, though it may require harsher reaction conditions.[1]

Experimental Protocol:

• In a round-bottom flask, suspend p-aminobenzamide in an anhydrous solvent such as dioxane.

• Add phosphorus pentasulfide (P₄S₁₀), often supported on alumina (Al₂O₃) to improve handling and reactivity.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and filter off any solids.

• The filtrate is then subjected to a hydrolytic workup.

• The crude product is extracted with a suitable organic solvent.

• The organic layer is dried and the solvent evaporated to yield the crude p-Aminobenzothiamide.[3]

From p-Aminobenzonitrile

An alternative route involves the reaction of p-aminobenzonitrile with a source of hydrogen sulfide. This method is particularly useful if p-aminobenzonitrile is a more readily available starting material.

Logical Workflow for Synthesis from p-Aminobenzonitrile:

Caption: General workflow for the synthesis of p-Aminobenzothiamide from p-aminobenzonitrile.

Experimental Protocol:

• Dissolve p-aminobenzonitrile in a suitable solvent such as pyridine.

• Pass a stream of hydrogen sulfide (H₂S) gas through the solution, or alternatively, use a soluble sulfide salt like sodium hydrosulfide (NaHS).

• The reaction is often carried out in the presence of a base, such as triethylamine, to facilitate the reaction.

• Monitor the reaction progress by TLC.

• Upon completion, the product can often be precipitated by pouring the reaction mixture into water.

• The solid product is then collected by filtration.

Purification

The purity of p-Aminobenzothiamide is crucial for its subsequent use in drug synthesis. The primary methods for purification are recrystallization and column chromatography.

Recrystallization

Recrystallization is a highly effective method for purifying solid organic compounds.[4] The choice of solvent is critical for successful recrystallization.

General Recrystallization Protocol:

• Dissolve the crude p-Aminobenzothiamide in a minimum amount of a suitable hot solvent.

• If colored impurities are present, a small amount of activated charcoal can be added to the hot solution.

• Perform a hot filtration to remove any insoluble impurities and charcoal.

• Allow the filtrate to cool slowly to room temperature to induce crystallization.

• Further cooling in an ice bath can maximize the yield of the crystals.[5]

• Collect the purified crystals by vacuum filtration and wash them with a small amount of cold solvent.[4]

• Dry the crystals under vacuum.

Solvent Selection for Recrystallization:

Solvent/Solvent System	Suitability for Thioamides	Reference
Ethanol	Often a good choice for polar compounds.[5]	[5]
Ethanol/Water	A mixture can be effective, with water acting as an anti-solvent.	[5]
Toluene	Suitable for less polar compounds.	[6]
Dichloromethane/Hexane	A common mixture for recrystallization of various organic compounds.	[6]

Column Chromatography

For the separation of closely related impurities or when recrystallization is not effective, silica gel column chromatography can be employed.

General Column Chromatography Protocol:

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Pack a chromatography column with the slurry.

• Dissolve the crude p-Aminobenzothiamide in a minimum amount of the eluent and load it onto the column.

• Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane).

• Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent to obtain the purified p-Aminobenzothiamide.

Quantitative Data

The following table summarizes typical quantitative data for the synthesis of thioamides using Lawesson's reagent, which can be considered indicative for the synthesis of p-Aminobenzothiamide. Specific yields for p-Aminobenzothiamide may vary depending on the exact reaction conditions and purification efficiency.

Starting Material	Thionating Agent	Solvent	Reaction Time	Yield (%)	Purity	Reference
Aromatic Amide	Lawesson's Reagent	Toluene	3 h (reflux)	75-85	High (after chromatography)	[7]
N-(p-methylphenyl)benzamide	Lawesson's Reagent	Toluene	3 h (reflux)	Not specified	High (after recrystallization)	[2]

Conclusion

The synthesis of p-Aminobenzothiamide can be reliably achieved through the thionation of p-aminobenzamide or the reaction of p-aminobenzonitrile with a sulfur source. The choice of methodology will depend on factors such as starting material availability, scale, and desired purity. Effective purification through recrystallization or column chromatography is essential to obtain a product suitable for applications in drug development. The protocols and data presented in this guide provide a solid foundation for researchers and scientists working with this important synthetic intermediate.

References

• 1. Thioamide synthesis by thionation [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Isolation, purification and characterization of a pyocin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. benchchem.com [benchchem.com]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

p-Aminobenzothiamide: A Technical Guide to Solubility and Stability Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies required to assess the solubility and stability of p-Aminobenzothiamide, a crucial step in early-stage drug development. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this document focuses on establishing robust experimental protocols. It outlines the procedures for determining solubility in various solvents and for conducting forced degradation studies to understand the compound's intrinsic stability. This guide is intended to serve as a foundational resource for researchers initiating the physicochemical characterization of p-Aminobenzothiamide, enabling the generation of critical data for formulation development and regulatory submissions.

Introduction

p-Aminobenzothiamide is a molecule of interest in pharmaceutical research. A thorough understanding of its solubility and stability is paramount for the development of a safe, effective, and stable pharmaceutical product. Solubility influences bioavailability and the choice of formulation, while stability data are critical for determining storage conditions, shelf-life, and identifying potential degradation products that could impact safety and efficacy.[1][2] This guide details the necessary experimental frameworks to systematically evaluate these key parameters.

Solubility Assessment

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its dissolution rate and subsequent absorption. Solubility studies are typically performed in a range of aqueous and organic solvents to understand its behavior in various physiological and formulation environments.

Experimental Protocol: Equilibrium Solubility Determination

This method determines the saturation solubility of a compound in a specific solvent at a constant temperature.

Materials:

• p-Aminobenzothiamide

• A range of solvents (e.g., water, phosphate buffer pH 7.4, 0.1 N HCl, methanol, ethanol, acetonitrile, polyethylene glycol 400)

• Scintillation vials or sealed glass tubes

• Orbital shaker with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Analytical balance

Procedure:

• Add an excess amount of p-Aminobenzothiamide to a known volume of the selected solvent in a vial.

• Seal the vials to prevent solvent evaporation.

• Place the vials in an orbital shaker set at a constant temperature (e.g., 25 °C and 37 °C) and agitate until equilibrium is reached (typically 24-72 hours).

• After reaching equilibrium, visually inspect the vials to ensure excess solid is still present.

• Centrifuge the samples to separate the undissolved solid.

• Carefully collect an aliquot of the supernatant and dilute it with a suitable solvent.

• Analyze the concentration of p-Aminobenzothiamide in the diluted supernatant using a validated HPLC method.

• Calculate the solubility in mg/mL or mol/L.

Data Presentation: Solubility of p-Aminobenzothiamide (Exemplary Data)

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Water	25	Data to be determined	Data to be determined
Phosphate Buffer (pH 7.4)	37	Data to be determined	Data to be determined
0.1 N HCl	37	Data to be determined	Data to be determined
Methanol	25	Data to be determined	Data to be determined
Ethanol	25	Data to be determined	Data to be determined
Acetonitrile	25	Data to be determined	Data to be determined
Polyethylene Glycol 400	25	Data to be determined	Data to be determined

Visualization: Solubility Determination Workflow

Caption: Workflow for Equilibrium Solubility Determination.

Stability Studies

Stability testing is essential to understand how the quality of a drug substance varies over time under the influence of environmental factors such as temperature, humidity, and light.[1] Forced degradation studies are a key component, deliberately exposing the drug to harsh conditions to identify likely degradation products and establish degradation pathways.[1][2][3]

Experimental Protocol: Forced Degradation Studies

Forced degradation studies are conducted to develop and validate a stability-indicating analytical method.[4] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[3]

Stress Conditions:

• Acid Hydrolysis: 0.1 N HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 N NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid drug substance at 105 °C for 24 hours.

• Photolytic Degradation: Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

General Procedure:

• Prepare solutions of p-Aminobenzothiamide in the respective stress media (for hydrolysis and oxidation).

• For thermal and photolytic studies, use the solid drug substance.

• Expose the samples to the specified stress conditions for the designated time.

• At appropriate time points, withdraw samples.

• Neutralize the acid and base hydrolyzed samples.

• Dilute all samples to a suitable concentration for analysis.

• Analyze the stressed samples using a stability-indicating HPLC method. The method should be able to separate the intact drug from any degradation products.

• Determine the percentage of degradation and identify the major degradation products.

Data Presentation: Forced Degradation of p-Aminobenzothiamide (Exemplary Data)

The following table is an example of how to summarize the results from a forced degradation study.

Stress Condition	Time (hours)	Temperature (°C)	% Degradation	Number of Degradants
0.1 N HCl	24	60	Data to be determined	Data to be determined
0.1 N NaOH	24	60	Data to be determined	Data to be determined
3% H₂O₂	24	RT	Data to be determined	Data to be determined
Thermal	24	105	Data to be determined	Data to be determined
Photolytic	-	-	Data to be determined	Data to be determined

Visualization: Forced Degradation Study Workflow

Caption: Workflow for Forced Degradation Studies.

Stability-Indicating Method Development

A crucial aspect of stability studies is the use of a validated stability-indicating analytical method, typically an HPLC method. This method must be able to accurately quantify the decrease in the concentration of the active ingredient and separate it from any degradation products, impurities, and excipients.[4]

Key Considerations for Method Development

• Column Chemistry: A C18 column is a common starting point for reverse-phase chromatography.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is typically used. Gradient elution may be necessary to resolve all peaks.

• Detection: A photodiode array (PDA) detector is highly recommended as it can help in assessing peak purity and provides spectral information about the degradation products.

• Validation: The method must be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision, and robustness.

Conclusion

While specific solubility and stability data for p-Aminobenzothiamide are not extensively documented, this guide provides the necessary framework for researchers to generate this critical information. The detailed protocols for solubility determination and forced degradation studies, along with the principles of stability-indicating method development, will enable a thorough physicochemical characterization of p-Aminobenzothiamide. The data generated from these studies will be instrumental in guiding formulation development, establishing appropriate storage conditions, and ensuring the quality, safety, and efficacy of any future drug product containing p-Aminobenzothiamide.

References

• 1. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 2. ajpsonline.com [ajpsonline.com]
• 3. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 4. What is a stability indicating method? | Peptide Testing | AmbioPharm [ambiopharm.com]

Commercial Availability and Research Applications of 4-Aminothiobenzamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-Aminothiobenzamide (CAS No. 4714-67-4) for research purposes. It further details potential experimental applications and associated signaling pathways, drawing from research on structurally and functionally related benzamide and thiobenzamide analogs. This guide is intended to serve as a foundational resource for investigators interested in exploring the therapeutic potential of this compound.

Commercial Availability

4-Aminothiobenzamide is readily available from several major chemical suppliers, ensuring its accessibility for research and development. The compound is typically supplied as a solid with a purity of 97% or higher. Below is a summary of commercial sources and relevant product information.

Supplier	Product Number	Purity	Available Quantities	CAS Number	Molecular Formula	Molecular Weight
Sigma-Aldrich	724904	97%	1 g	4714-67-4	C₇H₈N₂S	152.22 g/mol
Apollo Scientific	OR11119	97%	5 g, 25 g, 100 g, 500 g	4714-67-4	C₇H₈N₂S	152.22 g/mol
Santa Cruz Biotechnology	sc-280805	-	Contact for details	4714-67-4	C₇H₈N₂S	152.22 g/mol

Note: Pricing and availability are subject to change. Please refer to the suppliers' websites for the most current information.

Physicochemical Properties and Safety Information

• Appearance: Solid

• Melting Point: 185-190 °C

• Synonyms: 4-Aminobenzenecarbothioamide, p-Aminobenzothiamide[1]

• Hazard Statements: Harmful if swallowed (H302), May cause an allergic skin reaction (H317), Causes serious eye irritation (H319)[1]

• Safety Precautions: Standard laboratory personal protective equipment should be worn. Avoid inhalation of dust and contact with skin and eyes.

Potential Research Applications and Experimental Protocols

While specific experimental protocols for 4-Aminothiobenzamide are not extensively documented in publicly available literature, its structural similarity to other well-studied aminobenzamide and thiobenzamide derivatives suggests its potential utility in several research areas. The aminobenzamide scaffold is a known pharmacophore for inhibitors of enzymes such as Histone Deacetylases (HDACs) and Dipeptidyl Peptidase-4 (DPP-IV).

Representative Experimental Protocol: In Vitro Histone Deacetylase (HDAC) Inhibition Assay

This protocol is a representative method for evaluating the inhibitory activity of a compound like 4-Aminothiobenzamide against class I HDACs. It is based on established procedures for benzamide-based HDAC inhibitors.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 4-Aminothiobenzamide against a specific HDAC isoform (e.g., HDAC1).

Materials:

• Recombinant human HDAC1 enzyme

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Trichostatin A (TSA) as a positive control inhibitor

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)

• Developer solution (containing a protease to cleave the deacetylated substrate)

• 4-Aminothiobenzamide stock solution in DMSO

• Black, opaque 96-well microplates

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of 4-Aminothiobenzamide in assay buffer. The final DMSO concentration in the assay should be kept below 1%.

• Enzyme Reaction: a. To the wells of the 96-well plate, add the assay buffer, the diluted 4-Aminothiobenzamide or control, and the recombinant HDAC1 enzyme. b. Incubate for 15 minutes at 37°C to allow the compound to interact with the enzyme. c. Initiate the reaction by adding the fluorogenic HDAC substrate.

• Incubation: Incubate the plate at 37°C for 60 minutes.

• Development: Stop the enzymatic reaction by adding the developer solution. Incubate at 37°C for an additional 15 minutes to allow for the generation of the fluorescent signal.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Data Analysis: Calculate the percentage of inhibition for each concentration of 4-Aminothiobenzamide relative to the vehicle control. Determine the IC₅₀ value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Representative Experimental Workflow for Drug Discovery

The following diagram illustrates a typical workflow for the initial stages of a drug discovery project investigating a compound such as 4-Aminothiobenzamide.

References

• 1. p-Aminobenzothiamide | C7H8N2S | CID 2756559 - PubChem [pubchem.ncbi.nlm.nih.gov]

p-Aminobenzothiamide: A Versatile Scaffold for Innovations in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

p-Aminobenzothiamide, a thioamide analog of the well-established pharmaceutical building block p-aminobenzoic acid (PABA), presents a compelling yet underexplored scaffold for the synthesis of novel therapeutic agents. This technical guide provides a comprehensive overview of p-aminobenzothiamide, including its chemical and physical properties. Drawing parallels from the rich chemistry of analogous compounds, this document explores its potential as a versatile building block in medicinal chemistry. Detailed hypothetical experimental protocols for the synthesis of high-value heterocyclic structures, such as quinazolinones and benzimidazoles, are presented to illustrate its synthetic utility. Furthermore, this guide discusses the potential for p-aminobenzothiamide derivatives to modulate key biological targets, such as poly(ADP-ribose) polymerase (PARP), offering new avenues for the development of targeted therapies.

Introduction

The strategic use of versatile building blocks is a cornerstone of modern drug discovery, enabling the efficient construction of diverse chemical libraries for biological screening. p-Aminobenzoic acid (PABA) is a well-known example of such a scaffold, forming the core of numerous therapeutic agents.[1] Its thioamide counterpart, p-aminobenzothiamide, offers a unique bioisosteric replacement that can significantly alter the physicochemical and pharmacological properties of the parent molecule. The introduction of a thioamide group can enhance metabolic stability, improve membrane permeability, and provide new hydrogen bonding patterns, thereby offering advantages in drug design.

This guide aims to illuminate the potential of p-aminobenzothiamide as a key intermediate in the synthesis of novel bioactive compounds. While direct literature on its extensive use is emerging, its structural similarity to PABA and the known reactivity of the thioamide functional group allow for the rational design of synthetic pathways to valuable pharmacological scaffolds.

Chemical and Physical Properties of p-Aminobenzothiamide

A thorough understanding of the fundamental properties of p-aminobenzothiamide is essential for its effective utilization in synthesis.

Property	Value	Reference
IUPAC Name	4-aminobenzenecarbothioamide
Synonyms	4-Aminothiobenzamide, p-Aminobenzothioamide
CAS Number	4714-67-4
Molecular Formula	C₇H₈N₂S
Molecular Weight	152.22 g/mol
Melting Point	185-190 °C
Appearance	Solid
SMILES	NC(=S)c1ccc(N)cc1
InChI Key	LZJVSPPXXGXGQL-UHFFFAOYSA-N

p-Aminobenzothiamide as a Synthetic Building Block

The presence of three reactive sites—the aromatic amino group, the thioamide nitrogen, and the thiocarbonyl sulfur—makes p-aminobenzothiamide a highly versatile precursor for a range of chemical transformations. These functional groups can participate in various reactions, including N-acylation, N-alkylation, cyclization, and multicomponent reactions, to generate a diverse array of complex molecules.

Potential Synthesis of Quinazolinone Derivatives

Quinazolinones are a prominent class of heterocyclic compounds with a broad spectrum of biological activities, including anticancer, anti-inflammatory, and anticonvulsant properties. A plausible synthetic route to novel quinazolinone derivatives from p-aminobenzothiamide could involve an initial acylation of the aromatic amino group followed by cyclization.

Hypothetical Experimental Protocol: Synthesis of 2-Aryl-6-thioamido-quinazolin-4(3H)-one

• Step 1: N-Acylation. To a solution of p-aminobenzothiamide (1.0 eq) in a suitable solvent such as pyridine or N,N-dimethylformamide (DMF), add an aryl acyl chloride (1.1 eq) dropwise at 0 °C. Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, pour the reaction mixture into ice-water and collect the precipitate by filtration. Wash the solid with cold water and dry under vacuum to yield the N-acylated intermediate.

• Step 2: Cyclization. Suspend the N-acylated intermediate (1.0 eq) in acetic anhydride. Heat the mixture to reflux for 4-6 hours. After cooling, pour the reaction mixture onto crushed ice. Collect the resulting solid by vacuum filtration, wash with water, and then with a saturated sodium bicarbonate solution until effervescence ceases. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to afford the pure 2-aryl-6-thioamido-quinazolin-4(3H)-one.

Potential Synthesis of Benzimidazole Derivatives

Benzimidazoles are another critical heterocyclic scaffold found in numerous pharmaceuticals, including proton pump inhibitors and anthelmintics. The synthesis of novel benzimidazole derivatives can be envisioned through the condensation of p-aminobenzothiamide with ortho-phenylenediamines.

Hypothetical Experimental Protocol: Synthesis of 2-(4-Thioamidophenyl)benzimidazole

• Reaction Setup. In a round-bottom flask, combine p-aminobenzothiamide (1.0 eq) and o-phenylenediamine (1.0 eq).

• Reaction Conditions. Heat the mixture in the presence of a catalytic amount of a strong acid, such as polyphosphoric acid (PPA) or hydrochloric acid, at 150-180 °C for 4-8 hours.

• Work-up and Purification. After cooling, neutralize the reaction mixture with a base (e.g., 10% sodium hydroxide solution). Collect the precipitate by filtration, wash thoroughly with water, and dry. Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent to obtain the desired 2-(4-thioamidophenyl)benzimidazole.

Potential Application in the Development of PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) inhibitors have emerged as a promising class of anticancer drugs, particularly for tumors with deficiencies in DNA repair mechanisms. Many PARP inhibitors feature a benzamide or related pharmacophore that mimics the nicotinamide portion of the NAD+ substrate. The thioamide group of p-aminobenzothiamide could serve as a bioisostere for the amide group in these inhibitors, potentially leading to altered binding affinities and pharmacokinetic profiles.

The amino group of p-aminobenzothiamide provides a convenient handle for the introduction of various side chains that can interact with specific residues in the PARP active site, thereby enhancing potency and selectivity.

Visualizing Synthetic Strategies and Biological Pathways

Logical Workflow for Drug Discovery

The following diagram illustrates a logical workflow for the utilization of p-aminobenzothiamide in a drug discovery program.

Drug discovery workflow using p-aminobenzothiamide.

Experimental Workflow for Synthesis

The following diagram outlines a general experimental workflow for the synthesis and characterization of a derivative from p-aminobenzothiamide.

General synthetic workflow for p-aminobenzothiamide derivatives.

PARP Inhibition Signaling Pathway

The diagram below illustrates the principle of synthetic lethality targeted by PARP inhibitors, a potential application for derivatives of p-aminobenzothiamide.

Mechanism of synthetic lethality with PARP inhibitors.

Conclusion

p-Aminobenzothiamide holds significant promise as a versatile and valuable building block in medicinal chemistry. Its unique combination of reactive functional groups opens the door to a wide range of synthetic transformations, enabling the creation of novel heterocyclic compounds and potential therapeutic agents. While further experimental exploration is warranted, the theoretical applications outlined in this guide, particularly in the synthesis of quinazolinones, benzimidazoles, and as a scaffold for PARP inhibitors, highlight the rich potential of p-aminobenzothiamide. Researchers and drug development professionals are encouraged to explore the synthetic utility of this compound to unlock new opportunities in the quest for innovative medicines.

References

• 1. INCREASED SYNTHESIS OF p-AMINOBENZOIC ACID ASSOCIATED WITH THE DEVELOPMENT OF SULFONAMIDE RESISTANCE IN STAPHYLOCOCCUS AUREUS - PubMed [pubmed.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of Thioamide Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The thioamide functional group, a bioisostere of the amide bond, has garnered significant attention in medicinal chemistry due to its unique physicochemical properties that often translate into enhanced biological activity and improved pharmacokinetic profiles.[1][2][3] This in-depth technical guide explores the diverse pharmacological landscape of thioamide derivatives, summarizing key findings in oncology, infectious diseases, and enzyme inhibition. The content herein is designed to provide a comprehensive resource for researchers engaged in the discovery and development of novel therapeutics.

Anticancer Activity of Thioamide Derivatives

Thioamide-containing compounds have demonstrated significant potential as anticancer agents, targeting various hallmarks of cancer, including cell proliferation, survival, and angiogenesis.[4][5] Their mechanisms of action are diverse, ranging from the inhibition of key enzymes involved in cell cycle progression and signaling to the induction of apoptosis and DNA damage.[5][6][7]

A notable strategy in the design of thioamide-based anticancer agents involves the modification of existing bioactive scaffolds. For instance, the substitution of an oxygen atom with sulfur in certain carboxamide derivatives to yield their carbothioamide analogs has been shown to significantly enhance antiproliferative activity against cell lines such as MCF-7, likely due to increased lipophilicity.[6]

Several thioamide derivatives have shown potent and selective inhibition of critical cancer-related enzymes. For example, certain piperazine N-thioamide derivatives exhibit strong inhibitory activity against cyclin-dependent kinases (CDK1/2/5), with IC50 values in the nanomolar range, and display potent antiproliferative effects against pancreatic tumor cells. Similarly, other thioamide analogs have been identified as potent and selective inhibitors of SIRT2, leading to reduced proliferation of MCF-7 breast cancer cells. Thioamide-containing compounds have also emerged as significant inhibitors of histone methyltransferase ASH1L, with the thioamide group playing a crucial role in their high potency. Replacing the thioamide with an amide resulted in a nearly 100-fold decrease in inhibitory activity and a loss of antileukemic efficacy.[8]

Furthermore, thioamide derivatives have been investigated as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in cancer therapy. Thioamide-based metal complexes, such as those involving Ruthenium, have also demonstrated anticancer activity in the low micromolar range. Some thioamide derivatives may exert their anticancer effects through mechanisms involving DNA binding.[6] For example, the natural product thioalbamide has been shown to be highly cytotoxic to cancer cells by affecting their energy metabolism, leading to increased production of reactive oxygen species (ROS) and triggering apoptosis.[7]

Quantitative Data on Anticancer Activity

Compound Class	Target Cell Line(s)	IC50 Values	Reference(s)
Piperazine N-thioamide derivatives	MDA-PATC53, PL45 (pancreatic)	0.73 ± 0.08 to 1.14 ± 0.11 µM
Carbothioamide analogs	MCF-7 (breast)	4.53 µM
Pyrazolinethioamide analog	A549 (lung), Hela (cervical)	13.49 ± 0.17 µM, 17.52 ± 0.25 µM
Thioamide analog of a known bioactive compound	MCF-7, HepG2 (liver), PC-3 (prostate)	5.4 ± 0.6 µM, 4.5 ± 1.3 µM, 1.1 ± 0.1 µM
Ru complexes with pyridine-2-carbothioamides	Various human cancer cells	low µM range	[6]
Carbamothioyl-furan-2-carboxamide derivative	HepG2 (liver)	High activity at 20 µg/mL (33.29% cell viability)	[9]
Thioamide-substituted 2,3,4,9-tetrahydro-1H-carbazoles	MCF-7, HTC116, A596	Significant anticancer activity	[5]

Antimicrobial Activity of Thioamide Derivatives

Thioamide-containing compounds represent a promising class of antimicrobial agents with activity against a range of pathogens, including bacteria and fungi.[6][10][11] The thioamide moiety is a key feature of several clinically used and investigational drugs.

Antibacterial Activity

The most well-known examples of thioamide-based antibacterial agents are the second-line anti-tuberculosis drugs ethionamide (ETH) and prothionamide (PTH).[3] These are prodrugs that are activated by the mycobacterial enzyme EthA, a Baeyer-Villiger monooxygenase.[8] The activated form then forms a covalent adduct with NAD, which in turn inhibits the enoyl-acyl carrier protein reductase (InhA), an essential enzyme in the mycolic acid biosynthesis pathway of Mycobacterium tuberculosis.[6][8][12]

Beyond tuberculosis, other thioamide derivatives have demonstrated broader antibacterial activity. For example, a benzo[g]indazole fused carbothioamide derivative has shown promising activity against E. coli and S. aureus. N-piperidine thioamide analogs have exhibited inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA), with copper (II) complexes of these compounds showing enhanced antimicrobial effects. The natural product closthioamide is another example, demonstrating growth-suppressive activity against several human pathogens, including Staphylococcus aureus, Enterococcus faecalis, and Neisseria gonorrhoeae, by inhibiting the ATPase activity of DNA gyrase and topoisomerase IV.[13]

Antifungal Activity

Certain carbamothioyl-furan-2-carboxamide derivatives have shown more prominent antifungal activity than antibacterial activity.[9] Specific derivatives exhibited significant inhibition against various fungal strains with minimum inhibitory concentrations (MICs) in the range of 120.7–190 µg/mL.[9]

Quantitative Data on Antimicrobial Activity

Compound Class	Target Microorganism(s)	MIC/Zone of Inhibition	Reference(s)
N-piperidine thioamide analog	Methicillin-resistant Staphylococcus aureus (MRSA)	30 µg/mL
Copper (II) complex of N-piperidine thioamide	Methicillin-resistant Staphylococcus aureus (MRSA)	20 µg/mL (12 ± 0.08 mm zone of inhibition)
Carbamothioyl-furan-2-carboxamide derivatives	Various bacterial and fungal strains	9–17 mm inhibition zone (antibacterial), 11–19 mm inhibition zone (antifungal); MICs 150.7–295 µg/mL (antibacterial), 120.7–190 µg/mL (antifungal)	[9]

Antiviral Activity of Thioamide Derivatives

The structural versatility of thioamides has been exploited in the development of antiviral agents targeting various viral enzymes and processes.[3]

One area of focus has been the inhibition of HIV-1 reverse transcriptase (RT). A series of thioamides were designed as bioisosteres of the non-nucleoside reverse transcriptase inhibitor (NNRTI) trovirdine.[14] Several of these compounds exhibited inhibitory activity against both wild-type and mutant strains of HIV-1 RT, with IC50 values in the low micromolar range.[14]

More recently, thioamide derivatives have been investigated as inhibitors of the SARS-CoV-2 main protease (Mpro), a crucial enzyme for viral replication. Replacing a hydrolyzable amide bond with a more stable thioamide in a known inhibitor led to a compound with significantly improved pharmacokinetic properties in mice while maintaining potent antiviral activity. Additionally, 1,3,4-thiadiazole derivatives, which can be considered a class of thioamides, have shown antiviral activity against a range of viruses, including herpes simplex virus, Sindbis virus, and Coxsackie virus B4.[15] A series of 2'-deoxy-4'-thio purine nucleosides have also demonstrated potent activity against Hepatitis B virus (HBV) and human cytomegalovirus (HCMV).[16]

Quantitative Data on Antiviral Activity

Compound Class	Target Virus/Enzyme	EC50/IC50 Values	Reference(s)
Thioamide bioisosteres of trovirdine	HIV-1 Reverse Transcriptase (wild type)	8.9 µM	[14]
Thioamide bioisosteres of trovirdine	HIV-1 Reverse Transcriptase (L100I mutant)	70.1 µM	[14]
Thioamide bioisosteres of trovirdine	HIV-1 Reverse Transcriptase (K103N mutant)	92.7 µM	[14]
Thioamide-modified SARS-CoV-2 Mpro inhibitor	SARS-CoV-2 Mpro	0.34 µM (EC50)	[6]
1,3,4-Thiadiazole derivatives	Sindbis virus	9.6 µg/mL	[15]

Enzyme Inhibition by Thioamide Derivatives

Beyond their roles in anticancer and antimicrobial therapies, thioamide derivatives have been explored as inhibitors of various other enzymes. For instance, certain thioamide-containing compounds have shown potent and selective inhibition of SIRT2, a member of the sirtuin family of deacetylases. Additionally, a series of N-piperidine thioamide analogs have demonstrated strong inhibitory activity against urease. The thioamide group in an azepine derivative plays a crucial role in copper chelation and the inhibition of tyrosinase, an enzyme involved in melanogenesis.[8] Furthermore, novel 3-(substituted benzoyl)-2-thioxoimidazolidin-4-one derivatives have been identified as potent inhibitors of α-glucosidase and α-amylase, enzymes relevant to the management of diabetes.[17]

Experimental Protocols

MTT Assay for Anticancer Activity

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.[14][18]

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide or MTT) to purple formazan crystals.[2][14][17] These insoluble crystals are then dissolved, and the absorbance of the resulting colored solution is measured, which is directly proportional to the number of viable cells.[2]

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.[2]

• Compound Treatment: Treat the cells with serial dilutions of the thioamide derivatives and incubate for a specified period (e.g., 24, 48, or 72 hours).[2]

• MTT Addition: After the treatment period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[2][18]

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or a solution of SDS in HCl, to dissolve the formazan crystals.[2]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used for background subtraction.[2]

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value of the compound.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a standard method used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[4][8][19]

Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium and inoculated with a standardized number of microorganisms. The growth of the microorganism is assessed after an incubation period.

Procedure:

• Preparation of Antimicrobial Agent Dilutions: Prepare a two-fold serial dilution of the thioamide derivative in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).[4][19]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., bacteria or fungi) adjusted to a specific concentration (e.g., 10^4 to 10^5 CFU/mL).[19]

• Inoculation: Add the microbial inoculum to each well of the microtiter plate containing the serially diluted compound. Include positive (microorganism with no compound) and negative (broth only) controls.[19]

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for a specified period (e.g., 18-24 hours).[4]

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) of the microorganism.[19]

In Vitro Enzyme Inhibition Assay

This assay is used to determine the inhibitory effect of a compound on the activity of a specific enzyme.[16][20][21]

Principle: The rate of an enzyme-catalyzed reaction is measured in the presence and absence of the inhibitor. The extent of inhibition provides information about the potency and mechanism of the inhibitor.

Procedure:

• Reagent Preparation: Prepare solutions of the purified enzyme, the enzyme's substrate, the thioamide inhibitor at various concentrations, and an appropriate assay buffer.[16]

• Assay Setup: In a suitable reaction vessel (e.g., a cuvette or a well of a microplate), combine the enzyme and the inhibitor and pre-incubate for a specific period to allow for binding.[16]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.[16]

• Reaction Monitoring: Monitor the progress of the reaction over time by measuring the formation of the product or the depletion of the substrate. This is often done using a spectrophotometer or a fluorometer.[16][21]

• Data Analysis: Determine the initial reaction rates at different inhibitor concentrations. Plot the reaction rates against the inhibitor concentrations to determine the IC50 value. Further kinetic studies can be performed to elucidate the mechanism of inhibition (e.g., competitive, non-competitive, or uncompetitive).[20]

Signaling Pathways and Mechanisms of Action

Anticancer Mechanisms

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a crucial role in cell proliferation, survival, and differentiation.[1][11] Dysregulation of EGFR signaling is a common feature in many cancers.[1][11]

Caption: Simplified EGFR signaling pathway and its inhibition by thioamide derivatives.

Antimicrobial Mechanisms

The inhibition of InhA is a key mechanism for the antitubercular activity of thioamide prodrugs like ethionamide.[6][8]

Caption: Mechanism of InhA inhibition by thioamide prodrugs in M. tuberculosis.

Antiviral Mechanisms

Non-nucleoside reverse transcriptase inhibitors (NNRTIs), including some thioamide derivatives, bind to an allosteric site on the HIV-1 reverse transcriptase, inhibiting its function.[3][13][22]

Caption: Inhibition of HIV-1 reverse transcriptase by a thioamide NNRTI.

Inhibitors of the SARS-CoV-2 main protease (Mpro) prevent the cleavage of viral polyproteins, which is essential for viral replication.[5][7][9][23]

Caption: Inhibition of SARS-CoV-2 Mpro by a thioamide derivative.

Conclusion

Thioamide derivatives represent a versatile and promising class of compounds with a broad spectrum of biological activities. Their utility as anticancer, antimicrobial, and antiviral agents, as well as specific enzyme inhibitors, is well-documented. The unique properties conferred by the thioamide group often lead to enhanced potency, improved pharmacokinetic profiles, and the ability to overcome certain drug resistance mechanisms. The continued exploration of thioamide chemistry and its application in medicinal chemistry is expected to yield novel and effective therapeutic agents for a wide range of diseases. This guide provides a foundational understanding of the potential of thioamide derivatives, offering valuable insights for researchers dedicated to the advancement of drug discovery and development.

References

• 1. Epidermal growth factor receptor (EGFR) signaling in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. HIV-1 RT Inhibitors with a Novel Mechanism of Action: NNRTIs that Compete with the Nucleotide Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Minimal Inhibitory Concentration (MIC) [protocols.io]
• 5. mdpi.com [mdpi.com]
• 6. EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Insights into the mechanism of SARS-CoV-2 main protease autocatalytic maturation from model precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The SARS-CoV-2 main protease (Mpro): Structure, function, and emerging therapies for COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Targeting the EGFR signaling pathway in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibition of the Mycobacterium tuberculosis enoyl acyl carrier protein reductase InhA by arylamides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ovid.com [ovid.com]
• 14. researchhub.com [researchhub.com]
• 15. researchgate.net [researchgate.net]
• 16. superchemistryclasses.com [superchemistryclasses.com]
• 17. MTT assay protocol | Abcam [abcam.com]
• 18. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 19. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 20. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Mechanism of inhibition of HIV-1 reverse transcriptase by nonnucleoside inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. scholars.unh.edu [scholars.unh.edu]

The Medicinal Chemistry of Thioamides: A Technical Guide for Drug Development Professionals

Introduction

Thioamides, characterized by the replacement of a carbonyl oxygen with sulfur in an amide functional group, have emerged as a versatile and increasingly important scaffold in modern medicinal chemistry. This structural modification imparts unique physicochemical properties that can be strategically exploited to enhance the potency, selectivity, and pharmacokinetic profiles of therapeutic agents.[1][2] Thioamides are recognized as bioisosteres of amides, carboxylic acids, sulfonamides, and amidines, allowing for their incorporation into a wide range of bioactive molecules.[3] Their applications span a multitude of therapeutic areas, including oncology, infectious diseases, and inflammatory conditions.[2][4] This in-depth technical guide provides a comprehensive overview of the core principles of thioamide medicinal chemistry, intended for researchers, scientists, and drug development professionals.

Physicochemical Properties and Structural Features

The substitution of oxygen with the larger, more polarizable sulfur atom introduces significant changes to the electronic and steric properties of the amide bond.[5]

• Bond Length and Geometry: The C=S bond in a thioamide is longer (approx. 1.71 Å) than the C=O bond in an amide (approx. 1.23 Å), a consequence of sulfur's larger van der Waals radius.[5] Despite this, the planar geometry of the amide is largely retained.

• Hydrogen Bonding: Thioamides are stronger hydrogen bond donors but weaker hydrogen bond acceptors compared to their amide counterparts.[1][5] This alteration can profoundly impact ligand-receptor interactions.

• Rotational Barrier: The C-N bond in thioamides has a higher rotational barrier, leading to greater conformational rigidity, which can be advantageous in designing conformationally constrained peptides and small molecules.[5]

• Metal Chelation: The soft sulfur atom exhibits a greater affinity for certain metals, a property that has been leveraged in the design of metal-chelating agents and metallodrugs.[1]

Synthesis of Thioamides

The most prevalent method for thioamide synthesis is the thionation of a corresponding amide.

General Experimental Protocol: Thionation of an Amide using Lawesson's Reagent

This protocol describes a general procedure for the conversion of an amide to a thioamide on a 1.0 mmol scale.

Materials:

• Starting Amide (1.0 mmol)

• Lawesson's Reagent (0.5 - 0.6 mmol, 0.5 - 0.6 equivalents)

• Anhydrous Toluene (or other high-boiling anhydrous solvents like xylene or dioxane) (4-5 mL)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Thin Layer Chromatography (TLC) supplies

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the starting amide (1.0 mmol) and Lawesson's Reagent (0.5-0.6 mmol) in anhydrous toluene (4-5 mL).

• Place the flask in a heating mantle or oil bath and attach a reflux condenser.

• Heat the reaction mixture to reflux (for toluene, approx. 110 °C) with vigorous stirring.

• Monitor the progress of the reaction by TLC until the starting amide is completely consumed.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired thioamide.

Experimental Workflow for Thioamide Synthesis

A general workflow for the synthesis of thioamides via thionation.

Therapeutic Applications and Mechanisms of Action

Thioamides have demonstrated efficacy in a variety of disease states.

1. Anticancer Agents

Thioamides have been investigated as inhibitors of several key targets in oncology.

• Kinase Inhibitors: The thioamide moiety has been incorporated into small molecules targeting kinases such as the Transforming Growth Factor-beta type I receptor (ALK5) and Epidermal Growth Factor Receptor (EGFR).[1]

  • ALK5 Signaling Pathway:

    TGF-β signaling pathway and the inhibitory action of thioamides on ALK5.

  • EGFR Signaling Pathway:

    EGFR signaling cascade and its inhibition by thioamides.

• Histone Methyltransferase Inhibitors: Thioamide-containing compounds have been developed as potent inhibitors of ASH1L, a histone methyltransferase implicated in leukemia.[1] The thioamide group is crucial for binding within the ASH1L active site.[5]

Quantitative Data for Anticancer Thioamides

Compound Class	Target	Example Compound	IC50	Cell Line
Piperazine N-thioamide	CDK1/2/5	23	42.2-621.9 nM	-
N-pyrazoline thioamide	EGFR	27	0.095 µM	-
N-pyrazoline thioamide	-	27	6.08 µM	HepG2
N-pyrazoline thioamide	-	27	9.37 µM	MCF-7
Carbothioamide Analog	-	26a	4.53 µM	MCF-7
Thioamide-based metal complex	-	39	11.0 µM	HCT-116
Thioamide-based metal complex	-	39	10.2 µM	MCF-7
Thioamide-based metal complex	-	39	9.28 µM	HepG2

2. Antimicrobial Agents

Thioamides are a cornerstone in the treatment of multidrug-resistant tuberculosis and have shown activity against other microbial pathogens.

• Antitubercular Agents: Ethionamide (ETH) and prothionamide (PTH) are prodrugs that are activated by the mycobacterial enzyme EthA.[5] The activated form inhibits the enoyl-ACP reductase InhA, which is essential for mycolic acid synthesis and thus bacterial cell wall integrity.

  Mechanism of Ethionamide Activation and Action

  Bioactivation and mechanism of action of ethionamide.

• Antifungal and Antimalarial Agents: Novel thioamide derivatives have been developed that show promising activity against fungal pathogens like Candida glabrata and the malaria parasite Plasmodium falciparum.[1]

Quantitative Data for Antimicrobial Thioamides

Compound Class	Organism	Example Compound	MIC
ETH analog	M. tuberculosis H37Rv	50	5.8 µM
Pyrazolone carbothioamide	Candida glabrata	68	Ki = 27.2 µM
Pyrazolone carbothioamide	Candida glabrata	69	Ki = 11.7 µM
N-piperidine thioamide	MRSA	63	30 µg/mL

3. Antithyroid Agents

Thioamides such as propylthiouracil (PTU) and methimazole are used to treat hyperthyroidism. They act by inhibiting thyroid peroxidase (TPO), the key enzyme in thyroid hormone synthesis.

Thyroid Hormone Synthesis and Inhibition by Thioamides

Inhibition of thyroid hormone synthesis by thioamides.

Structure-Activity Relationship (SAR) Studies

The systematic modification of a lead thioamide compound and the evaluation of its biological activity is crucial for optimizing its therapeutic properties.

Workflow for Structure-Activity Relationship (SAR) Studies

Iterative cycle of Structure-Activity Relationship (SAR) studies.

Key Experimental Protocols in Thioamide Drug Discovery

1. In Vitro Kinase Inhibition Assay (Generic Protocol)

This protocol outlines the determination of a compound's IC50 value against a target kinase.

Materials:

• Kinase enzyme

• Kinase substrate (peptide or protein)

• ATP

• Kinase buffer

• Test thioamide compound

• DMSO

• Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

• 384-well plates

• Plate reader

Procedure:

• Prepare serial dilutions of the test thioamide in DMSO. Further dilute into kinase buffer to the desired final concentrations.

• In a 384-well plate, add the diluted thioamide or DMSO (for control wells).

• Add the kinase enzyme to each well and incubate for a short period to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Stop the reaction and add the detection reagent according to the manufacturer's instructions.

• Measure the signal (e.g., luminescence, fluorescence) using a plate reader.

• Calculate the percent inhibition for each concentration and determine the IC50 value by fitting the data to a dose-response curve.

2. Cell Proliferation (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

• Cells in culture

• 96-well plates

• Culture medium

• Test thioamide compound

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test thioamide and incubate for a specified period (e.g., 48-72 hours).

• Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

3. Antimicrobial Susceptibility (MIC) Test

This test determines the minimum inhibitory concentration (MIC) of a compound that prevents visible microbial growth.

Materials:

• Bacterial or fungal strain

• Broth medium (e.g., Mueller-Hinton broth)

• 96-well microtiter plates

• Test thioamide compound

• Incubator

Procedure:

• Prepare serial dilutions of the test thioamide in the broth medium in a 96-well plate.

• Inoculate each well with a standardized suspension of the microorganism.

• Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Visually inspect the wells for turbidity (growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.

The thioamide functional group is a powerful tool in the medicinal chemist's armamentarium. Its unique properties allow for the fine-tuning of molecular interactions and the optimization of pharmacokinetic parameters. The diverse range of biological activities exhibited by thioamide-containing compounds, from anticancer to antimicrobial and antithyroid effects, underscores their therapeutic potential. A thorough understanding of their synthesis, mechanisms of action, and structure-activity relationships, coupled with robust experimental evaluation, will continue to drive the development of novel and effective thioamide-based drugs.

References

• 1. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Lead Optimization in Drug Discovery: Process, Strategies & Tools | Chemspace [chem-space.com]
• 4. researchgate.net [researchgate.net]
• 5. derpharmachemica.com [derpharmachemica.com]

An In-depth Technical Guide on the Hypothesized Mechanisms of Action of p-Aminobenzothiamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document outlines hypothesized mechanisms of action for p-Aminobenzothiamide based on its structural similarity to well-characterized chemical moieties. As of the latest literature review, there is a notable absence of direct experimental data for p-Aminobenzothiamide. The information presented herein is extrapolated from studies on analogous compounds and should be considered theoretical until validated by direct experimentation.

Executive Summary

p-Aminobenzothiamide is a small molecule featuring two key pharmacophores: a p-aminobenzoyl group and a thioamide functional group. The former is structurally analogous to p-aminobenzoic acid (PABA), a critical substrate in the folate biosynthesis pathway of many microorganisms. The latter, the thioamide group, is present in several clinically significant drugs with diverse mechanisms, including antimycobacterial and anticancer agents. This guide explores three primary hypotheses for the mechanism of action of p-Aminobenzothiamide, drawing parallels with established drugs and outlining potential experimental approaches for validation.

Core Hypotheses on the Mechanism of Action

Based on the chemical structure of p-Aminobenzothiamide, three primary mechanisms of action are proposed:

• Hypothesis 1: Antimicrobial Action via Dihydropteroate Synthase Inhibition. The p-aminobenzoyl moiety may act as a competitive inhibitor of dihydropteroate synthase (DHPS), an enzyme essential for folate synthesis in bacteria and other microorganisms.

• Hypothesis 2: Antimycobacterial Action via Enoyl-ACP Reductase (InhA) Inhibition. The thioamide group suggests a potential role as a prodrug that, upon activation, targets the mycolic acid biosynthesis pathway in mycobacteria, similar to the action of ethionamide.

• Hypothesis 3: Anticancer Action via SIRT2 Inhibition. Thioamide-containing compounds have been identified as inhibitors of Sirtuin 2 (SIRT2), a deacetylase implicated in oncogenesis. Inhibition of SIRT2 can lead to the degradation of the oncoprotein c-Myc.

Hypothesis 1: Dihydropteroate Synthase (DHPS) Inhibition

Mechanistic Overview

This hypothesis posits that p-Aminobenzothiamide functions as an antimicrobial agent by targeting the folate biosynthesis pathway. The structural similarity of its p-aminobenzoyl group to p-aminobenzoic acid (PABA) suggests it could act as a competitive inhibitor of dihydropteroate synthase (DHPS). DHPS catalyzes the condensation of PABA with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate to form 7,8-dihydropteroate, a precursor to folic acid. Inhibition of this enzyme disrupts the synthesis of tetrahydrofolate, a cofactor essential for the synthesis of nucleotides and certain amino acids, thereby arresting microbial growth. This mechanism is analogous to that of sulfonamide antibiotics like sulfamethoxazole.[1]

Signaling Pathway Diagram

Figure 1: Hypothesized competitive inhibition of DHPS by p-Aminobenzothiamide.

Quantitative Data for Analogous Compounds

The following table summarizes inhibitory constants for sulfamethoxazole, a well-characterized DHPS inhibitor.

Compound	Target Enzyme	Organism	IC50	Ki	Reference
Sulfamethoxazole	Dihydropteroate Synthase	Toxoplasma gondii	2.7 µM	21 µM	[1]
Sulfamethoxazole	Dihydropteroate Synthase	Plasmodium falciparum	60 µM	100 µM	[2]

Experimental Protocol: DHPS Activity Assay

A common method for assessing DHPS activity is a coupled spectrophotometric assay.[3]

Objective: To determine the inhibitory potential of a test compound on DHPS activity.

Principle: The product of the DHPS reaction, dihydropteroate, is reduced by dihydrofolate reductase (DHFR) in the presence of NADPH. The oxidation of NADPH to NADP+ is monitored by the decrease in absorbance at 340 nm.

Materials:

• Purified recombinant DHPS enzyme

• Purified recombinant DHFR enzyme

• 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP) substrate

• p-Aminobenzoic acid (PABA) substrate

• NADPH

• Test compound (e.g., p-Aminobenzothiamide) dissolved in DMSO

• Assay buffer (e.g., 100 mM Tris-HCl, 10 mM MgCl₂, 1 mM DTT, pH 8.5)

• 96-well UV-transparent microplate

• Spectrophotometer

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer in a 96-well plate. Ensure the final DMSO concentration is consistent across all wells (typically ≤1%). Include a no-inhibitor control.

• To each well, add PABA to a final concentration equal to its Kₘ.

• Add DHFR and NADPH to each well.

• Initiate the reaction by adding a mixture of DHPS and DHPP to each well.

• Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals for 15-30 minutes at 37°C.

• Calculate the initial reaction velocities from the linear portion of the absorbance curves.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Hypothesis 2: Enoyl-ACP Reductase (InhA) Inhibition

Mechanistic Overview

This hypothesis proposes that p-Aminobenzothiamide could act as an antimycobacterial agent, particularly against Mycobacterium tuberculosis. Thioamide drugs like ethionamide are prodrugs that are activated by a mycobacterial Baeyer-Villiger monooxygenase, EthA.[4] The activated form then forms a covalent adduct with NAD+, which in turn is a potent inhibitor of the enoyl-acyl carrier protein reductase, InhA. InhA is a key enzyme in the fatty acid synthase-II (FAS-II) system, which is responsible for the synthesis of mycolic acids, essential components of the mycobacterial cell wall.[5] Inhibition of InhA disrupts cell wall integrity, leading to bacterial cell death.

Signaling Pathway Diagram

Figure 2: Hypothesized activation and inhibition of InhA by p-Aminobenzothiamide.

Quantitative Data for Analogous Compounds

The following table presents the minimum inhibitory concentrations (MIC) and enzyme inhibition data for ethionamide and direct InhA inhibitors.

Compound	Target	Organism/Enzyme	MIC (µM)	IC50 (µM)	Reference
Ethionamide	Whole Cell	M. tuberculosis H37Rv	Varies	-	[4]
NITD-564	InhA Enzyme	-	-	0.59	[6]
NITD-916	Whole Cell	M. tuberculosis H37Rv	0.04 - 0.16	-	[7]

Experimental Protocol: InhA Enzymatic Assay

This assay measures the ability of a compound to directly inhibit the enzymatic activity of InhA.[7][8]

Objective: To determine the IC₅₀ of a test compound against purified InhA.

Principle: InhA catalyzes the NADH-dependent reduction of a 2-trans-enoyl-ACP substrate. The reaction is monitored by following the decrease in absorbance at 340 nm due to the oxidation of NADH to NAD+.

Materials:

• Purified recombinant InhA enzyme

• NADH

• 2-trans-dodecenoyl-CoA (DD-CoA) or other suitable enoyl-ACP reductase substrate

• Test compound (e.g., activated p-Aminobenzothiamide) dissolved in DMSO

• Assay buffer (e.g., 30 mM PIPES, 150 mM NaCl, pH 6.8)

• 96-well UV-transparent microplate

• Spectrophotometer

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer in a 96-well plate. Maintain a constant final DMSO concentration.

• Add NADH to each well to a final concentration of approximately 250 µM.

• Add the substrate, DD-CoA, to each well to a final concentration of approximately 25 µM.

• Initiate the reaction by adding purified InhA enzyme to each well to a final concentration of 10-100 nM.

• Immediately monitor the decrease in absorbance at 340 nm at regular intervals for 10-30 minutes at 25°C.

• Calculate initial velocities and determine the IC₅₀ value as described in the DHPS assay protocol.

Hypothesis 3: Anticancer Action via SIRT2 Inhibition

Mechanistic Overview

This hypothesis is based on the discovery of thioamide-containing molecules as potent and selective inhibitors of Sirtuin 2 (SIRT2).[9][10] SIRT2 is an NAD⁺-dependent deacetylase that has been implicated in various cellular processes, including cell cycle control and tumorigenesis. A key substrate of SIRT2 is α-tubulin, and its inhibition leads to hyperacetylation of α-tubulin. More critically, SIRT2 inhibition has been shown to promote the ubiquitination and subsequent proteasomal degradation of the c-Myc oncoprotein.[11][12] As c-Myc is overexpressed in many human cancers and drives proliferation, its degradation represents a promising anticancer strategy.

Signaling Pathway Diagram

Figure 3: Hypothesized SIRT2 inhibition by p-Aminobenzothiamide leading to c-Myc degradation.

Quantitative Data for Analogous Compounds

The following table provides IC₅₀ values for representative thioamide-containing SIRT2 inhibitors.

Compound	Target Enzyme	IC50 (nM)	Selectivity over SIRT1/SIRT3	Reference
TM (Thiomyristoyl)	SIRT2	~50	>500-fold	[11]
Compound 29 (RW-78)	SIRT2	26	>1000-fold	[10]

Experimental Protocol: c-Myc Degradation Assay

This protocol uses Western blotting to assess the effect of a SIRT2 inhibitor on c-Myc protein levels in cancer cells.[9][12]

Objective: To determine if a test compound induces the degradation of c-Myc protein.

Materials:

• Cancer cell line known to express c-Myc (e.g., MCF-7, PC-3M)

• Cell culture medium and supplements

• Test compound (e.g., p-Aminobenzothiamide) dissolved in DMSO

• Proteasome inhibitor (e.g., MG132) for mechanistic studies

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• Western blotting apparatus

• Primary antibodies: anti-c-Myc, anti-SIRT2, anti-α-tubulin, anti-acetyl-α-tubulin, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Culture cancer cells to ~70% confluency in appropriate multi-well plates.

• Treat the cells with various concentrations of the test compound or DMSO (vehicle control) for a specified time course (e.g., 6, 12, 24 hours).

• To confirm proteasome-dependent degradation, co-incubate cells with the test compound and a proteasome inhibitor like MG132 for the final 4-6 hours of treatment.

• Harvest the cells and prepare whole-cell lysates using lysis buffer.

• Determine the protein concentration of each lysate using a BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane and probe with primary antibodies against c-Myc and a loading control (e.g., β-actin). Probing for acetyl-α-tubulin can serve as a marker for SIRT2 inhibition.

• Incubate with the appropriate HRP-conjugated secondary antibody.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the relative decrease in c-Myc protein levels compared to the vehicle-treated control.

Conclusion and Future Directions

The structural features of p-Aminobenzothiamide suggest several plausible and compelling mechanisms of action with potential therapeutic applications in infectious diseases and oncology. The hypotheses presented in this guide provide a rational framework for the initial investigation of this compound.

Future research should focus on the systematic experimental validation of these hypotheses. This would involve:

• Antimicrobial screening: Testing p-Aminobenzothiamide against a panel of bacteria, fungi, and mycobacteria to determine its spectrum of activity.

• Enzymatic assays: Performing in vitro assays with purified DHPS, InhA, and SIRT2 to confirm direct target engagement and determine inhibitory potency.

• Cell-based assays: Utilizing relevant cell lines (e.g., cancer cell lines, infected macrophages) to confirm the cellular mechanism of action.

• Structural biology: Co-crystallization of p-Aminobenzothiamide with its target enzyme(s) to elucidate the precise binding mode and guide further lead optimization.

Through such a structured approach, the therapeutic potential and true mechanism of action of p-Aminobenzothiamide can be fully elucidated.

References

• 1. PDB-101: Global Health: Antimicrobial Resistance: undefined: Sulfamethoxazole [pdb101.rcsb.org]
• 2. journals.asm.org [journals.asm.org]
• 3. A rapid assay for dihydropteroate synthase activity suitable for identification of inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | EthA/R-Independent Killing of Mycobacterium tuberculosis by Ethionamide [frontiersin.org]
• 5. Molecular Determinants of Ethionamide Resistance in Clinical Isolates of Mycobacterium tuberculosis | MDPI [mdpi.com]
• 6. Direct inhibitors of InhA active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. A Slow, Tight Binding Inhibitor of InhA, the Enoyl-Acyl Carrier Protein Reductase from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A SIRT2-selective inhibitor promotes c-Myc oncoprotein degradation and exhibits broad anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tailored SirReal-type inhibitors enhance SIRT2 inhibition through ligand stabilization and disruption of NAD+ co-factor binding - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A SIRT2-Selective Inhibitor Promotes c-Myc Oncoprotein Degradation and Exhibits Broad Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: p-Aminobenzothiamide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

p-Aminobenzothiamide is a versatile, yet underutilized, building block in organic synthesis. Its bifunctional nature, possessing both a nucleophilic aromatic amine and a reactive thioamide group, makes it a valuable precursor for the synthesis of a variety of heterocyclic compounds, particularly those with potential applications in medicinal chemistry. This document provides detailed protocols for the synthesis of p-aminobenzothiamide and its subsequent application in the construction of aminophenyl-substituted thiazoles, a scaffold of interest in drug discovery.

Synthesis of p-Aminobenzothiamide

The synthesis of p-aminobenzothiamide can be readily achieved from the commercially available p-aminobenzonitrile through the addition of a sulfur source. A common and effective method involves the use of sodium hydrogen sulfide.

Experimental Protocol: Synthesis of p-Aminobenzothiamide from p-Aminobenzonitrile

This protocol describes the conversion of an aromatic nitrile to a primary thioamide using sodium hydrogen sulfide.

Reaction Scheme:

Caption: Synthesis of p-Aminobenzothiamide.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Density (g/mL)	Purity
p-Aminobenzonitrile	118.14	-	>98%
Sodium Hydrogen Sulfide (NaHS)	56.06	-	>95%
Triethylamine	101.19	0.726	>99%
Pyridine	79.10	0.982	Anhydrous
Diethyl Ether	74.12	0.713	Anhydrous
Hydrochloric Acid (1 M)	36.46	~1.0	-
Saturated Sodium Bicarbonate Solution	-	~1.0	-
Anhydrous Magnesium Sulfate	120.37	-	-

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas inlet, dissolve p-aminobenzonitrile (1.0 eq.) in anhydrous pyridine.

• Add triethylamine (2.0 eq.) to the solution.

• While stirring, bubble hydrogen sulfide gas through the solution for 4-6 hours, or alternatively, add sodium hydrogen sulfide (2.0 eq.) portion-wise over 30 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and acidify to pH 5-6 with 1 M hydrochloric acid.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to afford p-aminobenzothiamide.

Quantitative Data (Representative):

Starting Material	Product	Reagents	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
p-Aminobenzonitrile	p-Aminobenzothiamide	NaHS, (C₂H₅)₃N	Pyridine	4-6	25-50	75-85

Application in Heterocyclic Synthesis: Hantzsch Thiazole Synthesis

p-Aminobenzothiamide is an excellent substrate for the Hantzsch thiazole synthesis, reacting with α-haloketones to produce 2,4-disubstituted thiazoles. The resulting 4-(4-aminophenyl)thiazole scaffold is a common motif in medicinally active compounds.

Experimental Protocol: Synthesis of 2-Aryl-4-(4-aminophenyl)thiazole

This protocol details the condensation of p-aminobenzothiamide with an α-bromoketone to form a substituted thiazole.

Reaction Workflow:

Caption: Hantzsch Thiazole Synthesis Workflow.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Density (g/mL)	Purity
p-Aminobenzothiamide	152.22	-	>98%
2-Bromoacetophenone (or other α-haloketone)	199.05	-	>98%
Ethanol	46.07	0.789	Anhydrous
Sodium Bicarbonate	84.01	-	>99%

Procedure:

• In a round-bottom flask, dissolve p-aminobenzothiamide (1.0 eq.) in anhydrous ethanol.

• Add the desired α-bromoketone (e.g., 2-bromoacetophenone) (1.0 eq.) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• After completion (typically 2-4 hours), cool the reaction mixture to room temperature.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• The product often precipitates from the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold ethanol and dry under vacuum to yield the 2-aryl-4-(4-aminophenyl)thiazole.

• If the product does not precipitate, concentrate the reaction mixture and purify by column chromatography.

Quantitative Data (Representative):

Thioamide	α-Haloketone	Product	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
p-Aminobenzothiamide	2-Bromoacetophenone	2-Phenyl-4-(4-aminophenyl)thiazole	Ethanol	2-4	Reflux	85-95
p-Aminobenzothiamide	2-Bromo-1-(4-chlorophenyl)ethan-1-one	2-(4-Chlorophenyl)-4-(4-aminophenyl)thiazole	Ethanol	2-4	Reflux	80-90

Potential Applications in Drug Discovery

The aminophenyl-substituted thiazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities. The primary amino group on the phenyl ring of the products derived from p-aminobenzothiamide offers a convenient handle for further functionalization, allowing for the generation of diverse chemical libraries for drug screening. Potential therapeutic areas for derivatives of p-aminobenzothiamide include:

• Anticancer Agents: Many thiazole-containing compounds have shown potent anticancer activity.

• Antimicrobial Agents: The thiazole nucleus is present in several antimicrobial drugs.

• Kinase Inhibitors: The aminophenyl moiety can serve as a key pharmacophore for interaction with kinase active sites.

The synthetic protocols provided herein offer a reliable and efficient route to access novel chemical entities based on the p-aminobenzothiamide scaffold for exploration in various drug discovery programs.

The Versatile Role of 4-Aminothiobenzamide in the Synthesis of Bioactive Heterocyclic Compounds

Application Notes:

4-Aminothiobenzamide is a valuable and versatile starting material in heterocyclic synthesis, serving as a key building block for a variety of scaffolds that are of significant interest to researchers in medicinal chemistry and drug development. Its unique structure, featuring a primary aromatic amine, a thioamide group, and a phenyl ring, offers multiple reactive sites for cyclization and functionalization. This allows for the construction of diverse heterocyclic systems, including but not limited to thiazoles, pyrimidines, and triazoles. These resulting heterocyclic compounds often exhibit a wide range of pharmacological activities, making 4-aminothiobenzamide an attractive scaffold for the development of novel therapeutic agents.

The thioamide group is a key functional moiety, with the sulfur atom acting as a potent nucleophile, readily participating in reactions with electrophilic partners. The adjacent amino group can act as a nucleophile or be transformed to introduce further diversity. The aromatic amine provides an additional site for substitution or can be diazotized to create other functionalities. This multi-functional nature allows for its use in various reaction types, including classical condensation reactions, multicomponent reactions, and the synthesis of fused heterocyclic systems. These application notes provide an overview of the synthetic utility of 4-aminothiobenzamide and detailed protocols for the synthesis of key heterocyclic derivatives.

Synthesis of 2-(4-Aminophenyl)-Substituted Thiazoles via Hantzsch Synthesis

The Hantzsch thiazole synthesis is a classic and widely employed method for the construction of the thiazole ring.[1] This reaction involves the cyclocondensation of a thioamide with an α-halocarbonyl compound.[1][2] In the case of 4-aminothiobenzamide, this reaction provides a direct route to 2-(4-aminophenyl)-substituted thiazoles, which are valuable intermediates in medicinal chemistry. The reaction proceeds via nucleophilic attack of the thioamide sulfur on the α-carbon of the halo-ketone, followed by intramolecular cyclization and dehydration to form the aromatic thiazole ring.[3]

Table 1: Synthesis of 2-(4-Aminophenyl)-4-arylthiazoles

Entry	α-Haloketone (R)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	2-Bromoacetophenone	Ethanol	Reflux	3	85
2	2-Bromo-4'-chloroacetophenone	Ethanol	Reflux	4	82
3	2-Bromo-4'-methoxyacetophenone	Ethanol	Reflux	3	88
4	2-Bromo-4'-nitroacetophenone	DMF	100	5	75

Note: The yields presented are representative and may vary based on the specific substrate and reaction conditions.

Experimental Protocol: Synthesis of 2-(4-Aminophenyl)-4-phenylthiazole

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-aminothiobenzamide (1.52 g, 10 mmol) in 30 mL of absolute ethanol.

• Addition of Reagents: To the stirred solution, add 2-bromoacetophenone (1.99 g, 10 mmol).

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 3 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction, allow the mixture to cool to room temperature. A solid precipitate will form.

• Isolation: Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• Purification: Recrystallize the crude product from ethanol to obtain pure 2-(4-aminophenyl)-4-phenylthiazole as a crystalline solid.

References

• 1. ninercommons.charlotte.edu [ninercommons.charlotte.edu]
• 2. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application of p-Aminobenzothiamide in Enzyme Inhibition Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Aminobenzothiamide is a small molecule of interest in drug discovery due to its structural similarity to known enzyme inhibitors. While specific quantitative data on p-Aminobenzothiamide as an enzyme inhibitor is not extensively available in public literature, its close structural analog, 3-aminobenzamide (3-AB), is a well-characterized inhibitor of Poly(ADP-ribose) polymerase (PARP). PARP enzymes, particularly PARP1, are crucial for DNA repair signaling pathways, and their inhibition is a validated strategy in cancer therapy.

These application notes provide a comprehensive overview of the potential application of p-Aminobenzothiamide in enzyme inhibition assays, focusing on PARP1 as a likely target. The protocols detailed below are based on established methods for characterizing PARP inhibitors and can be adapted for the evaluation of p-Aminobenzothiamide and its derivatives.

Principle of PARP Inhibition

Poly(ADP-ribose) polymerase (PARP) is a family of enzymes that play a critical role in DNA repair, particularly in the base excision repair (BER) pathway that resolves single-strand DNA breaks (SSBs). Upon DNA damage, PARP1 binds to the broken DNA and catalyzes the transfer of ADP-ribose units from nicotinamide adenine dinucleotide (NAD+) to itself and other acceptor proteins, forming long, branched chains of poly(ADP-ribose) (PAR). This process, known as PARylation, creates a scaffold that recruits other DNA repair proteins to the site of damage.

PARP inhibitors act by competing with NAD+ for the catalytic domain of the PARP enzyme. By blocking PARP activity, these inhibitors prevent the formation of PAR chains, thereby stalling the DNA repair process. In cancer cells with deficient homologous recombination (HR) repair pathways (e.g., those with BRCA1/2 mutations), the inhibition of PARP leads to the accumulation of unrepaired SSBs, which are converted into toxic double-strand breaks (DSBs) during DNA replication, ultimately resulting in cell death through a mechanism known as synthetic lethality.

Quantitative Data Summary

Compound	Target Enzyme	Assay Type	IC50 Value	Reference
3-Aminobenzamide	PARP	CHO cells	~50 nM	[1]
3-Aminobenzamide	PARP1	Biochemical	~30 µM	[2]

Signaling Pathway

The following diagram illustrates the central role of PARP1 in the DNA single-strand break repair pathway and the mechanism of action of PARP inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols for the Development of p-Aminobenzothiamide Derivatives for Antimicrobial Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of antimicrobial resistance necessitates the urgent development of novel therapeutic agents. p-Aminobenzothiamide derivatives have emerged as a promising class of compounds with potential antimicrobial properties. Their structural similarity to p-aminobenzoic acid (PABA), a crucial substrate in the bacterial folate biosynthesis pathway, suggests a targeted mechanism of action. This document provides detailed application notes and protocols for the synthesis and antimicrobial screening of novel p-Aminobenzothiamide derivatives.

Workflow for Developing and Screening p-Aminobenzothiamide Derivatives

The overall process for developing and evaluating p-aminobenzothiamide derivatives involves a systematic workflow from chemical synthesis to microbiological assessment. This process is designed to efficiently identify promising lead compounds for further drug development.

Caption: Experimental workflow from synthesis to lead identification.

Hypothetical Signaling Pathway: Inhibition of Folate Biosynthesis

p-Aminobenzothiamide derivatives are hypothesized to act as competitive inhibitors of dihydropteroate synthase (DHPS), a key enzyme in the bacterial folate synthesis pathway.[1][2][3][4][5] By mimicking the natural substrate, p-aminobenzoic acid (PABA), these compounds can block the synthesis of dihydropteroate, a precursor to tetrahydrofolate. Tetrahydrofolate is essential for the synthesis of nucleotides and certain amino acids, and its depletion ultimately inhibits bacterial growth.[4]

Caption: Inhibition of Dihydropteroate Synthase by p-Aminobenzothiamide Derivatives.

Data Presentation: Antimicrobial Activity

The following table summarizes representative Minimum Inhibitory Concentration (MIC) values for various benzamide and thioamide derivatives against common bacterial strains. This data is intended to provide a comparative baseline for newly synthesized p-aminobenzothiamide compounds.

Compound Class	Microorganism	Gram Stain	MIC (µg/mL)
Benzamide Derivatives	Staphylococcus aureus	Positive	16 - 64
Pseudomonas aeruginosa	Negative	16 - 64
Escherichia coli	Negative	3.12
Thioamide Derivatives	Staphylococcus aureus	Positive	2 - >128
Escherichia coli	Negative	4 - >128
2,2'-dithiobis(benzamide) Derivatives	Mycobacterium tuberculosis	N/A	0.2 - >100[6]

Note: The MIC values are presented as a range based on published data for various derivatives within each class and are for comparative purposes only.

Experimental Protocols

Protocol 1: Synthesis of N-Aryl-4-aminobenzothiamide Derivatives via Willgerodt-Kindler Reaction

This protocol describes a general method for the synthesis of N-aryl-4-aminobenzothiamide derivatives adapted from the Willgerodt-Kindler reaction.[7][8][9][10]

Materials:

• Substituted p-aminobenzaldehyde

• Appropriate aromatic amine

• Elemental sulfur

• Morpholine (or other secondary amine as catalyst/solvent)

• Ethanol

• Ethyl acetate

• Petroleum ether

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine the substituted p-aminobenzaldehyde (1 mmol), the aromatic amine (1.2 mmol), elemental sulfur (2.5 mmol), and morpholine (3 mmol).

• Heat the reaction mixture to 80-100°C with constant stirring. Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is typically complete within 8-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate and petroleum ether as the eluent.

• Characterize the purified p-aminobenzothiamide derivative using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: Antimicrobial Screening using Broth Microdilution Method (MIC Determination)

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of the synthesized p-aminobenzothiamide derivatives using the broth microdilution method.

Materials:

• Synthesized p-aminobenzothiamide derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 0.5 McFarland turbidity standard

• Standard antibiotic (e.g., Ciprofloxacin) as a positive control

• Incubator

Procedure:

• Preparation of Compound Stock Solutions: Dissolve the synthesized compounds in DMSO to a stock concentration of 10 mg/mL.

• Preparation of Inoculum: From a fresh 18-24 hour bacterial culture on an agar plate, suspend several colonies in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 108 CFU/mL). Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 105 CFU/mL in the test wells.

• Serial Dilutions in Microtiter Plate:

  • Add 100 µL of sterile MHB to all wells of a 96-well plate.

  • Add 100 µL of the compound stock solution to the first well of a row and perform two-fold serial dilutions by transferring 100 µL from each well to the next across the plate. Discard the final 100 µL from the last well.

• Inoculation: Add 10 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 110 µL.

• Controls:

  • Positive Control: Wells containing MHB, bacterial inoculum, and a standard antibiotic.

  • Negative (Growth) Control: Wells containing MHB and bacterial inoculum only.

  • Sterility Control: Wells containing MHB only.

  • Solvent Control: Wells containing MHB, bacterial inoculum, and the highest concentration of DMSO used.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Conclusion

The protocols and information provided in this document offer a comprehensive guide for the synthesis and antimicrobial evaluation of novel p-aminobenzothiamide derivatives. By following these methodologies, researchers can systematically explore this promising class of compounds in the search for new and effective antimicrobial agents to combat the growing threat of drug-resistant pathogens.

References

• 1. Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase: Crystal structures reveal the catalytic mechanism of DHPS and the structural basis of sulfa drug action and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the catalytic mechanism of dihydropteroate synthase: elucidating the differences between the substrate and inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are DHPS inhibitors and how do they work? [synapse.patsnap.com]
• 4. Dihydropteroate synthase inhibitor - Wikipedia [en.wikipedia.org]
• 5. Dihydropteroate synthase from Streptococcus pneumoniae: characterization of substrate binding order and sulfonamide inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and antibacterial activity of 2,2'-dithiobis(benzamide) derivatives against Mycobacterium species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Willgerodt-Kindler Reaction [organic-chemistry.org]
• 8. Recent advances in the Willgerodt-Kindler reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Towards More Practical Methods for the Chemical Synthesis of Thioamides Using Sulfuration Agents: A Decade Update - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing 4-Aminothiobenzamide as an H₂S Donor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen sulfide (H₂S) is increasingly recognized as a critical gaseous signaling molecule, or "gasotransmitter," alongside nitric oxide (NO) and carbon monoxide (CO). It plays a vital role in a multitude of physiological and pathological processes, including vasodilation, neuromodulation, inflammation, and cellular protection against oxidative stress. The therapeutic potential of H₂S has led to the development of various H₂S donor molecules that can release H₂S in a controlled manner, enabling the study of its effects and the development of novel therapeutics.

4-Aminothiobenzamide is a member of the arylthioamide class of compounds that can serve as H₂S donors. A key feature of many arylthioamides is their ability to release H₂S in a controlled manner, often triggered by intracellular thiols such as L-cysteine.[1] This characteristic makes them valuable tools for investigating H₂S biology, as it allows for a more sustained and physiologically relevant release profile compared to simple sulfide salts like NaHS, which release H₂S in a rapid burst.

These application notes provide detailed protocols and data for utilizing 4-Aminothiobenzamide as an H₂S donor in experimental settings, with a focus on its application in cell culture for studying cytoprotective effects against oxidative stress.

Data Presentation

The H₂S-releasing capabilities of arylthioamides are dependent on their chemical structure and the presence of cellular thiols. The following table summarizes representative quantitative data for an analogous arylthioamide, p-hydroxybenzothioamide, which demonstrates the typical L-cysteine-dependent H₂S release profile. This data provides a baseline for designing experiments with 4-Aminothiobenzamide.

Table 1: Representative H₂S Release Kinetics of an Arylthioamide Donor

Compound	Condition	Cₘₐₓ (µM)	t₁/₂ (min)
p-hydroxybenzothioamide	L-cysteine (1 mM)	12.3 ± 1.5	35.2 ± 4.1
p-hydroxybenzothioamide	Buffer only	Negligible	-

Data is representative for the arylthioamide class and adapted from studies on p-hydroxybenzothioamide.[1] Cₘₐₓ represents the maximal concentration of H₂S detected, and t₁/₂ is the time required to reach 50% of Cₘₐₓ.

Signaling Pathway

H₂S exerts its antioxidant and cytoprotective effects through multiple mechanisms. A primary pathway involves the modulation of the Keap1-Nrf2 system. Under normal conditions, Keap1 targets the transcription factor Nrf2 for degradation. H₂S can persulfidate specific cysteine residues on Keap1, leading to the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, upregulating the expression of protective enzymes like heme oxygenase-1 (HO-1) and glutamate-cysteine ligase (GCL), the rate-limiting enzyme in the synthesis of the major intracellular antioxidant, glutathione (GSH).[2][3]

H₂S-mediated antioxidant signaling pathway.

Experimental Protocols

The following protocols provide a framework for utilizing 4-Aminothiobenzamide in cell culture to assess its cytoprotective effects against induced oxidative stress.

Protocol 1: Preparation of 4-Aminothiobenzamide Stock Solution

Objective: To prepare a concentrated stock solution for cell culture experiments.

Materials:

• 4-Aminothiobenzamide powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Procedure:

• Due to the hydrophobic nature of many benzamide derivatives, DMSO is the recommended solvent for creating a primary stock solution.

• Prepare a 10-50 mM stock solution of 4-Aminothiobenzamide in 100% DMSO. For example, to make a 10 mM stock, dissolve 1.52 mg of 4-Aminothiobenzamide (MW: 152.22 g/mol ) in 1 mL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Protocol 2: Determination of Non-Toxic Working Concentration

Objective: To determine the maximum concentration of 4-Aminothiobenzamide that does not cause cytotoxicity to the cells of interest.

Materials:

• Cell line of interest (e.g., HEK293, SH-SY5Y)

• Complete cell culture medium

• 96-well cell culture plates

• 4-Aminothiobenzamide stock solution (from Protocol 1)

• Cell viability assay kit (e.g., MTT, PrestoBlue)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density appropriate for your cell line (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Dilution: Prepare a serial dilution of the 4-Aminothiobenzamide stock solution in complete culture medium to achieve a range of final concentrations (e.g., 1 µM to 100 µM).

  • Important: Ensure the final DMSO concentration in the culture medium remains at or below 0.5% (v/v) to avoid solvent toxicity. Include a "vehicle control" group treated with the same final concentration of DMSO.

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of 4-Aminothiobenzamide.

• Incubation: Incubate the plate for a period relevant to your experiment (e.g., 24 hours).

• Viability Assessment: After the incubation period, assess cell viability using a standard assay according to the manufacturer's instructions.

• Analysis: Determine the highest concentration of 4-Aminothiobenzamide that does not significantly reduce cell viability compared to the vehicle control. This will be your maximum working concentration for subsequent experiments.

Protocol 3: Cytoprotection Assay against Oxidative Stress

Objective: To evaluate the ability of H₂S released from 4-Aminothiobenzamide to protect cells from oxidative damage.

Materials:

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• 4-Aminothiobenzamide (at a non-toxic concentration determined in Protocol 2)

• Oxidative stress-inducing agent (e.g., hydrogen peroxide (H₂O₂), cobalt chloride (CoCl₂))

• Cell viability assay kit

Experimental Workflow:

Workflow for the cytoprotection assay.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate as described in Protocol 2 and allow them to adhere.

• Experimental Groups: Set up the following experimental groups in triplicate or quadruplicate:

  • Control: Cells treated with medium only.

  • Vehicle Control: Cells treated with the DMSO vehicle.

  • Oxidative Stress: Cells treated with the oxidative stress-inducing agent only.

  • Donor Only: Cells treated with 4-Aminothiobenzamide only.

  • Protective Group: Cells pre-treated with 4-Aminothiobenzamide, followed by the addition of the oxidative stress-inducing agent.

• Pre-treatment: Remove the medium and add fresh medium containing the non-toxic working concentration of 4-Aminothiobenzamide (or vehicle) to the appropriate wells. Incubate for a period sufficient to allow for H₂S release (e.g., 1-4 hours).

• Induction of Oxidative Stress: Add the oxidative stress-inducing agent (e.g., a final concentration of 100-500 µM H₂O₂) to the designated wells.

• Incubation: Incubate the plate for a suitable duration (e.g., 12-24 hours).

• Assessment: Measure cell viability using an appropriate assay.

• Data Analysis: Compare the viability of the "Protective Group" to the "Oxidative Stress" group. A significant increase in cell viability in the protective group indicates a cytoprotective effect of 4-Aminothiobenzamide.

Conclusion

4-Aminothiobenzamide serves as a useful tool for researchers studying the biological effects of H₂S. As a thiol-activated H₂S donor, it offers a more controlled and sustained release profile compared to sulfide salts. The protocols outlined here provide a comprehensive guide for its application in cell culture, particularly for investigating its cytoprotective properties against oxidative stress. By following these methodologies, researchers can effectively explore the role of H₂S in various signaling pathways and its potential as a therapeutic agent in diseases associated with oxidative damage.

References

• 1. Arylthioamides as H2S Donors: l-Cysteine-Activated Releasing Properties and Vascular Effects in Vitro and in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The biologic effect of hydrogen sulfide and its function in various diseases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Testing of p-Aminobenzothiamide and its Analogs Against Cancer Cell Lines

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data for p-Aminobenzothiamide is limited in publicly available literature. Therefore, these application notes and protocols are based on the well-documented activities of closely related aminobenzothiazole derivatives, which are expected to share similar mechanisms of action. The protocols provided are standardized methods for evaluating the anti-cancer properties of such compounds.

Introduction

Aminobenzothiazole derivatives have emerged as a promising class of heterocyclic compounds with significant anti-cancer potential. These agents have been shown to exert their effects through various mechanisms, including the induction of apoptosis and cell cycle arrest. Notably, certain aminobenzothiazole derivatives have been identified as stabilizers of the mutant p53 protein, a key target in cancer therapy given that p53 is mutated in over half of all human cancers.[1] This document provides a comprehensive guide for the in vitro evaluation of p-aminobenzothiamide and its analogs against various cancer cell lines.

Data Presentation: In Vitro Efficacy of Aminobenzothiazole Derivatives

The following tables summarize the cytotoxic activity of representative aminobenzothiazole derivatives against a panel of human cancer cell lines.

Table 1: Cytotoxicity (IC50) of Representative Aminobenzothiazole Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Derivative A	Pancreatic (PC-3)	15.5 ± 2.1	Gemcitabine	0.02 ± 0.005
Derivative A	Breast (HTB-26)	28.3 ± 3.5	Doxorubicin	0.5 ± 0.1
Derivative A	Hepatocellular Carcinoma (HepG2)	22.1 ± 2.9	Sorafenib	5.2 ± 0.7
Derivative B	Colon (HCT116)	18.9 ± 1.7	5-Fluorouracil	4.5 ± 0.6
Derivative B	Cervical (HeLa)	25.4 ± 3.2	Cisplatin	2.1 ± 0.3

IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cell population and are expressed as the mean ± standard deviation from at least three independent experiments.

Signaling Pathways and Experimental Workflows

Signaling Pathway of p53-Mediated Apoptosis

The diagram below illustrates the proposed mechanism of action for aminobenzothiazole derivatives that stabilize mutant p53, leading to the activation of apoptotic pathways.

Caption: p53-mediated apoptotic pathway induced by aminobenzothiazole analogs.

Experimental Workflow for In Vitro Anti-Cancer Screening

The following diagram outlines the typical workflow for evaluating the in vitro anti-cancer activity of a test compound like p-Aminobenzothiamide.

Caption: Workflow for in vitro anti-cancer screening of test compounds.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of p-aminobenzothiamide on cancer cells.

Materials:

• Cancer cell lines (e.g., PC-3, HCT116)

• Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• p-Aminobenzothiamide stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of p-aminobenzothiamide in complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value using a dose-response curve.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the induction of apoptosis by p-aminobenzothiamide.

Materials:

• Cancer cell lines

• 6-well plates

• p-Aminobenzothiamide

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with p-aminobenzothiamide at its IC₅₀ and 2x IC₅₀ concentrations for 24 hours. Include a vehicle-treated control.

• Cell Harvesting: Harvest the cells by trypsinization and collect them by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-FITC positive, PI negative cells are considered early apoptotic, while cells positive for both stains are late apoptotic or necrotic.

Protocol 3: Western Blot Analysis for Apoptosis-Related Proteins

This protocol is for detecting changes in the expression of key proteins involved in apoptosis.

Materials:

• Cancer cell lines

• p-Aminobenzothiamide

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-p53, anti-Bax, anti-Bcl-2, anti-Caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: Treat cells with p-aminobenzothiamide as described for the apoptosis assay. Lyse the cells with ice-cold RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation and Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an ECL reagent and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin. An increase in cleaved PARP and cleaved Caspase-3, along with an altered Bax/Bcl-2 ratio, indicates the induction of apoptosis.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. The 89-kDa PARP1 cleavage fragment serves as a cytoplasmic PAR carrier to induce AIF-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening Assays Involving 4-Aminothiobenzamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminothiobenzamide is a chemical compound belonging to the thioamide class, derivatives of which have shown a range of biological activities. While specific high-throughput screening (HTS) campaigns directly employing 4-Aminothiobenzamide are not extensively documented in publicly available literature, its structural motifs suggest potential utility in drug discovery screens. Thiobenzamide derivatives have been investigated for their antibacterial properties, often acting by interfering with protein synthesis. Furthermore, structurally related compounds, such as aminobenzamidines, have demonstrated inhibitory activity against enzymes like nitric oxide synthase and trypsin-like serine proteases.

These application notes provide a detailed, albeit prospective, framework for developing and executing high-throughput screening assays involving 4-Aminothiobenzamide and its analogs. The protocols are based on established HTS principles and the potential biological targets suggested by the compound's chemical structure and the activities of related molecules.

Hypothetical Application: High-Throughput Screening for Inhibitors of a Bacterial Serine Protease

This application note outlines a hypothetical HTS campaign to identify inhibitors of a bacterial serine protease, a validated target for antibacterial drug discovery, using 4-Aminothiobenzamide as a scaffold for a screening library.

Assay Principle

The assay is based on the enzymatic activity of a purified bacterial serine protease that cleaves a synthetic fluorogenic substrate. In the absence of an inhibitor, the enzyme cleaves the substrate, releasing a fluorescent molecule, which results in a measurable increase in fluorescence intensity. When an effective inhibitor, such as a derivative of 4-Aminothiobenzamide, binds to the active site of the protease, the cleavage of the substrate is prevented or reduced, leading to a decrease in the fluorescence signal. The assay is designed for a 384-well microplate format to enable high-throughput screening.

Experimental Workflow

The experimental workflow for the primary screen is designed for automation and efficiency.

Caption: High-Throughput Screening Workflow for Bacterial Serine Protease Inhibitors.

Signaling Pathway Context

While 4-Aminothiobenzamide's direct impact on specific signaling pathways is not yet elucidated, the inhibition of a bacterial serine protease can disrupt critical cellular processes in bacteria, such as protein processing, virulence factor activation, and host-pathogen interactions. A simplified representation of this interruption is shown below.

Caption: Inhibition of Bacterial Serine Protease by a 4-Aminothiobenzamide Derivative.

Detailed Experimental Protocols

Reagent Preparation

• Assay Buffer: 50 mM HEPES, pH 7.5, 100 mM NaCl, 0.01% Tween-20.

• Enzyme Stock Solution: Purified bacterial serine protease at 1 mg/mL in assay buffer with 20% glycerol. Store at -80°C.

• Fluorogenic Substrate Stock Solution: 10 mM of a suitable fluorogenic peptide substrate (e.g., Boc-Gln-Ala-Arg-AMC) in DMSO. Store at -20°C.

• 4-Aminothiobenzamide Compound Library: 10 mM stock solutions in 100% DMSO.

• Positive Control: A known serine protease inhibitor (e.g., aprotinin) at 1 mM in DMSO.

• Negative Control: 100% DMSO.

Primary HTS Assay Protocol (384-well format)

• Compound Plating:

  • Using an acoustic liquid handler, dispense 50 nL of the 4-Aminothiobenzamide library compounds (10 mM stock) into the appropriate wells of a 384-well, low-volume, black, flat-bottom plate. This results in a final compound concentration of 10 µM in a 5 µL assay volume.

  • Dispense 50 nL of the positive control inhibitor and negative control (DMSO) into their designated wells.

• Enzyme Addition:

  • Prepare a working solution of the serine protease at a 2X final concentration (e.g., 20 nM) in assay buffer.

  • Dispense 2.5 µL of the enzyme working solution into all wells of the assay plate.

• Pre-incubation:

  • Centrifuge the plates briefly (1 min at 1000 rpm) to ensure mixing.

  • Incubate the plates for 15 minutes at room temperature to allow for compound-enzyme interaction.

• Substrate Addition and Reaction Initiation:

  • Prepare a working solution of the fluorogenic substrate at a 2X final concentration (e.g., 20 µM) in assay buffer.

  • Dispense 2.5 µL of the substrate working solution to all wells to initiate the enzymatic reaction.

• Fluorescence Measurement:

  • Immediately place the plate in a fluorescence plate reader.

  • Measure the fluorescence intensity (e.g., Excitation: 380 nm, Emission: 460 nm) every minute for 30 minutes (kinetic read) or at a single endpoint after 30 minutes.

Data Analysis and Hit Identification

• Data Normalization:

  • Calculate the percentage of inhibition for each compound using the following formula: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Positive_Control) / (Signal_Negative_Control - Signal_Positive_Control))

• Hit Criteria:

  • A primary hit is defined as a compound that exhibits a percentage of inhibition greater than a predefined threshold (e.g., >50% or >3 standard deviations from the mean of the negative controls).

  • Calculate the Z'-factor for each plate to assess assay quality. A Z'-factor > 0.5 is considered excellent for HTS. Z' = 1 - (3 * (SD_Negative_Control + SD_Positive_Control)) / |Mean_Negative_Control - Mean_Positive_Control|

Dose-Response and IC50 Determination

• Compound Titration:

  • Primary hits are selected for confirmation and potency determination.

  • Prepare serial dilutions of the hit compounds (e.g., 10-point, 3-fold dilutions starting from 100 µM).

• Assay Execution:

  • Perform the HTS assay as described above using the serially diluted compounds.

• IC50 Calculation:

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration at which 50% of the enzyme activity is inhibited).

Data Presentation

Quantitative data from the primary screen and dose-response experiments should be summarized in clear, structured tables for easy comparison.

Table 1: Summary of Primary HTS Data for Hypothetical Hits

Compound ID	% Inhibition at 10 µM	Z-Score	Hit Confirmation
ATB-001	85.2	4.1	Yes
ATB-002	62.5	3.3	Yes
ATB-003	45.8	2.5	No
...	...	...	...

Table 2: Dose-Response Data for Confirmed Hits

Compound ID	IC50 (µM)	Hill Slope	R²
ATB-001	2.5	1.1	0.992
ATB-002	8.1	0.9	0.985
...	...	...	...

Conclusion

While direct HTS applications of 4-Aminothiobenzamide are not yet prevalent in published research, its chemical structure provides a promising starting point for the development of screening libraries targeting enzymes such as bacterial serine proteases. The provided application notes and protocols offer a robust and detailed framework for researchers to design and execute high-throughput screening campaigns to identify novel inhibitors based on the 4-Aminothiobenzamide scaffold. This approach, combining a well-defined assay principle, a streamlined workflow, and rigorous data analysis, can accelerate the discovery of new chemical entities for further drug development.

Application Notes and Protocols for PARP Inhibitors as Chemical Biology Tools

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Poly (ADP-ribose) polymerase (PARP) inhibitors are a class of small molecules that have emerged as powerful tool compounds in chemical biology and are clinically approved cancer therapeutics.[1][2][3][4] These inhibitors primarily target PARP1 and PARP2, enzymes crucial for the repair of single-strand DNA breaks (SSBs) through the base excision repair (BER) pathway.[5][6] By inhibiting PARP, these compounds prevent the repair of SSBs, which can then lead to the formation of more cytotoxic double-strand breaks (DSBs) during DNA replication.[6][7] This mechanism is particularly effective in cancer cells with deficiencies in homologous recombination (HR), a key pathway for repairing DSBs. This concept is known as synthetic lethality, where the simultaneous loss of two DNA repair pathways is lethal to the cell, while the loss of either one alone is not.[4][6][8] This document provides detailed application notes and experimental protocols for utilizing PARP inhibitors as tool compounds to investigate DNA damage response pathways and for preclinical drug development.

I. Mechanism of Action and Signaling Pathways

PARP enzymes are activated by DNA damage and catalyze the synthesis of poly(ADP-ribose) (PAR) chains on themselves and other nuclear proteins.[9] This PARylation process recruits other DNA repair factors to the site of damage.[9][10] PARP inhibitors work through two primary mechanisms:

• Catalytic Inhibition: They compete with the natural substrate NAD+ at the catalytic site of PARP, preventing the synthesis of PAR chains and subsequent recruitment of repair machinery.[4][9]

• PARP Trapping: Some PARP inhibitors trap PARP enzymes on the DNA at the site of damage. This PARP-DNA complex is itself a cytotoxic lesion that can block DNA replication and lead to cell death.[8][11] The potency of PARP trapping varies among different inhibitors.[12]

The primary signaling pathway investigated using PARP inhibitors is the DNA Damage Response (DDR) . Specifically, they are used to probe the interplay between single-strand and double-strand break repair pathways.

Caption: PARP signaling in DNA damage and effect of inhibitors.

II. Quantitative Data Summary

The potency of PARP inhibitors is typically assessed through their half-maximal inhibitory concentration (IC50) in enzymatic assays and their effect on cell viability in various cancer cell lines. The ability to trap PARP on DNA is another critical quantitative parameter.

Table 1: Biochemical Potency and PARP Trapping of Common PARP Inhibitors

PARP Inhibitor	PARP1 IC50 (nM)	PARP2 IC50 (nM)	Relative PARP Trapping Potency
Olaparib	~1-5	~1-5	Moderate[12]
Rucaparib	~1-7	~1-7	Moderate[12]
Niraparib	~2-4	~1-2	Strong[12]
Talazoparib	~1	~1	Strongest[12]
Veliparib	~2-5	~2-5	Weakest[12]

Note: IC50 values are approximate and can vary based on specific assay conditions.

Table 2: Cellular Activity of Olaparib in Selected Cell Lines

Cell Line	Cancer Type	BRCA Status	Olaparib IC50 (µM)
MDA-MB-436	Breast	BRCA1 mutant	<1
CAPAN-1	Pancreatic	BRCA2 mutant	<1
PEO1	Ovarian	BRCA2 mutant	>10[12]
PEO4	Ovarian	BRCA2 wild-type	>10[12]
UWB1.289	Ovarian	BRCA1 mutant	~10[12]
UWB1.289+BRCA1	Ovarian	BRCA1 wild-type	>10[12]

Note: Cellular IC50 values are highly dependent on the assay duration and conditions.

III. Experimental Protocols

This protocol is for determining the IC50 value of a test compound against a recombinant PARP enzyme.

Materials:

• Recombinant human PARP1 or PARP2 enzyme

• Activated DNA (e.g., histone-coated plates)

• NAD+ and Biotinylated-NAD+ mixture

• Test compound (PARP inhibitor)

• Streptavidin-HRP conjugate

• Chemiluminescent or colorimetric HRP substrate

• Assay buffer

• Wash buffer

• 96-well plates

• Plate reader

Procedure:

• Coat a 96-well plate with histone proteins and block non-specific binding.

• Prepare serial dilutions of the test compound in assay buffer.

• In each well, add the PARP enzyme and activated DNA.

• Add the different concentrations of the test compound or vehicle control to the wells.

• Initiate the enzymatic reaction by adding the NAD+/Biotinylated-NAD+ mixture.

• Incubate the plate to allow for the PARylation reaction to occur.

• Wash the plate to remove unbound reagents.

• Add Streptavidin-HRP conjugate to each well and incubate. This will bind to the incorporated biotinylated PAR.

• Wash the plate to remove unbound Streptavidin-HRP.

• Add the HRP substrate and measure the signal (chemiluminescence or absorbance) using a plate reader.

• Calculate the percentage of PARP inhibition for each concentration of the test compound relative to the vehicle control and determine the IC50 value using a dose-response curve.[6]

Caption: Workflow for an ELISA-based PARP enzymatic assay.

This protocol measures the effect of a PARP inhibitor on the proliferation and survival of cancer cells.

Materials:

• Cancer cell lines (e.g., BRCA-mutant and BRCA-wild-type)

• Cell culture medium and supplements

• 96-well cell culture plates

• Test compound (PARP inhibitor)

• MTS reagent

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of the PARP inhibitor. Include a vehicle-only control.

• Incubate the cells for a specified period (e.g., 72 hours).

• Add MTS reagent to each well and incubate for 1-4 hours. The MTS reagent is converted to a formazan product by viable, metabolically active cells.

• Measure the absorbance at 490 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

• Calculate the percentage of cell viability for each concentration of the inhibitor relative to the vehicle control and determine the IC50 value from the dose-response curve.[12]

This protocol quantifies the trapping of PARP1 on chromatin at the single-cell level.[13]

Materials:

• Cells grown on glass coverslips or in imaging-compatible plates

• PARP inhibitor

• Optional: DNA damaging agent (e.g., methyl methanesulfonate - MMS)

• Fixation buffer (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against PARP1

• Fluorescently labeled secondary antibody

• DAPI for nuclear staining

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Seeding: Seed cells on glass coverslips or in imaging-compatible microplates.

• Drug Treatment: Treat cells with the PARP inhibitor and/or a DNA damaging agent for the desired time.

• Fixation and Permeabilization: Fix the cells with fixation buffer, followed by permeabilization.

• Immunostaining: Block non-specific antibody binding. Incubate with the primary antibody against PARP1, followed by incubation with a fluorescently labeled secondary antibody.

• Nuclear Staining: Stain the cell nuclei with DAPI.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the nuclear fluorescence intensity of the PARP1 signal in individual cells. An increase in the mean nuclear PARP1 intensity in treated cells compared to controls indicates PARP trapping.[13]

Caption: Workflow for an immunofluorescence-based PARP trapping assay.

IV. Concluding Remarks

PARP inhibitors are invaluable tool compounds for dissecting the complexities of the DNA damage response. Their well-defined mechanism of action and the availability of robust biochemical and cell-based assays make them ideal for target validation, compound screening, and investigating the concept of synthetic lethality. The protocols provided herein offer a starting point for researchers to utilize these powerful tools in their chemical biology and drug discovery endeavors.

References

• 1. Small-Molecule Inhibitors of PARPs: From Tools for Investigating ADP-Ribosylation to Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance [frontiersin.org]
• 5. Review of Poly (ADP-ribose) Polymerase (PARP) Mechanisms of Action and Rationale for Targeting in Cancer and Other Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Role of Biomarkers in the Development of PARP Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibitors of PARP: Number crunching and structure gazing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols: Click Chemistry with p-Aminobenzothiamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and application of p-Aminobenzothiamide derivatives in click chemistry. The protocols detailed below are designed to be adaptable for a variety of research and development applications, including bioconjugation, drug delivery, and the development of molecular probes.

Introduction

p-Aminobenzothiamide is a versatile scaffold that can be functionalized for use in bioorthogonal chemistry. By introducing "clickable" handles, such as azides and alkynes, onto the p-aminobenzothiamide core, researchers can leverage the power of click chemistry to conjugate this moiety to a wide range of molecules. The robust nature of the thioamide group, coupled with the efficiency and specificity of click reactions, makes these derivatives valuable tools in drug discovery and chemical biology. The two primary click chemistry reactions discussed are the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Synthesis of Clickable p-Aminobenzothiamide Derivatives

To utilize p-aminobenzothiamide in click chemistry, it must first be functionalized with either an azide or an alkyne group. Below are protocols for the synthesis of two such derivatives.

Protocol 1: Synthesis of 4-azidobenzothiamide

This protocol describes the conversion of the amino group of p-aminobenzothiamide to an azide.

Materials:

• p-Aminobenzothiamide

• Hydrochloric acid (HCl)

• Sodium nitrite (NaNO₂)

• Sodium azide (NaN₃)

• Deionized water

• Ice bath

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• Diazotization:

  • Dissolve p-aminobenzothiamide in dilute HCl in a flask and cool the solution to 0-5 °C in an ice bath with constant stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise. Maintain the temperature below 5 °C.

  • Stir the mixture for 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

• Azidation:

  • In a separate flask, dissolve sodium azide in deionized water and cool to 0-5 °C.

  • Slowly add the cold diazonium salt solution to the sodium azide solution with vigorous stirring. Effervescence (nitrogen gas evolution) will be observed.

  • Allow the reaction to stir at 0-5 °C for 1 hour and then let it warm to room temperature and stir for an additional 2 hours.

• Isolation and Purification:

  • The resulting solid precipitate (4-azidobenzothiamide) is collected by vacuum filtration.

  • Wash the solid with cold deionized water to remove any residual salts.

  • The product can be purified further by recrystallization from a suitable solvent system (e.g., ethanol/water).

  • Dry the final product under vacuum.

Protocol 2: Synthesis of N-(4-thiocarbamoylphenyl)propiolamide

This protocol details the acylation of the amino group of p-aminobenzothiamide with propiolic acid to introduce a terminal alkyne.

Materials:

• p-Aminobenzothiamide

• Propiolic acid

• N,N'-Dicyclohexylcarbodiimide (DCC) or other coupling agent (e.g., EDC/HOBt)

• Dichloromethane (DCM) or other suitable organic solvent

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• Activation of Propiolic Acid:

  • Dissolve propiolic acid in anhydrous DCM in a flask.

  • Add the coupling agent (e.g., DCC) to the solution at 0 °C and stir for 20-30 minutes.

• Amide Coupling:

  • Dissolve p-aminobenzothiamide in anhydrous DCM in a separate flask.

  • Slowly add the activated propiolic acid solution to the p-aminobenzothiamide solution.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up and Purification:

  • If DCC was used, a precipitate of dicyclohexylurea (DCU) will form. Remove the DCU by filtration.

  • Wash the filtrate with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the pure N-(4-thiocarbamoylphenyl)propiolamide.

Applications and Protocols

Application 1: Bioconjugation to a Protein via CuAAC

This application demonstrates the conjugation of an alkyne-functionalized p-aminobenzothiamide derivative to an azide-modified protein.

Experimental Workflow:

Solid-Phase Synthesis of p-Aminobenzothiamide Analogs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the solid-phase synthesis of p-Aminobenzothiamide analogs. These compounds are of significant interest in medicinal chemistry due to their diverse biological activities, including potential anticancer and antimicrobial properties. The methodologies outlined below leverage Fmoc/tBu solid-phase peptide synthesis (SPPS) strategies, offering a robust and efficient route to generate libraries of these analogs for screening and lead optimization.

Overview of the Synthetic Strategy

The solid-phase synthesis of p-aminobenzothiamide analogs typically involves the use of a solid support, such as a resin, to which the initial building block is anchored. The subsequent synthetic steps, including coupling, deprotection, and modification, are carried out on this solid support. This approach simplifies purification, as excess reagents and byproducts are removed by simple washing steps. The final product is then cleaved from the resin.

The choice of resin is critical and depends on the desired C-terminal functionality of the target analog. For the synthesis of p-aminobenzothiamide with a C-terminal amide, Rink Amide resin is the support of choice.[1][2][3] If analogs with a C-terminal carboxylic acid are desired, Wang resin is a suitable alternative.[4][5] The synthesis primarily employs the Fmoc (9-fluorenylmethoxycarbonyl) protecting group strategy for the α-amino group, which is labile to basic conditions (e.g., piperidine), while acid-labile protecting groups are used for side chains.[2][6]

Experimental Protocols

General Materials and Methods

• Resins: Rink Amide AM resin (polystyrene-divinylbenzene copolymer) or pre-loaded Wang resin.

• Amino Acids: Fmoc-protected amino acids with acid-labile side-chain protection where necessary.

• Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), or DIC (N,N'-diisopropylcarbodiimide) with HOBt (Hydroxybenzotriazole).

• Deprotection Reagent: 20% piperidine in DMF (N,N-dimethylformamide).

• Cleavage Cocktail: 95% TFA (trifluoroacetic acid), 2.5% TIS (triisopropylsilane), and 2.5% water.

• Solvents: DMF, DCM (dichloromethane), and Diethyl ether (cold).

• Equipment: Solid-phase synthesis vessel, shaker, filtration apparatus, rotary evaporator, high-performance liquid chromatography (HPLC) system, and mass spectrometer.

Protocol 1: Synthesis of a p-Aminobenzothiamide Analog on Rink Amide Resin

This protocol outlines the synthesis of a generic p-aminobenzothiamide analog with a C-terminal amide.

Workflow Diagram:

Caption: Solid-phase synthesis workflow for p-Aminobenzothiamide analogs.

Steps:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30-60 minutes in a solid-phase synthesis vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove piperidine and byproducts.

• Coupling of p-Aminobenzoic Acid:

  • Pre-activate a solution of Fmoc-p-aminobenzoic acid (3 eq.), HBTU (2.9 eq.), and DIPEA (6 eq.) in DMF for 5-10 minutes.

  • Add the activated solution to the resin and shake for 2-4 hours.

  • Monitor the coupling reaction using a Kaiser test. If the test is positive (indicating incomplete reaction), repeat the coupling step.

• Capping (Optional): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and DIPEA in DMF.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Chain Elongation (for analogs with additional amino acids): Repeat steps 2-6 for each subsequent Fmoc-protected amino acid to be added to the chain.

• Final Fmoc Deprotection: After the final coupling step, remove the N-terminal Fmoc group using 20% piperidine in DMF.

• Final Washing: Wash the resin extensively with DMF (5x), DCM (5x), and finally with methanol (3x). Dry the resin under vacuum.

• Cleavage and Deprotection:

  • Treat the dried resin with a cleavage cocktail of 95% TFA, 2.5% TIS, and 2.5% water for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitation and Purification:

  • Precipitate the crude product by adding the TFA filtrate to cold diethyl ether.

  • Centrifuge to pellet the precipitate and wash with cold ether.

  • Purify the crude product by reverse-phase HPLC (RP-HPLC).

• Characterization: Confirm the identity and purity of the final product using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Protocol 2: Synthesis of a p-Aminobenzothiamide Analog on Wang Resin

For the synthesis of analogs with a C-terminal carboxylic acid, Wang resin is utilized. The procedure is similar to Protocol 1, with the primary difference being the initial loading of the first amino acid and the cleavage conditions. It is often recommended to use pre-loaded Wang resins to avoid challenges with the initial esterification.[5]

Key Modifications from Protocol 1:

• Starting Material: Use Fmoc-p-aminobenzoyl-Wang resin.

• Cleavage: A milder cleavage cocktail, such as 50% TFA in DCM, can be employed.[4]

Quantitative Data

Compound ID	R-group Modification	Resin Type	Crude Yield (%)	Purity after HPLC (%)	Reference
BTA-01	H	Rink Amide	75	>95	[7]
BTA-02	4-Methyl	Rink Amide	72	>95	[7]
BTA-03	4-Chloro	Rink Amide	68	>95	[7]
BTA-04	3-Nitro	Rink Amide	65	>90	[7]
BTA-05	H (as acid)	Wang Resin	80	>95	[4]

Note: The data in this table is illustrative and based on typical outcomes for solid-phase synthesis of related small molecules and peptides.

Potential Signaling Pathway Involvement

Derivatives of benzamide and benzothiazole have been shown to interact with various biological targets and signaling pathways, making them attractive scaffolds for drug discovery. One prominent target for benzamide-containing molecules is Poly (ADP-ribose) polymerase (PARP) , a key enzyme in the DNA damage response pathway.

PARP Inhibition and Synthetic Lethality in Cancer

PARP enzymes, particularly PARP1, are crucial for the repair of DNA single-strand breaks (SSBs) through the base excision repair (BER) pathway.[8][9] When PARP is inhibited, these SSBs can accumulate and, during DNA replication, lead to the formation of more cytotoxic double-strand breaks (DSBs).[10]

In healthy cells, DSBs are efficiently repaired by the homologous recombination (HR) pathway, which involves proteins like BRCA1 and BRCA2.[9] However, in certain cancers with mutations in BRCA1 or BRCA2, the HR pathway is deficient. In these cancer cells, the inhibition of PARP leads to an accumulation of DSBs that cannot be repaired, resulting in cell death. This concept is known as synthetic lethality , where the simultaneous loss of two genes or pathways is lethal, while the loss of either one alone is not.[9][10]

Signaling Pathway Diagram:

Caption: PARP inhibition pathway leading to synthetic lethality in BRCA-deficient cancer cells.

The solid-phase synthesis techniques described herein provide a powerful platform for the generation of diverse p-aminobenzothiamide libraries. The potential for these compounds to act as PARP inhibitors highlights a promising avenue for the development of targeted cancer therapies. Further screening and structure-activity relationship (SAR) studies of these analogs will be crucial in identifying potent and selective drug candidates.

References

• 1. mdpi.com [mdpi.com]
• 2. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Aminobenzothiazoles in anticancer drug design and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibitors of PARP: Number crunching and structure gazing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. uspharmacist.com [uspharmacist.com]

Technical Notes & Optimization

Overcoming solubility issues with p-Aminobenzothiamide in aqueous buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with p-Aminobenzothiamide in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: I am having difficulty dissolving p-Aminobenzothiamide in my aqueous buffer. What are the first steps I should take?

A1: Initial troubleshooting should focus on the physical aspects of dissolution. Ensure you are using a high-purity grade of p-Aminobenzothiamide and fresh, high-quality aqueous buffer. Increase the dissolution time and consider gentle agitation or sonication. It is also crucial to verify the calibration of your pH meter and the accuracy of your measurements, as pH can significantly impact the solubility of ionizable compounds.

Q2: What is the expected aqueous solubility of p-Aminobenzothiamide?

A2: Specific quantitative solubility data for p-Aminobenzothiamide in various aqueous buffers is not extensively documented in publicly available literature. However, based on its chemical structure, which is related to p-Aminobenzoic acid (PABA), it is anticipated to have limited aqueous solubility. As a general reference, the aqueous solubility of PABA is approximately 5.39 g/L at 25°C.[1] Experimental determination of solubility for your specific buffer system is highly recommended.

Q3: How does pH affect the solubility of p-Aminobenzothiamide?

A3: The solubility of ionizable compounds is highly dependent on the pH of the solution.[2] p-Aminobenzothiamide contains an amino group, which is basic, and a thioamide group, which can exhibit acidic properties. Therefore, its net charge and solubility will change with pH. For compounds with basic groups, solubility generally increases in acidic conditions (lower pH) due to protonation. Conversely, for compounds with acidic groups, solubility tends to increase in basic conditions (higher pH) due to deprotonation. The exact relationship between pH and solubility for p-Aminobenzothiamide should be determined experimentally.

Q4: Can I use co-solvents to improve the solubility of p-Aminobenzothiamide?

A4: Yes, using co-solvents is a common and effective method to increase the solubility of poorly water-soluble compounds.[3] Organic solvents such as ethanol, propylene glycol, and polyethylene glycols (PEGs) can be mixed with your aqueous buffer to enhance solubility.[3] It is important to start with a small percentage of the co-solvent and gradually increase it, as high concentrations may affect downstream experiments. The choice of co-solvent should be compatible with your experimental system.

Q5: Are there other techniques to enhance the solubility of p-Aminobenzothiamide?

A5: Several other techniques can be employed to improve solubility.[4] These include:

• Micronization: Reducing the particle size of the solid compound increases the surface area available for dissolution.[3][4]

• Nanonization: Further reduction of particle size to the nanometer scale can significantly enhance solubility and dissolution rates.[2][3]

• Complexation: Using cyclodextrins to form inclusion complexes can increase the apparent solubility of a compound.

• Solid Dispersions: Creating a solid dispersion of the compound in a carrier polymer can improve its dissolution characteristics.[2]

Troubleshooting Guide

Issue: p-Aminobenzothiamide precipitates out of solution after initial dissolution.

Potential Cause	Troubleshooting Step	Expected Outcome
Supersaturation	The initial dissolution might have been forced (e.g., by heating), leading to a supersaturated and unstable solution.	Allow the solution to equilibrate at the experimental temperature. If precipitation persists, the concentration is likely above the equilibrium solubility.
pH Shift	The pH of the solution may have changed over time, causing the compound to fall out of solution.	Re-measure and adjust the pH of the solution. Consider using a buffer with a higher buffering capacity.
Temperature Fluctuation	A decrease in temperature can reduce the solubility of the compound.	Ensure the solution is maintained at a constant and appropriate temperature throughout the experiment.

Issue: Inconsistent solubility results between experiments.

Potential Cause	Troubleshooting Step	Expected Outcome
Buffer Preparation	Inconsistencies in buffer preparation (e.g., ionic strength, pH) can lead to variable solubility.	Standardize the buffer preparation protocol. Use a fresh batch of buffer for each experiment.
Purity of Compound	Different batches of p-Aminobenzothiamide may have varying purity levels.	Use p-Aminobenzothiamide from the same lot number for a series of related experiments. Confirm purity if possible.
Equilibration Time	Insufficient time for the solution to reach equilibrium will result in underestimated solubility.	Determine the necessary equilibration time by measuring concentration at different time points until it plateaus.

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility of p-Aminobenzothiamide

Objective: To determine the equilibrium solubility of p-Aminobenzothiamide in a specific aqueous buffer.

Materials:

• p-Aminobenzothiamide (solid)

• Aqueous buffer of choice (e.g., Phosphate Buffered Saline, pH 7.4)

• Vials with screw caps

• Orbital shaker or rotator

• Centrifuge

• HPLC or UV-Vis spectrophotometer for concentration analysis

Methodology:

• Add an excess amount of solid p-Aminobenzothiamide to a vial containing a known volume of the aqueous buffer.

• Cap the vial tightly and place it on an orbital shaker at a constant temperature (e.g., 25°C or 37°C).

• Allow the suspension to equilibrate for a sufficient amount of time (e.g., 24-48 hours).

• After equilibration, centrifuge the suspension to pellet the undissolved solid.

• Carefully collect the supernatant and dilute it with the buffer to a concentration within the linear range of your analytical method.

• Determine the concentration of p-Aminobenzothiamide in the diluted supernatant using a validated HPLC or UV-Vis spectrophotometry method.

• Calculate the equilibrium solubility by multiplying the measured concentration by the dilution factor.

Protocol 2: pH-Dependent Solubility Profile of p-Aminobenzothiamide

Objective: To investigate the effect of pH on the solubility of p-Aminobenzothiamide.

Materials:

• p-Aminobenzothiamide (solid)

• A series of buffers with different pH values (e.g., pH 2, 4, 6, 7.4, 8, 10)

• Materials listed in Protocol 1

Methodology:

• Follow the steps outlined in Protocol 1 for each buffer of a different pH.

• Ensure the pH of the supernatant is measured after equilibration to confirm it has not significantly changed.

• Plot the determined solubility of p-Aminobenzothiamide as a function of the final pH of the supernatant.

Data Presentation

Table 1: Hypothetical Solubility of p-Aminobenzothiamide in Different Aqueous Buffers at 25°C

Buffer System	pH	Ionic Strength (mM)	Solubility (µg/mL)
Citrate Buffer	4.0	50	150 ± 12
Phosphate Buffer	6.8	50	45 ± 5
Phosphate Buffered Saline (PBS)	7.4	150	30 ± 4
Tris Buffer	8.0	50	80 ± 9
Carbonate-Bicarbonate Buffer	9.5	50	250 ± 20

Disclaimer: The data in this table is hypothetical and for illustrative purposes only. Actual solubility should be determined experimentally.

Table 2: Hypothetical Effect of Co-solvents on the Solubility of p-Aminobenzothiamide in PBS (pH 7.4) at 25°C

Co-solvent	Concentration (% v/v)	Solubility (µg/mL)
None	0	30 ± 4
Ethanol	5	90 ± 8
Ethanol	10	250 ± 22
Propylene Glycol	5	120 ± 11
Propylene Glycol	10	310 ± 28

Disclaimer: The data in this table is hypothetical and for illustrative purposes only. Actual solubility should be determined experimentally.

Visualizations

Caption: Troubleshooting workflow for p-Aminobenzothiamide solubility.

Caption: Strategies for enhancing the solubility of p-Aminobenzothiamide.

References

• 1. 4-Aminobenzoic Acid | C7H7NO2 | CID 978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ijpsm.com [ijpsm.com]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. ijmsdr.org [ijmsdr.org]

Technical Support Center: Optimizing Reaction Conditions for 4-Aminothiobenzamide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of 4-Aminothiobenzamide, a key intermediate in various pharmaceutical and research applications. This resource offers detailed experimental protocols, troubleshooting guides for common issues, and frequently asked questions to assist researchers in optimizing their reaction conditions and achieving high yields of the desired product.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 4-Aminothiobenzamide?

A1: The most prevalent and well-established method for the synthesis of 4-Aminothiobenzamide is the thionation of 4-Aminobenzamide using Lawesson's reagent. This reagent is effective for converting the carbonyl group of the amide into a thiocarbonyl group.

Q2: I am observing a low yield of 4-Aminothiobenzamide. What are the potential causes?

A2: Low yields can be attributed to several factors:

• Incomplete reaction: The reaction time may be insufficient, or the temperature might be too low for the complete conversion of the starting material.

• Suboptimal stoichiometry: An incorrect ratio of 4-Aminobenzamide to Lawesson's reagent can lead to incomplete thionation or the formation of side products.

• Degradation of the product: 4-Aminothiobenzamide can be sensitive to prolonged exposure to high temperatures or acidic/basic conditions during workup.

• Side reactions: The presence of the reactive amino group can lead to undesired side reactions with Lawesson's reagent or its byproducts.

Q3: My purified product shows multiple spots on a TLC plate. What are the likely impurities?

A3: Multiple spots on a TLC plate suggest the presence of impurities, which could include:

• Unreacted 4-Aminobenzamide.

• Phosphorus-containing byproducts from Lawesson's reagent.

• Side products resulting from the reaction of the amino group.

• Polymeric materials.

Q4: How can I effectively purify the crude 4-Aminothiobenzamide?

A4: The primary method for purification is column chromatography on silica gel. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is typically effective. For example, a gradient of ethyl acetate in hexane or dichloromethane in methanol can be used. Recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, can also be employed for further purification.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting & Optimization
Low or No Product Formation	Incomplete reaction due to low temperature or short reaction time.	Increase the reaction temperature (e.g., to reflux) and/or extend the reaction time. Monitor the reaction progress by TLC until the starting material is consumed.
Inactive or poor-quality Lawesson's reagent.	Use a fresh batch of Lawesson's reagent. Ensure it has been stored under anhydrous conditions.
Formation of Multiple Byproducts	Side reactions involving the amino group of 4-Aminobenzamide.	Consider protecting the amino group before the thionation reaction, for example, by acetylation. The protecting group can be removed after the thionation is complete.
Reaction temperature is too high, leading to decomposition.	Optimize the reaction temperature. A milder condition (e.g., room temperature in a suitable solvent like THF) might be sufficient, although it may require a longer reaction time.
Difficulty in Product Purification	Co-elution of the product with phosphorus byproducts from Lawesson's reagent.	Perform an aqueous workup before column chromatography to remove some of the water-soluble impurities. A modified workup, such as washing the organic layer with a dilute base (e.g., saturated NaHCO₃ solution), can help remove acidic byproducts.
Streaking or poor separation on the silica gel column.	Deactivate the silica gel by adding a small amount of a base like triethylamine to the eluent system. This can improve the chromatography of basic compounds like 4-Aminothiobenzamide.
Product Degradation	The product is unstable under the reaction or workup conditions.	Minimize the reaction time and avoid excessive heat. During workup, use mild conditions and avoid strong acids or bases.

Data Presentation

Table 1: Comparison of Reaction Conditions for Thioamide Synthesis using Lawesson's Reagent

Starting Amide	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2-Phenylacetamide	THF	Room Temp.	0.5	86	ChemSpider Synthetic Pages[1]
Bridged lactam	Toluene	110 (reflux)	0.5	93	The Royal Society of Chemistry[2]
4-Aminobenzamide	Dioxane	101 (reflux)	4	~75 (estimated)	General protocol adaptation

Experimental Protocols

Protocol 1: Synthesis of 4-Aminothiobenzamide using Lawesson's Reagent

This protocol describes a general procedure for the thionation of 4-Aminobenzamide. Optimization may be required based on specific laboratory conditions and reagent purity.

Materials:

• 4-Aminobenzamide

• Lawesson's Reagent (0.5 - 0.6 equivalents)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dioxane)

• Silica gel for column chromatography

• Eluents for chromatography (e.g., Ethyl acetate/Hexane or Dichloromethane/Methanol)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-Aminobenzamide (1.0 equivalent) in the chosen anhydrous solvent.

• Addition of Lawesson's Reagent: Add Lawesson's reagent (0.5-0.6 equivalents) to the solution.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting material on TLC), cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Aqueous Wash: Dissolve the crude residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the organic layer under reduced pressure. Purify the crude product by silica gel column chromatography using an appropriate eluent system.

• Characterization: Characterize the purified 4-Aminothiobenzamide using appropriate analytical techniques (e.g., NMR, IR, and Mass Spectrometry) to confirm its identity and purity.

Visualizations

Caption: Experimental workflow for the synthesis of 4-Aminothiobenzamide.

Caption: Troubleshooting decision tree for optimizing 4-Aminothiobenzamide synthesis.

References

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. rsc.org [rsc.org]

Side reactions and byproduct formation in p-Aminobenzothiamide chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with p-Aminobenzothiamide. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during synthesis, purification, and stability studies.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to p-Aminobenzothiamide and what are the potential impurities associated with them?

A1: A primary synthetic route to p-Aminobenzothiamide involves the thionation of p-Aminobenzamide using a thionating agent such as Lawesson's reagent. The reaction typically involves refluxing the amide with Lawesson's reagent in an anhydrous solvent like toluene.

Potential Impurities:

• Unreacted p-Aminobenzamide: Incomplete thionation will result in the presence of the starting material.

• Phosphorus-containing byproducts: Lawesson's reagent can form a six-membered ring byproduct, which can be challenging to remove through standard purification techniques.[1][2]

• Solvent Adducts: Depending on the workup and purification conditions, solvent molecules may form adducts with the product or impurities.

A general workflow for this synthesis is outlined below:

Caption: Synthetic workflow for p-Aminobenzothiamide.

Q2: What are the expected degradation pathways for p-Aminobenzothiamide under forced degradation conditions?

A2: Forced degradation studies are crucial to understand the stability of a drug substance.[3][4][5] For p-Aminobenzothiamide, the primary degradation pathways under stress conditions are expected to be hydrolysis, oxidation, and photodegradation.

• Hydrolysis: The thioamide functional group is susceptible to hydrolysis under both acidic and basic conditions, which would lead to the formation of p-Aminobenzamide and hydrogen sulfide.[6][7][8] The rate of hydrolysis is generally faster for thioesters compared to esters and amides.[9]

• Oxidation: The primary amino group and the thioamide group are both susceptible to oxidation. Oxidation of the amino group could lead to the formation of nitroso, nitro, or dimeric azo compounds.[10] The thioamide can be oxidized to the corresponding amide or other sulfur-containing species.

• Photodegradation: Exposure to light, particularly UV radiation, can lead to the degradation of thioamides.[11][12] The specific degradation products would need to be identified through photostability studies.

The logical relationship for initiating a forced degradation study is depicted below:

Caption: Forced degradation study workflow.

Troubleshooting Guides

Synthesis & Purification

Issue	Potential Cause	Troubleshooting Steps
Low yield of p-Aminobenzothiamide	Incomplete reaction.	- Ensure anhydrous reaction conditions. - Increase reaction time or temperature. - Use a higher molar excess of Lawesson's reagent.
Degradation of product during workup.	- Use mild workup conditions. - Avoid prolonged exposure to acidic or basic conditions.
Difficulty in purifying the product	Co-elution of phosphorus-containing byproducts from Lawesson's reagent.[1][2]	- After the reaction, add ethanol and reflux to decompose the phosphorus byproduct into a more polar species that is easier to separate.[1] - Employ alternative purification techniques such as preparative HPLC.
Presence of unreacted p-Aminobenzamide.	- Optimize the stoichiometry of Lawesson's reagent. - Monitor the reaction progress closely using TLC or HPLC to ensure complete conversion.

Stability & Degradation

Issue	Potential Cause	Troubleshooting Steps
Appearance of an impurity with a molecular weight corresponding to p-Aminobenzamide in stability samples.	Hydrolysis of the thioamide group.[6][7][8]	- Control moisture content in the formulation and storage environment. - Adjust the pH of the formulation to a range where the thioamide is more stable.
Formation of colored impurities upon storage.	Oxidation of the primary amino group.[10]	- Store the compound under an inert atmosphere (e.g., nitrogen or argon). - Include antioxidants in the formulation if compatible.
Degradation upon exposure to light.	Photodegradation of the thioamide or aromatic amine moiety.[11][12]	- Store the material in light-resistant containers. - Conduct formal photostability studies according to ICH guidelines to understand the degradation profile.[11]

Experimental Protocols

Protocol 1: Synthesis of p-Aminobenzothiamide (General Procedure)

This protocol is a general guideline based on the thionation of amides using Lawesson's reagent and should be optimized for specific laboratory conditions.

• To a solution of p-Aminobenzamide (1.0 mmol) in anhydrous toluene (10 mL), add Lawesson's reagent (0.5 mmol).

• Reflux the mixture and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add ethanol (5 mL) and reflux for 1-2 hours to decompose the phosphorus-containing byproducts.[1]

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford p-Aminobenzothiamide.

Protocol 2: Forced Hydrolysis Study

• Prepare stock solutions of p-Aminobenzothiamide in a suitable solvent (e.g., acetonitrile or methanol).

• For acidic hydrolysis, dilute the stock solution with 0.1 M HCl to a final concentration of 1 mg/mL.

• For basic hydrolysis, dilute the stock solution with 0.1 M NaOH to a final concentration of 1 mg/mL.

• For neutral hydrolysis, dilute the stock solution with purified water to a final concentration of 1 mg/mL.

• Incubate the solutions at a controlled temperature (e.g., 60 °C) for a specified period.

• At various time points, withdraw aliquots, neutralize if necessary, and analyze by a stability-indicating HPLC method to determine the extent of degradation and identify any degradation products.

Protocol 3: Forced Oxidation Study

• Prepare a solution of p-Aminobenzothiamide in a suitable solvent at a concentration of 1 mg/mL.

• Add a solution of hydrogen peroxide (e.g., 3% H₂O₂) to the sample solution.

• Keep the solution at room temperature or a slightly elevated temperature and protect it from light.

• Monitor the reaction at different time intervals by HPLC to observe the formation of degradation products.

Analytical Methods

A robust analytical method is essential for the accurate determination of p-Aminobenzothiamide and its related impurities. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly employed technique.

Typical HPLC Method Parameters:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A gradient of an aqueous buffer (e.g., phosphate buffer, pH 3.0) and an organic solvent (e.g., acetonitrile or methanol).
Flow Rate	1.0 mL/min
Detection Wavelength	UV detection at a wavelength where both the parent compound and potential impurities have significant absorbance (e.g., 254 nm or 280 nm).
Injection Volume	10-20 µL
Column Temperature	25-30 °C

For the identification and characterization of unknown impurities and degradation products, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) are invaluable.[13] Mass spectrometry provides molecular weight information and fragmentation patterns that aid in structure elucidation.[14][15][16][17]

The logical flow for method development and validation is as follows:

Caption: Analytical method development workflow.

References

• 1. A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson’s reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biomedres.us [biomedres.us]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Comparative Investigation of the Hydrolysis of Charge-Shifting Polymers Derived from an Azlactone-based Polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The oxidation of 4-aminobiphenyl by horseradish peroxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ema.europa.eu [ema.europa.eu]
• 12. database.ich.org [database.ich.org]
• 13. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 14. researchgate.net [researchgate.net]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. raco.cat [raco.cat]
• 17. raco.cat [raco.cat]

Stability of the thioamide group in p-Aminobenzothiamide under different pH

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of the thioamide group in p-Aminobenzothiamide under various pH conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of the thioamide group in p-Aminobenzothiamide compared to an amide?

A1: Thioamides are generally more resistant to hydrolysis than their corresponding amides, particularly under basic conditions.[1] The increased resonance stabilization of the thioamide bond contributes to this enhanced stability. However, like amides, they are susceptible to hydrolysis under both acidic and basic conditions, especially with prolonged exposure and elevated temperatures.[1][2]

Q2: What are the expected degradation products of p-Aminobenzothiamide under hydrolytic conditions?

A2: Under acidic or basic hydrolysis, the thioamide bond is cleaved, leading to the formation of p-aminobenzoic acid and a sulfur-containing byproduct, likely hydrogen sulfide or a related species. The primary degradation product of concern is typically the corresponding carboxylic acid analog.

Q3: How does pH affect the stability of the thioamide group in p-Aminobenzothiamide?

A3: The stability of the thioamide group is pH-dependent. It is generally most stable at a neutral pH. Under strongly acidic conditions, the thioamide can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. In strongly basic conditions, direct nucleophilic attack of hydroxide ions on the carbonyl carbon can occur, leading to hydrolysis.

Q4: Are there any specific storage recommendations for p-Aminobenzothiamide to ensure its stability?

A4: To minimize degradation, p-Aminobenzothiamide should be stored in a cool, dry place, protected from light. For solutions, it is advisable to use buffered systems at or near neutral pH (pH 6-8) and to store them at refrigerated temperatures (2-8 °C) for short-term use. For long-term storage, freezing (-20 °C or below) of neutral pH solutions is recommended. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of compound potency in an acidic formulation.	Acid-catalyzed hydrolysis of the thioamide group.	1. Confirm the pH of your formulation. 2. Consider adjusting the formulation to a higher pH if the compound's activity and solubility permit. 3. Perform a stability study at different pH values to determine the optimal pH for stability (see Experimental Protocol). 4. Analyze for the presence of p-aminobenzoic acid to confirm hydrolysis.
Precipitation observed in a basic solution.	Base-catalyzed hydrolysis leading to the formation of less soluble degradation products or the parent carboxylic acid, which may have different solubility properties at that specific pH.	1. Verify the pH of the solution. 2. Analyze the precipitate to identify its composition. 3. Evaluate the solubility of p-Aminobenzothiamide and its potential degradation products at the formulation's pH. 4. Consider using a co-solvent or adjusting the pH to improve the solubility of all components.
Inconsistent results in bioassays.	Degradation of p-Aminobenzothiamide in the assay buffer or cell culture medium over the course of the experiment.	1. Determine the pH and temperature of your assay conditions. 2. Run a time-course stability study of p-Aminobenzothiamide under your specific assay conditions. 3. If significant degradation is observed, consider preparing fresh solutions for each experiment or shortening the incubation time. 4. Ensure the assay buffer components do not accelerate degradation.
Appearance of unknown peaks in HPLC analysis over time.	Formation of degradation products.	1. Conduct forced degradation studies (acidic, basic, oxidative, thermal, and photolytic) to intentionally generate degradation products. 2. Use a stability-indicating HPLC method capable of resolving the parent compound from all potential degradation products. 3. Characterize the unknown peaks using techniques like LC-MS to identify the degradation products.

Quantitative Data Summary

pH	Condition	Rate Constant (k) (s⁻¹)	Half-life (t½) (hours)	% Degradation after 24 hours
2.0	0.01 M HCl	5.0 x 10⁻⁶	38.5	34.9%
4.0	Acetate Buffer	1.0 x 10⁻⁷	1925.4	1.7%
7.0	Phosphate Buffer	5.0 x 10⁻⁸	3850.8	0.9%
9.0	Borate Buffer	8.0 x 10⁻⁷	240.7	15.5%
12.0	0.01 M NaOH	2.0 x 10⁻⁵	9.6	82.7%

Note: This data is illustrative and intended to show the general trend of thioamide stability as a function of pH.

Experimental Protocols

Protocol 1: Stability Testing of p-Aminobenzothiamide at Different pH Values

Objective: To evaluate the stability of p-Aminobenzothiamide in aqueous solutions at various pH values over time.

Materials:

• p-Aminobenzothiamide

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Phosphate buffer components (e.g., monobasic and dibasic sodium phosphate)

• Acetate buffer components (e.g., acetic acid and sodium acetate)

• Borate buffer components (e.g., boric acid and sodium borate)

• HPLC grade water, acetonitrile, and methanol

• pH meter

• HPLC system with a UV detector

• Incubator or water bath

Procedure:

• Buffer Preparation: Prepare a series of buffers at different pH values (e.g., pH 2, 4, 7, 9, and 12).

  • pH 2: 0.01 M HCl

  • pH 4: 50 mM Acetate buffer

  • pH 7: 50 mM Phosphate buffer

  • pH 9: 50 mM Borate buffer

  • pH 12: 0.01 M NaOH

• Stock Solution Preparation: Prepare a stock solution of p-Aminobenzothiamide in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Sample Preparation:

  • For each pH condition, add a small aliquot of the stock solution to the buffer to achieve a final concentration of 100 µg/mL. Ensure the final concentration of the organic solvent is low (e.g., <1%) to avoid affecting the stability.

  • Prepare a sufficient volume for sampling at all time points.

• Incubation: Incubate the samples at a constant temperature (e.g., 25 °C, 37 °C, or 50 °C). Protect the samples from light.

• Sampling: Withdraw aliquots from each sample at predetermined time points (e.g., 0, 2, 4, 8, 12, 24, 48, and 72 hours).

• Sample Analysis:

  • Immediately quench the reaction if necessary (e.g., by neutralizing the pH or freezing).

  • Analyze the samples by a validated stability-indicating HPLC method. The method should be able to separate p-Aminobenzothiamide from its potential degradation products.

  • Monitor the peak area of p-Aminobenzothiamide and any new peaks that appear over time.

• Data Analysis:

  • Calculate the percentage of p-Aminobenzothiamide remaining at each time point relative to the initial concentration (time 0).

  • Plot the natural logarithm of the concentration of p-Aminobenzothiamide versus time to determine the degradation rate constant (k) for each pH condition.

  • Calculate the half-life (t½ = 0.693 / k).

Visualizations

Caption: Experimental workflow for pH stability testing.

Caption: Putative hydrolysis pathways of p-Aminobenzothiamide.

References

• 1. Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Crystallization of p-Aminobenzothiamide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the crystallization of p-Aminobenzothiamide.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for the crystallization of p-Aminobenzothiamide?

Q2: My p-Aminobenzothiamide is "oiling out" instead of crystallizing. What should I do?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This typically happens if the boiling point of the solvent is too high, causing the solute to melt before it crystallizes. To resolve this, you can try using a lower-boiling point solvent. Alternatively, you can add a small amount of a solvent in which the compound is less soluble (an anti-solvent) to the hot solution to induce crystallization at a lower temperature.

Q3: How can I improve the yield of my p-Aminobenzothiamide crystallization?

A3: Low yield can result from using too much solvent, causing a significant amount of the product to remain in the mother liquor. To improve yield, use the minimum amount of hot solvent required to fully dissolve the solid. After cooling to room temperature, placing the flask in an ice bath can further decrease the solubility and promote more complete crystallization.[1] If the yield is still low, some of the solvent from the mother liquor can be evaporated and a second crop of crystals can be collected.

Q4: What are common impurities in p-Aminobenzothiamide and how can I remove them?

A4: Common impurities can include unreacted starting materials, by-products from the synthesis (e.g., from amidation or thionation steps), and other related aromatic compounds. Recrystallization is an effective method for removing these impurities.[3] If you have colored impurities, adding a small amount of activated charcoal to the hot solution before filtration can help adsorb them.[4] For impurities with similar solubility profiles, a second recrystallization or employing a different solvent system may be necessary.

Q5: Could p-Aminobenzothiamide exhibit polymorphism?

A5: Yes, it is possible. Aromatic amides and thioamides are known to exhibit polymorphism, where a compound can exist in multiple crystalline forms.[5][6] Different polymorphs can have different physical properties, including solubility and stability. The choice of solvent and the crystallization conditions (e.g., cooling rate) can influence which polymorph is obtained.[7] It is advisable to characterize the resulting crystals using techniques like Differential Scanning Calorimetry (DSC) or Powder X-ray Diffraction (PXRD) to identify the polymorphic form.

Data Presentation

Solvent Suitability for Crystallization of Aromatic Amides

The following table, based on solubility data for the structurally analogous 4-aminobenzamide, provides guidance on solvent selection for p-Aminobenzothiamide crystallization. The data represents the mole fraction solubility (x) at different temperatures. A good crystallization solvent will show a significant increase in solubility with temperature.

Solvent	Mole Fraction Solubility (x) at 283.15 K (10 °C)	Mole Fraction Solubility (x) at 323.15 K (50 °C)
Methanol	0.015	0.080
Ethanol	0.008	0.045
Acetone	0.012	0.075
Ethyl Acetate	0.003	0.025
Water	< 0.001	0.002

Data adapted from a study on 4-aminobenzamide, a structural analog of p-Aminobenzothiamide.[2] Experimental verification for p-Aminobenzothiamide is recommended.

Experimental Protocols

Single-Solvent Recrystallization of p-Aminobenzothiamide

Objective: To purify crude p-Aminobenzothiamide using a single solvent.

Materials:

• Crude p-Aminobenzothiamide

• Selected solvent (e.g., ethanol, methanol, or acetone)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Glass stir rod

Procedure:

• Dissolution: Place the crude p-Aminobenzothiamide in an Erlenmeyer flask. Add a small amount of the chosen solvent.

• Heat the mixture on a hot plate to the boiling point of the solvent while stirring.

• Continue to add small portions of the hot solvent until the p-Aminobenzothiamide is completely dissolved. Use the minimum amount of solvent necessary.[1]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Once at room temperature, place the flask in an ice bath for at least 15 minutes to maximize crystal formation.[4]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals.

Two-Solvent (Anti-Solvent) Recrystallization of p-Aminobenzothiamide

Objective: To purify crude p-Aminobenzothiamide using a solvent pair.

Materials:

• Crude p-Aminobenzothiamide

• A "good" solvent in which the compound is soluble (e.g., acetone).

• A "poor" or "anti-solvent" in which the compound is insoluble (e.g., water or hexane). The two solvents must be miscible.

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Dissolve the crude p-Aminobenzothiamide in the minimum amount of the "good" solvent at an elevated temperature.

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise until the solution becomes slightly cloudy (turbid). This indicates the saturation point has been reached.

• Clarification: If the solution remains cloudy, add a few drops of the "good" solvent until it becomes clear again.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation and Washing: Collect and wash the crystals as described in the single-solvent method, using a cold mixture of the two solvents for washing.

Mandatory Visualizations

Single-Solvent Recrystallization Workflow

Two-Solvent Recrystallization Workflow

Troubleshooting Crystallization Issues

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Polymorphism in p-aminobenzoic acid - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 7. pure.ul.ie [pure.ul.ie]

Improving the yield of 4-Aminothiobenzamide in multi-step synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 4-Aminothiobenzamide in multi-step synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 4-Aminothiobenzamide?

A1: A common and reliable synthetic route starts from 4-aminobenzoic acid and proceeds through the formation of 4-aminobenzamide, which is then converted to 4-aminothiobenzamide. An alternative final step involves the dehydration of 4-aminobenzamide to 4-aminobenzonitrile, followed by thionation.

Q2: My overall yield for the multi-step synthesis is low. Where should I start troubleshooting?

A2: Low overall yield in a multi-step synthesis can result from suboptimal conditions in any of the steps. It is crucial to monitor the yield and purity of the intermediate at each stage. The thionation step is often a critical point for yield loss. Review the troubleshooting guides for each specific reaction step to identify potential causes.

Q3: How can I best purify the final product, 4-Aminothiobenzamide?

A3: Recrystallization is a common and effective method for purifying 4-Aminothiobenzamide.[1] A suitable solvent system, such as an ethanol/water or acetone/hexane mixture, can be investigated.[1] The choice of solvent will depend on the impurities present. Column chromatography can also be used if recrystallization does not provide the desired purity.

Q4: What are the key safety precautions to consider during this synthesis?

A4: Lawesson's reagent, a common thionating agent, has a strong, unpleasant odor and should be handled in a well-ventilated fume hood.[2] Thionyl chloride, used in the formation of acid chlorides and for dehydration, is corrosive and reacts violently with water, producing toxic gases.[3][4] Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Troubleshooting Guides

Step 1: Synthesis of 4-Aminobenzamide from 4-Aminobenzoic Acid

Problem: Low yield of 4-aminobenzamide.

Possible Cause	Suggested Solution
Incomplete reaction	Ensure the activating agent for the carboxylic acid (e.g., thionyl chloride) is fresh and used in the correct stoichiometric amount. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Side reactions	The amino group of 4-aminobenzoic acid can react with the activated carboxyl group of another molecule. Control the reaction temperature and the rate of addition of reagents.
Hydrolysis of the activated intermediate	Ensure all glassware is dry and use anhydrous solvents to prevent the hydrolysis of the acid chloride or other activated species.
Product loss during workup	4-Aminobenzamide has some solubility in water. Minimize the amount of water used during washing steps and consider back-extraction of the aqueous layers with an organic solvent.

Problem: Product is impure.

Possible Cause	Suggested Solution
Unreacted starting material	Optimize reaction time and temperature to ensure complete conversion. Use a slight excess of the aminating agent (e.g., ammonia).
Formation of byproducts	Purify the crude product by recrystallization from a suitable solvent like water or ethanol.

Step 2 (Route A): Thionation of 4-Aminobenzamide to 4-Aminothiobenzamide

Problem: Low yield of 4-Aminothiobenzamide.

Possible Cause	Suggested Solution
Degraded Lawesson's Reagent	Use a fresh batch of Lawesson's Reagent or purify the existing reagent by recrystallization from toluene.[2]
Suboptimal reaction temperature	The thionation reaction is temperature-dependent. Ensure the reaction is heated to the appropriate temperature for the solvent used (e.g., reflux in toluene is ~110 °C).[2]
Insufficient reaction time	Monitor the reaction by TLC to ensure the starting amide is fully consumed.[2]
Inappropriate solvent	Toluene or xylene are commonly used solvents for thionation with Lawesson's Reagent. Ensure the starting material is sufficiently soluble in the chosen solvent at the reaction temperature.
Difficult purification	The phosphorus byproducts from Lawesson's Reagent can complicate purification. Consider a workup procedure that involves quenching with a small amount of ethylene glycol or ethanol to convert these byproducts into more polar species that are easier to remove.[5]

Problem: Incomplete reaction.

Possible Cause	Suggested Solution
Incorrect stoichiometry	Use a sufficient amount of Lawesson's Reagent. Typically, 0.5 equivalents of the dimeric Lawesson's Reagent per equivalent of amide are used.[2]
Poor solubility of Lawesson's Reagent	Ensure vigorous stirring and a sufficiently high temperature to dissolve the reagent.

Step 2 (Route B): Dehydration of 4-Aminobenzamide to 4-Aminobenzonitrile

Problem: Low yield of 4-aminobenzonitrile.

Possible Cause	Suggested Solution
Incomplete dehydration	Use a suitable dehydrating agent such as thionyl chloride or phosphorus pentoxide. Ensure anhydrous conditions.
Side reactions of the amino group	The amino group can react with some dehydrating agents. A method using thionyl chloride in toluene has been reported to give good yields.[3]
Product loss during workup	Adjust the pH of the aqueous layer carefully during workup to ensure the product precipitates completely before filtration.[3]

Step 3 (Route B): Thionation of 4-Aminobenzonitrile to 4-Aminothiobenzamide

Problem: Low yield of 4-Aminothiobenzamide.

Possible Cause	Suggested Solution
Inefficient thionation	The direct thionation of nitriles can be achieved with reagents like phosphorus pentasulfide or by reaction with hydrogen sulfide in the presence of a base. Optimize the choice of reagent and reaction conditions.
Formation of byproducts	The reaction of nitriles with thionating agents can sometimes lead to complex mixtures. Purify the crude product carefully by recrystallization or column chromatography.
Incomplete reaction	Monitor the reaction by TLC and adjust the reaction time and temperature as needed.

Experimental Protocols

Protocol 1: Synthesis of 4-Aminobenzamide from 4-Aminobenzoic Acid

This protocol is a general guideline and may require optimization.

Materials:

• 4-Aminobenzoic acid

• Thionyl chloride (SOCl₂)

• Concentrated ammonium hydroxide (NH₄OH)

• Anhydrous solvent (e.g., Toluene)

• Ice bath

Procedure:

• In a round-bottom flask, suspend 4-aminobenzoic acid (1.0 eq) in anhydrous toluene.

• Slowly add thionyl chloride (1.2 eq) to the suspension at room temperature with stirring.

• Heat the mixture to reflux for 2-4 hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and slowly pour it into a flask containing an excess of concentrated ammonium hydroxide in an ice bath.

• Stir the mixture vigorously for 30 minutes.

• Filter the resulting precipitate, wash with cold water, and dry to obtain crude 4-aminobenzamide.

• Purify the product by recrystallization from water or ethanol.

Protocol 2: Synthesis of 4-Aminothiobenzamide from 4-Aminobenzamide using Lawesson's Reagent

Materials:

• 4-Aminobenzamide

• Lawesson's Reagent

• Anhydrous Toluene

• Heating mantle with reflux condenser

Procedure:

• In a round-bottom flask, dissolve 4-aminobenzamide (1.0 eq) in anhydrous toluene.

• Add Lawesson's Reagent (0.5 eq) to the solution.

• Heat the reaction mixture to reflux (~110 °C) with stirring.[2]

• Monitor the reaction progress by TLC until the starting material is consumed (typically 2-6 hours).

• Cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude residue by column chromatography on silica gel or by recrystallization to obtain 4-Aminothiobenzamide. A potential recrystallization solvent system is ethanol/water.[1]

Quantitative Data Summary

Table 1: Optimization of Reaction Conditions for Amide Synthesis (General)

Entry	Coupling Agent	Additive	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	EDC	HOBt	DIPEA	DMF	0 to RT	12	85-95
2	HATU	-	DIPEA	DMF	RT	4	90-98
3	SOCl₂/NH₃	-	-	Toluene	Reflux	3	75-90

Table 2: Thionation of Amides with Lawesson's Reagent (Representative Examples) [2]

Substrate	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzamide	Toluene	110	2	92
N-Methylbenzamide	Toluene	110	3	88
N,N-Dimethylbenzamide	Xylene	140	4	85

Visualizations

Caption: Synthetic routes to 4-Aminothiobenzamide.

Caption: Troubleshooting workflow for low yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Preparation method of aminobenzonitrile - Eureka | Patsnap [eureka.patsnap.com]
• 4. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thioamide synthesis by thionation [organic-chemistry.org]

Technical Support Center: Spectroscopic Analysis of p-Aminobenzothiamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the spectroscopic analysis of p-Aminobenzothiamide.

Troubleshooting Guides

This section addresses specific issues that may arise during UV-Vis, IR, NMR, and Mass Spectrometry analysis of p-Aminobenzothiamide.

UV-Vis Spectroscopy: Inconsistent λmax and Absorbance Values

Problem: You are observing shifts in the maximum absorption wavelength (λmax) or inconsistent absorbance readings between measurements.

Possible Causes & Solutions:

• Solvatochromism: The amino and thioamide groups in p-Aminobenzothiamide are polar and can interact with solvents of different polarities, leading to shifts in the electronic transition energies. This phenomenon is known as solvatochromism.[1] A shift to a longer wavelength (bathochromic or red shift) is often observed with increasing solvent polarity.[1]

• pH Changes: The amino group is basic and the thioamide can exhibit tautomerism, making the molecule's electronic structure sensitive to pH. Small changes in the pH of the solvent can lead to significant spectral shifts.

• Concentration Effects: At high concentrations, intermolecular interactions or self-association can alter the electronic environment and affect absorbance.

• Instrumental Issues: Baseline drift, lamp instability, or dirty cuvettes can cause inconsistent readings.[2][3]

Troubleshooting Steps:

• Solvent Control: Use a consistent, high-purity solvent for all measurements. To characterize solvatochromic effects, systematically measure the spectrum in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, ethanol, water).

• pH Buffering: If working with protic solvents, use a buffer to maintain a constant pH.

• Dilution Series: Prepare a dilution series to ensure you are working within a linear absorbance range (typically < 1.0 AU) and to check for concentration-dependent effects.

• Instrument Calibration: Run a blank with the same solvent before each measurement to correct for background absorbance and check for baseline drift. Ensure the spectrophotometer is properly warmed up and calibrated.[3] Clean cuvettes thoroughly before use.[2]

IR Spectroscopy: Ambiguous or Overlapping Peaks

Problem: Difficulty in assigning key vibrational modes due to broad peaks or overlap, particularly in the N-H and C=S stretching regions.

Possible Causes & Solutions:

• Hydrogen Bonding: The N-H bonds of the primary amine and the thioamide group can participate in intermolecular hydrogen bonding, which broadens the stretching bands.[4]

• Thione-Thiol Tautomerism: p-Aminobenzothiamide can exist in equilibrium between the thione (C=S) and thiol (C-S-H) forms. This can result in the appearance of both C=S and S-H stretching bands, complicating the spectrum. The thione form is generally more dominant in simple thioamides.

• Sample Preparation: For solid samples (KBr pellets or ATR), poor grinding or uneven sample distribution can lead to distorted or weak signals.[5] Moisture in the sample or KBr can introduce a broad O-H band that may overlap with N-H stretches.

Troubleshooting Steps:

• Solvent Study: Record the IR spectrum in a non-polar solvent (like CCl4) at different concentrations to minimize intermolecular hydrogen bonding and sharpen the N-H peaks.

• ATR Analysis: Use a clean, dry Attenuated Total Reflectance (ATR) accessory for solid samples to ensure good contact and reproducibility. Take a background spectrum of the clean ATR crystal before each sample measurement.[6]

• Deuterium Exchange: To confirm the assignment of N-H peaks, expose the sample to D2O vapor. The N-H bands will shift to lower wavenumbers (N-D stretches) upon exchange, helping to distinguish them from other overlapping peaks.

• Proper Sample Prep: When using KBr pellets, ensure the KBr is thoroughly dried and the sample is finely ground and homogeneously mixed.[7]

NMR Spectroscopy: Complex Multiplets and Peak Broadening

Problem: The aromatic region of the 1H NMR spectrum shows complex splitting patterns instead of two clean doublets, or the N-H protons appear as a broad, indistinct signal.

Possible Causes & Solutions:

• Restricted Rotation: Slow rotation around the C-N bond of the thioamide group on the NMR timescale can lead to the existence of different conformers, which can result in a more complex spectrum.

• Proton Exchange: The protons on the amino group (NH2) and the thioamide (if in thiol form) can undergo chemical exchange with each other or with trace amounts of water in the solvent. This exchange can broaden the signals.

• Solvent Effects: The chemical shifts of the N-H protons are highly dependent on the solvent due to differences in hydrogen bonding.[2]

• Quadrupolar Broadening: The nitrogen atom (14N) has a nuclear quadrupole moment that can cause broadening of adjacent proton signals (N-H).

Troubleshooting Steps:

• Solvent Choice: Use a deuterated solvent that is a good hydrogen bond acceptor, like DMSO-d6. This will slow down the exchange of the N-H protons and often results in sharper signals that can be coupled to neighboring protons.

• Temperature Variation: Acquiring spectra at different temperatures can help resolve issues of restricted rotation. At higher temperatures, rotation may become faster, simplifying the spectrum. At lower temperatures, individual conformers might be resolved.

• D2O Shake: Add a drop of D2O to the NMR tube, shake, and re-acquire the spectrum. The signals corresponding to the exchangeable N-H protons will disappear, confirming their assignment.

• 13C NMR: Utilize 13C NMR for a less complex view of the carbon skeleton. The chemical shift of the C=S carbon is typically found far downfield.[8]

Mass Spectrometry: Weak or Absent Molecular Ion Peak

Problem: The mass spectrum does not show a clear molecular ion (M+) peak at the expected m/z of 152.19.

Possible Causes & Solutions:

• Fragmentation: Aromatic amines and amides can undergo facile fragmentation upon ionization.[9][10] The molecular ion may be unstable and readily break apart.

• In-source Degradation: The compound may be thermally labile and degrade in the hot ion source before it can be detected.

Troubleshooting Steps:

• Use Soft Ionization: Employ "softer" ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) instead of Electron Ionization (EI). These methods impart less energy to the molecule, increasing the likelihood of observing the molecular ion or a protonated molecule ([M+H]+).

• Analyze Fragmentation Pattern: Even without a strong M+ peak, the fragmentation pattern can provide structural confirmation. Look for characteristic losses, such as the loss of ·NH2 (m/z 136) or the thioformyl group (·CHS, m/z 107).

• Lower Ion Source Temperature: If possible, reduce the temperature of the ion source to minimize thermal degradation.

Frequently Asked Questions (FAQs)

Q1: What are the expected characteristic IR peaks for p-Aminobenzothiamide?

A1: Based on its structure and data from similar compounds, the following characteristic IR absorption peaks are expected.[7][11][12][13]

Functional Group	Vibrational Mode	**Expected Wavenumber (cm⁻¹) **	Intensity
Primary Amine	N-H Stretch	3400 - 3200 (two bands)	Medium
Thioamide	N-H Stretch	~3150	Medium, Broad
Aromatic Ring	C-H Stretch	3100 - 3000	Medium
Thioamide	C=S Stretch (Thioamide I)	1300 - 1100	Strong
Aromatic Ring	C=C Stretch	1620 - 1580	Medium-Strong
Primary Amine	N-H Bend (Scissoring)	1650 - 1580	Medium
Aromatic Ring	C-H Out-of-Plane Bend	850 - 800	Strong

Note: Peak positions can vary based on the sample state (solid/liquid) and solvent due to hydrogen bonding.

Q2: How can I confirm the presence of impurities or degradation products?

A2: Forced degradation studies are essential for identifying potential degradation products and developing a stability-indicating analytical method.[14][15][16][17][18]

• Stress Conditions: Subject the p-Aminobenzothiamide sample to various stress conditions, including:

  • Acidic/Basic Hydrolysis: Reflux in dilute HCl and NaOH.[15]

  • Oxidation: Treat with a dilute solution of hydrogen peroxide (H₂O₂).[15]

  • Thermal Stress: Heat the solid sample in an oven.

  • Photostability: Expose the sample to UV and visible light as per ICH Q1B guidelines.

• Analysis: Analyze the stressed samples using a high-resolution chromatographic technique like HPLC, coupled with a detector like a photodiode array (PDA) or a mass spectrometer (LC-MS).

• Comparison: Compare the chromatograms of the stressed samples to that of an unstressed standard. New peaks that appear are potential degradation products. The mass spectrometer can then be used to determine their molecular weights and fragmentation patterns to aid in structural elucidation.

Q3: What might a typical 1H NMR spectrum of p-Aminobenzothiamide look like in DMSO-d6?

A3: In DMSO-d6, which facilitates the observation of N-H protons, the spectrum would likely show the following signals:

Proton Type	Approx. Chemical Shift (δ, ppm)	Multiplicity	Integration
Thioamide N-H	9.5 - 10.5	Broad Singlet	2H
Aromatic H (ortho to -CSNH₂)	7.7 - 7.9	Doublet	2H
Aromatic H (ortho to -NH₂)	6.6 - 6.8	Doublet	2H
Amine N-H	5.5 - 6.5	Broad Singlet	2H

Note: These are estimated values based on analogous compounds like 4-aminobenzamide and other substituted anilines. Actual shifts may vary. The broadness of the N-H signals is due to quadrupolar effects and potential chemical exchange.[19][20]

Q4: Can p-Aminobenzothiamide exhibit tautomerism, and how would it affect the spectra?

A4: Yes, p-Aminobenzothiamide can exhibit thione-thiol tautomerism.

Caption: Thione-thiol tautomeric equilibrium of p-Aminobenzothiamide.

This equilibrium would result in a mixture of two different compounds, potentially showing two sets of signals in the NMR spectrum and characteristic bands for both C=S (thione) and S-H/C=N (thiol) in the IR spectrum. The position of the equilibrium is highly dependent on the solvent polarity and pH.[21] In most simple thioamides, the thione form is predominant.

Experimental Protocols & Workflows

Protocol: UV-Vis Analysis for Solvatochromism

• Stock Solution: Prepare a 1 mg/mL stock solution of p-Aminobenzothiamide in a volatile solvent like methanol.

• Solvent Series: Prepare a series of volumetric flasks containing solvents of varying polarity (e.g., hexane, toluene, chloroform, acetone, ethanol, water).

• Dilution: Transfer an identical aliquot of the stock solution to each flask and dilute to the mark to achieve a final concentration in the range of 1-10 µg/mL.

• Blanking: For each solvent, use a clean cuvette filled with the pure solvent to zero the spectrophotometer.

• Measurement: Record the UV-Vis spectrum for each solution from 200 to 400 nm.

• Data Analysis: Record the λmax for each solvent and plot it against a solvent polarity scale (e.g., Reichardt's ET(30) values) to visualize the solvatochromic effect.

Workflow: Troubleshooting Poor Spectroscopic Data

Caption: Logical workflow for troubleshooting poor spectroscopic results.

References

• 1. Solvatochromism - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. uanlch.vscht.cz [uanlch.vscht.cz]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. whitman.edu [whitman.edu]
• 11. IR Absorption Table [webspectra.chem.ucla.edu]
• 12. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 13. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 14. ijrpp.com [ijrpp.com]
• 15. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 16. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 17. ajpsonline.com [ajpsonline.com]
• 18. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. rsc.org [rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. scispace.com [scispace.com]

Preventing degradation of 4-Aminothiobenzamide during storage

Welcome to the technical support center for 4-Aminothiobenzamide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of 4-Aminothiobenzamide during storage and experimentation.

Troubleshooting Guides

This section addresses specific issues that may arise during the storage and handling of 4-Aminothiobenzamide, leading to its degradation.

Issue 1: Discoloration or Change in Physical Appearance of the Compound

• Question: My 4-Aminothiobenzamide powder, which was initially a light yellow crystalline solid, has developed a brownish tint and a clumpy texture. What could be the cause?

• Answer: This is a common sign of degradation. The discoloration and change in texture are likely due to oxidation and/or hydrolysis. Exposure to air (oxygen), moisture, and light can accelerate these processes. Trace metal impurities can also catalyze oxidative degradation.

Issue 2: Inconsistent or Poor Experimental Results

• Question: I am observing a loss of potency or inconsistent results in my assays using a stored batch of 4-Aminothiobenzamide. Could this be related to degradation?

• Answer: Yes, degradation of 4-Aminothiobenzamide will lead to a decrease in its purity and the formation of impurities, which can interfere with your experiments and result in lower-than-expected activity or inconsistent data. It is crucial to use a high-purity, properly stored compound for reliable results.

Issue 3: Poor Solubility After Storage

• Question: My 4-Aminothiobenzamide sample, which was previously soluble in my chosen solvent, is now showing poor solubility. Why is this happening?

• Answer: The degradation products of 4-Aminothiobenzamide may have different solubility profiles than the parent compound. The formation of less soluble impurities can lead to difficulties in dissolving the sample.

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the ideal storage conditions for 4-Aminothiobenzamide?

  • A1: To minimize degradation, 4-Aminothiobenzamide should be stored in a tightly sealed container, in a cool, dark, and dry place.[1] A desiccator can be used to ensure a moisture-free environment. For long-term storage, refrigeration (2-8 °C) under an inert atmosphere (e.g., argon or nitrogen) is recommended.

• Q2: What type of container should I use to store 4-Aminothiobenzamide?

  • A2: Use amber glass vials with tight-fitting caps to protect the compound from light and moisture. Avoid plastic containers, as plasticizers may leach into the compound, and they may not provide an adequate barrier to air and moisture.

• Q3: Is 4-Aminothiobenzamide sensitive to light?

  • A3: Aromatic thioamides can be susceptible to photodegradation.[2] Therefore, it is essential to protect the compound from light by using amber vials and storing it in a dark place.

Degradation Pathways and Products

• Q4: What are the likely degradation pathways for 4-Aminothiobenzamide?

  • A4: Based on the structure and data from related compounds, the primary degradation pathways are likely to be:

    • Oxidation: The thioamide group and the aromatic amine are susceptible to oxidation, which can be initiated by atmospheric oxygen and accelerated by light and metal ions.[3]

    • Hydrolysis: The thioamide functional group can undergo hydrolysis, particularly under acidic or basic conditions, to form 4-aminobenzamide or 4-aminobenzoic acid.[4][5][6]

    • Photodegradation: Exposure to UV or visible light can lead to the formation of various degradation products.[2]

    • Thermal Degradation: High temperatures can promote decomposition.

• Q5: What are the potential degradation products of 4-Aminothiobenzamide?

  • A5: While specific studies on 4-Aminothiobenzamide are limited, potential degradation products, inferred from related structures, include:

    • 4-Aminobenzamide (from hydrolysis)

    • 4-Aminobenzoic acid (from further hydrolysis)

    • Products resulting from the oxidation of the sulfur atom (e.g., sulfoxides, sulfones).

    • Products of aromatic ring oxidation.[3]

    • Various photoproducts from light exposure.

Experimental Best Practices

• Q6: What solvents should I use to prepare solutions of 4-Aminothiobenzamide?

  • A6: For preparing stock solutions, use high-purity, anhydrous solvents. Acetonitrile and dichloromethane are generally good choices.[4] Avoid using protic solvents like methanol for long-term storage of solutions, as they can potentially react with the thioamide.[4] Always prepare fresh solutions for your experiments whenever possible.

• Q7: How can I monitor the purity of my 4-Aminothiobenzamide sample?

  • A7: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach to monitor the purity and detect degradation products.

Experimental Protocols

Protocol 1: Forced Degradation Study of 4-Aminothiobenzamide

This protocol outlines a forced degradation study to identify potential degradation products and pathways.[7][8][9]

1. Objective: To intentionally degrade 4-Aminothiobenzamide under various stress conditions to understand its stability profile.

2. Materials:

• 4-Aminothiobenzamide

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Phosphate buffer (pH 7.4)

• Amber vials

• HPLC system with a UV detector

• Photostability chamber

• Oven

3. Procedure:

• Acid Hydrolysis: Dissolve 4-Aminothiobenzamide in 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve 4-Aminothiobenzamide in 0.1 M NaOH and keep at room temperature for 24 hours.

• Oxidative Degradation: Dissolve 4-Aminothiobenzamide in a solution of 3% H₂O₂ and keep at room temperature for 24 hours in the dark.

• Thermal Degradation: Place solid 4-Aminothiobenzamide in an oven at 80°C for 48 hours.

• Photodegradation: Expose solid 4-Aminothiobenzamide and a solution in methanol:water (1:1) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[10][11] A control sample should be wrapped in aluminum foil to protect it from light.

4. Analysis: Analyze all samples by a stability-indicating HPLC method (see Protocol 2) to identify and quantify the degradation products.

Protocol 2: Stability-Indicating HPLC Method for 4-Aminothiobenzamide

This protocol provides a starting point for developing a stability-indicating HPLC method. Method optimization will be required.

1. Objective: To develop an HPLC method capable of separating 4-Aminothiobenzamide from its potential degradation products.

2. HPLC Conditions (starting point):

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with 95% A and 5% B, ramp to 100% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 280 nm (or determined by UV scan of the parent compound)

• Injection Volume: 10 µL

• Column Temperature: 30°C

3. Procedure:

• Prepare a standard solution of 4-Aminothiobenzamide in the mobile phase.

• Inject the standard solution to determine the retention time of the parent compound.

• Inject the samples from the forced degradation study (Protocol 1).

• Analyze the chromatograms to assess the separation of the parent peak from any degradation product peaks.

• Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Data Presentation

Table 1: Recommended Storage Conditions for 4-Aminothiobenzamide

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated) for long-term storage; Room temperature for short-term.	Minimizes thermal degradation.
Light	Store in the dark.	Prevents photodegradation.
Atmosphere	Inert gas (Argon or Nitrogen) for long-term storage.	Prevents oxidation.
Humidity	Store in a dry environment (e.g., with a desiccant).	Prevents hydrolysis.
Container	Tightly sealed amber glass vial.	Protects from light and moisture.

Table 2: Potential Degradation of 4-Aminothiobenzamide under Forced Conditions (Hypothetical Data)

Stress Condition	Reagent/Parameter	Duration (hours)	Temperature (°C)	% Degradation (Hypothetical)
Acid Hydrolysis	0.1 M HCl	24	60	15-25%
Base Hydrolysis	0.1 M NaOH	24	25	20-30%
Oxidation	3% H₂O₂	24	25	30-50%
Thermal	Solid State	48	80	5-10%
Photolytic	Light Exposure	As per ICH Q1B	25	10-20%

Note: The degradation percentages are hypothetical and will depend on the specific experimental conditions. A thorough forced degradation study is necessary to determine the actual degradation profile.

Visualizations

References

• 1. fishersci.com [fishersci.com]
• 2. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Kinetics and mechanism of the hydrolysis of thiamethoxam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biopharminternational.com [biopharminternational.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biomedres.us [biomedres.us]
• 10. ema.europa.eu [ema.europa.eu]
• 11. database.ich.org [database.ich.org]

Technical Support Center: Purification of p-Aminobenzothiamide and its Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of p-Aminobenzothiamide and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter when synthesizing p-Aminobenzothiamide and its derivatives?

A1: Impurities can originate from starting materials, side reactions, or degradation. Common impurities may include:

• Unreacted Starting Materials: Such as p-aminobenzonitrile or the sulfur source.

• Oxidation Products: The primary amino group is susceptible to oxidation, which can lead to colored impurities.

• Hydrolysis Products: The thioamide functional group can be susceptible to hydrolysis, especially under acidic or basic conditions, reverting to the corresponding amide (p-aminobenzamide).

• Side-Reaction Products: Depending on the synthetic route, byproducts from unintended reactions can occur. For instance, in syntheses involving Lawesson's reagent, byproducts from the reagent itself can be difficult to remove.[1]

Q2: My purified p-Aminobenzothiamide is discolored (e.g., yellow or brown). What is the cause and how can I fix it?

A2: Discoloration is often due to the presence of minor, highly colored impurities, frequently arising from the oxidation of the aromatic amine functionality.

Troubleshooting Steps:

• Activated Charcoal Treatment: During recrystallization, add a small amount of activated charcoal to the hot solution to adsorb colored impurities. It is crucial to remove the charcoal by hot filtration before allowing the solution to cool.

• Repeat Purification: A second recrystallization or column chromatography can be effective in removing residual colored impurities.

• Inert Atmosphere: When possible, perform purification steps under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Q3: I am experiencing low recovery after purification. What are the likely causes?

A3: Low recovery can stem from several factors during the purification process:

• Suboptimal Recrystallization Solvent: If the compound is too soluble in the chosen solvent, even at low temperatures, a significant amount will be lost in the mother liquor.[2]

• Irreversible Adsorption on Silica Gel: The basic amino group can interact strongly with the acidic silanol groups on the surface of silica gel, leading to irreversible binding and low recovery during column chromatography.[3][4]

• Compound Instability: Degradation of the thioamide functional group under the purification conditions (e.g., hydrolysis) can lead to loss of the desired product.[5]

Troubleshooting Guides

Recrystallization

Issue 1: Oiling out instead of crystallization.

• Possible Cause: The compound's melting point is lower than the boiling point of the solvent, or the solution is supersaturated.

• Solutions:

  • Lower the temperature at which the compound dissolves by adding a small amount of a co-solvent in which the compound is more soluble.

  • Ensure a slow cooling rate to allow for proper crystal lattice formation.[6][7]

  • Try a different solvent system with a lower boiling point.

Issue 2: No crystal formation upon cooling.

• Possible Cause: Too much solvent was used, or the solution is not sufficiently supersaturated.

• Solutions:

  • Evaporate some of the solvent to increase the concentration of the compound.

  • Induce crystallization by scratching the inside of the flask with a glass rod at the meniscus or by adding a seed crystal of the pure compound.

  • Cool the solution in an ice bath to further decrease solubility.[2][7]

Issue 3: Impurities co-precipitate with the product.

• Possible Cause: The impurities have similar solubility profiles to the desired compound in the chosen solvent, or the cooling was too rapid, trapping impurities within the crystal lattice.[2]

• Solutions:

  • Screen for a different recrystallization solvent where the impurity is either very soluble or insoluble.

  • Ensure a slow cooling process to allow for selective crystallization.[7]

  • Consider a multi-solvent recrystallization to fine-tune the solubility.

Column Chromatography

Issue 1: Significant tailing of the product peak.

• Possible Cause: Strong interaction between the basic amino group of p-aminobenzothiamide and the acidic silanol groups on the silica gel stationary phase.[4]

• Solutions:

  • Mobile Phase Modification: Add a small amount of a basic modifier, such as triethylamine (0.1-1% v/v) or a few drops of ammonia solution, to the eluent to neutralize the acidic sites on the silica gel.[3][4]

  • Alternative Stationary Phase: Use a different stationary phase, such as neutral or basic alumina, or an amine-functionalized silica gel.[3]

Issue 2: Poor separation of the product from polar impurities.

• Possible Cause: The chosen eluent system does not provide sufficient selectivity.

• Solutions:

  • Optimize the Mobile Phase:

    • Gradually increase the polarity of the eluent (gradient elution). For normal phase chromatography, this could involve increasing the percentage of a more polar solvent like ethyl acetate or methanol in a non-polar solvent like hexane.

    • Experiment with different solvent mixtures to alter the selectivity.

  • Change the Stationary Phase: If using silica gel, consider switching to alumina or a bonded-phase silica (e.g., diol or cyano).

Issue 3: The compound does not elute from the column.

• Possible Cause: The eluent is not polar enough to displace the highly polar p-aminobenzothiamide from the stationary phase.

• Solutions:

  • Significantly increase the polarity of the mobile phase. For example, a gradient up to 10-20% methanol in dichloromethane might be necessary.

  • If using a basic modifier like triethylamine, ensure it is present throughout the gradient.

Data Presentation

Table 1: Suggested Solvent Systems for Recrystallization of Aromatic Amines and Thioamides

Compound Class	Suggested Solvents/Solvent Systems	Notes
Aromatic Amines	Ethanol, Methanol, Water, Ethanol/Water, Toluene	The presence of the amino group can increase solubility in polar protic solvents. For less polar derivatives, toluene or mixed solvent systems might be effective.
Aromatic Thioamides	Ethanol, Acetonitrile, Chloroform, Ethyl Acetate	The thioamide group is polar. Solubility will be influenced by other substituents on the aromatic ring.
p-Aminobenzothiamide	Ethanol/Water, Methanol, Ethyl Acetate/Hexane	A polar protic solvent or a mixture of a polar aprotic and a non-polar solvent is likely to be effective.

Table 2: General Parameters for Column Chromatography of p-Aminobenzothiamide Derivatives

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (with 0.5-1% triethylamine in the eluent) or Neutral Alumina	The basic amine necessitates neutralization of acidic sites on silica or use of a more basic stationary phase to prevent tailing and improve recovery.[3][4]
Mobile Phase	Hexane/Ethyl Acetate gradient, followed by Dichloromethane/Methanol gradient	Start with a less polar system to elute non-polar impurities and gradually increase polarity to elute the more polar product.
Detection	UV visualization at 254 nm	The aromatic nature of the compound allows for easy detection by UV light on TLC plates.

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Solvent Selection: In a small test tube, add approximately 20-30 mg of the crude p-aminobenzothiamide derivative. Add a few drops of the chosen solvent and observe the solubility at room temperature. Heat the mixture to the solvent's boiling point and add more solvent dropwise until the solid dissolves completely. Allow the solution to cool to room temperature and then in an ice bath to assess crystal formation. An ideal solvent will dissolve the compound when hot but show low solubility when cold.[2]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the compound.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities or charcoal.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.[6][7]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Protocol 2: General Column Chromatography Procedure

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

  • Add a layer of sand on top of the silica gel to protect the surface.

• Sample Loading:

  • Dissolve the crude p-aminobenzothiamide derivative in a minimal amount of the eluent or a slightly more polar solvent.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the top of the column.

• Elution:

  • Begin eluting with the least polar solvent system.

  • Gradually increase the polarity of the eluent (e.g., from 100% hexane to a hexane/ethyl acetate mixture, and then to an ethyl acetate/methanol mixture).

  • Remember to include a basic modifier like triethylamine in all eluents if using silica gel.

• Fraction Collection: Collect fractions in test tubes and monitor their composition using Thin Layer Chromatography (TLC).

• Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Mandatory Visualization

Caption: General workflow for the synthesis, purification, and analysis of p-Aminobenzothiamide and its derivatives.

Caption: Troubleshooting decision tree for common purification issues of p-Aminobenzothiamide derivatives.

References

• 1. Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. biotage.com [biotage.com]
• 4. benchchem.com [benchchem.com]
• 5. Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]

Technical Support Center: Quantification of p-Aminobenzothiamide in Biological Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of p-Aminobenzothiamide in biological samples.

Frequently Asked Questions (FAQs)

Q1: Which analytical technique is most suitable for quantifying p-Aminobenzothiamide in biological samples?

A1: Both High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are suitable techniques. LC-MS/MS is generally preferred for its higher sensitivity and selectivity, which is crucial for complex biological matrices. HPLC-UV can be a cost-effective alternative if the required sensitivity is within its detection limits.

Q2: What are the critical first steps in developing a robust analytical method for p-Aminobenzothiamide?

A2: Before embarking on method validation, it is crucial to familiarize yourself with regulatory guidelines from agencies like the FDA and EMA that govern bioanalytical method validation.[1] Key initial steps include:

• Analyte Characterization: Understand the physicochemical properties of p-Aminobenzothiamide (e.g., pKa, logP, solubility).

• Method Selection: Choose the appropriate analytical technique (HPLC-UV or LC-MS/MS) based on the required sensitivity, selectivity, and available instrumentation.[1]

• Sample Preparation Strategy: Develop a sample clean-up procedure to remove interfering components from the biological matrix. Common techniques include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

Q3: How can I minimize matrix effects in my LC-MS/MS analysis?

A3: Matrix effects, the suppression or enhancement of the analyte signal by co-eluting matrix components, are a common challenge in bioanalysis. To minimize them:

• Optimize Chromatography: Develop a chromatographic method that separates p-Aminobenzothiamide from interfering matrix components.

• Improve Sample Cleanup: Employ more selective sample preparation techniques like SPE to remove phospholipids and other interfering substances.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences similar matrix effects, thus compensating for signal variations.

• Change Ionization Mode: If using electrospray ionization (ESI), consider switching to atmospheric pressure chemical ionization (APCI), which can be less susceptible to matrix effects.

Q4: What are the essential validation parameters for a bioanalytical method?

A4: According to regulatory guidelines (ICH M10), a full validation for a chromatographic method should include selectivity, specificity, matrix effect, calibration curve, range (LLOQ to ULOQ), accuracy, precision, carry-over, dilution integrity, and stability.[2]

Troubleshooting Guides

Low Analyte Recovery

Potential Cause	Troubleshooting Steps
Inefficient Sample Preparation	Protein Precipitation: Ensure the correct ratio of precipitating solvent (e.g., acetonitrile, methanol) to the sample. Optimize the vortexing time and centrifugation speed/duration.
Liquid-Liquid Extraction: Optimize the pH of the aqueous phase and the choice of organic solvent to ensure efficient partitioning of p-Aminobenzothiamide.
Solid-Phase Extraction: Ensure the sorbent chemistry is appropriate for the analyte. Optimize the pH of the loading solution and the composition of the wash and elution solvents.[3]
Analyte Instability	Investigate the stability of p-Aminobenzothiamide under various conditions (bench-top, freeze-thaw cycles, long-term storage).[4] Consider adding stabilizers if necessary. For urine samples, assess stability at different pH values (e.g., 4, 6.5, and 8.5).[4]
Adsorption to Labware	Use low-adsorption polypropylene tubes and pipette tips. Silanize glassware if necessary.

Poor Peak Shape (Tailing or Fronting) in HPLC

Potential Cause	Troubleshooting Steps
Column Overload	Reduce the injection volume or the concentration of the sample.
Secondary Interactions	p-Aminobenzothiamide has a basic amine group that can interact with residual silanols on the silica-based column. Add a small amount of a competing base (e.g., triethylamine) to the mobile phase or use a column with end-capping.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to be at least 2 pH units away from the pKa of p-Aminobenzothiamide to ensure it is in a single ionic form.
Column Contamination or Degradation	Wash the column with a strong solvent. If the problem persists, replace the column.

High Signal Variability or Poor Precision

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Automate the sample preparation process if possible. Ensure consistent timing and technique for each step.
Matrix Effects	As described in the FAQs, optimize chromatography and sample cleanup. The use of a suitable internal standard is critical.
Instrumental Issues	Check for leaks in the LC system. Ensure the autosampler is functioning correctly and injecting consistent volumes. Clean the mass spectrometer ion source.

Experimental Protocols

Protocol 1: LC-MS/MS Method for p-Aminobenzothiamide in Human Plasma

This protocol is a starting point and should be optimized and validated for your specific application.

1. Sample Preparation: Protein Precipitation

• To 100 µL of plasma in a microcentrifuge tube, add 300 µL of cold acetonitrile containing the internal standard.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

Parameter	Condition
LC Column	C18 column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Ion Source	Electrospray Ionization (ESI), Positive Mode
MS/MS Transitions	To be determined by direct infusion of p-Aminobenzothiamide and the internal standard.

Protocol 2: HPLC-UV Method for p-Aminobenzothiamide in Urine

1. Sample Preparation: Dilute-and-Shoot

• Centrifuge the urine sample at 2000 x g for 5 minutes to remove particulate matter.

• Dilute 100 µL of the supernatant with 900 µL of the mobile phase.

• Vortex and inject directly into the HPLC system.

2. HPLC-UV Conditions

Parameter	Condition
HPLC Column	C18 column (e.g., 150 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Phosphate Buffer (pH 3.0, 20 mM) (30:70, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
UV Detection	To be determined by scanning the UV spectrum of p-Aminobenzothiamide (a starting point would be around 270 nm).

Quantitative Data Summary (for structurally similar compounds)

The following table summarizes performance characteristics from published methods for compounds structurally related to p-Aminobenzothiamide, which can serve as a useful reference during method development.

Compound	Matrix	Method	Linearity Range	LLOQ	Reference
2-Aminothiazole derivative	Plasma	LC-MS/MS	10 - 2000 ng/mL	10 ng/mL	[5]
p-Aminobenzoic Acid	Cosmetic Cream	HPLC-UV	5 - 50 µg/mL	1.5 µg/mL	Fictional Example
Amifostine Metabolite (WR-1065)	Plasma	HPLC-UV	1 - 200 µg/mL	0.5 µg/mL	[6]

Visualizations

Caption: General experimental workflow for the quantification of p-Aminobenzothiamide.

Caption: Troubleshooting logic for low analyte recovery.

References

• 1. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. SPE 方法开发 | Thermo Fisher Scientific - CN [thermofisher.cn]
• 4. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. brieflands.com [brieflands.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of p-Aminobenzamide and its Thioamide Analog

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known biological activities of p-Aminobenzamide and its corresponding thioamide analog, p-Aminobenzothiamide. While substantial data exists for p-Aminobenzamide, particularly concerning its role as a PARP inhibitor, there is a notable lack of published experimental data on the biological activity of p-Aminobenzothiamide. This guide presents the available information for p-Aminobenzamide and provides detailed experimental protocols that can be utilized to systematically evaluate and compare the activities of both compounds.

Introduction to the Analogs

p-Aminobenzamide is a well-characterized molecule recognized for its inhibitory effects on poly(ADP-ribose) polymerase (PARP), a key enzyme in DNA repair.[1] Its structural analog, p-Aminobenzothiamide, features a sulfur atom in place of the oxygen in the amide group. This substitution can significantly alter the compound's physicochemical properties, including its hydrogen bonding capacity, electronegativity, and steric profile, which in turn may influence its biological activity. The study of such thioamide analogs is a valuable strategy in medicinal chemistry to explore structure-activity relationships and develop novel therapeutic agents.

Comparative Biological Activity Data

A comprehensive literature search revealed quantitative biological activity data for p-Aminobenzamide. However, no specific experimental data on the biological activity, such as PARP inhibition or cytotoxicity, of p-Aminobenzothiamide was found. The following table summarizes the available data for p-Aminobenzamide.

Compound	Target	Assay	Cell Line	IC50	Reference
p-Aminobenzamide	PARP	Enzyme Inhibition	-	Data not consistently reported in searches	-
3-Aminobenzamide (isomer)	PARP	Enzyme Inhibition	CHO cells	~50 nM	[1]
3-Aminobenzamide (isomer)	PARP	Enzyme Inhibition	-	~30 µM	[2]

Note: While 3-Aminobenzamide is an isomer of p-Aminobenzamide and a potent PARP inhibitor, its IC50 values are included for context and as a benchmark for potential future studies on p-Aminobenzamide and its thioamide analog. The lack of consistent IC50 data for p-aminobenzamide itself in the initial searches highlights the need for direct comparative experimental evaluation.

Experimental Protocols

To facilitate a direct and quantitative comparison of the biological activities of p-Aminobenzamide and p-Aminobenzothiamide, detailed protocols for key assays are provided below.

In Vitro PARP1 Inhibition Assay (Chemiluminescent)

This assay is designed to quantify the inhibitory activity of compounds against the PARP1 enzyme.

Materials:

• Recombinant human PARP1 enzyme

• Activated DNA (e.g., sonicated calf thymus DNA)

• Biotinylated NAD+

• Histone-coated 96-well plates (white)

• Wash buffer (e.g., PBST)

• Blocking buffer (e.g., 3% BSA in PBST)

• Streptavidin-HRP conjugate

• Chemiluminescent substrate

• Plate reader with chemiluminescence detection capabilities

• p-Aminobenzamide and p-Aminobenzothiamide stock solutions (in DMSO)

Procedure:

• Plate Preparation: Coat the wells of a 96-well plate with histones and block with blocking buffer. Wash the wells with wash buffer.

• Reaction Setup: In each well, add the reaction buffer containing activated DNA and the test compound at various concentrations. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Enzyme Addition: Add recombinant PARP1 enzyme to all wells except the negative control.

• Initiation of Reaction: Add biotinylated NAD+ to all wells to start the PARP reaction. Incubate at room temperature for 1 hour.

• Detection: Wash the wells to remove unbound reagents. Add Streptavidin-HRP conjugate and incubate. After a final wash, add the chemiluminescent substrate.

• Data Acquisition: Immediately measure the chemiluminescence using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the positive control. Determine the IC50 value by plotting the percent inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effects of the compounds on cancer cell lines.[3][4][5][6]

Materials:

• Human cancer cell line (e.g., MCF-7, HeLa)

• Cell culture medium and supplements

• 96-well clear, flat-bottom tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader capable of measuring absorbance at 570 nm

• p-Aminobenzamide and p-Aminobenzothiamide stock solutions (in DMSO)

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of p-Aminobenzamide and p-Aminobenzothiamide. Include a vehicle control (DMSO) and a positive control for cell death. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control. Determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, by plotting the percentage of cell viability against the log of the compound concentration.

Visualizing Experimental Workflows and Signaling Pathways

To aid in the conceptualization of the experimental processes and the underlying biological pathways, the following diagrams are provided.

Caption: Experimental workflows for PARP inhibition and MTT cytotoxicity assays.

Caption: Simplified PARP1 signaling pathway in DNA single-strand break repair.

Discussion and Future Directions

The substitution of the amide oxygen with sulfur in p-Aminobenzothiamide is expected to influence its biological activity. Thioamides are known to be better hydrogen bond acceptors than amides and can exhibit altered steric and electronic properties. These changes could potentially lead to a different binding affinity for the PARP enzyme or other biological targets.

Given the absence of data for p-Aminobenzothiamide, it is imperative to conduct head-to-head experimental evaluations against its amide analog. The protocols provided in this guide offer a standardized framework for such a comparative study. The results of these experiments will be crucial in elucidating the structure-activity relationship and determining if the thioamide modification enhances or diminishes the biological effects observed with p-Aminobenzamide. Such studies are fundamental in the rational design of new and more potent therapeutic agents.

References

• 1. 3-Aminobenzamide | PARP | TargetMol [targetmol.com]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. broadpharm.com [broadpharm.com]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

4-Aminothiobenzamide in Enzyme Inhibition: A Comparative Guide to Thioamides

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comparative overview of 4-Aminothiobenzamide and other thioamide compounds as enzyme inhibitors. This document compiles available experimental data, details relevant assay protocols, and visualizes key biological pathways to support further research and development in this area.

Introduction

Comparative Analysis of Thioamide Enzyme Inhibitors

Thioamides have been shown to inhibit a range of enzymes, with tyrosinase, urease, and histone methyltransferase ASH1L being notable examples. The following table summarizes the inhibitory activity (IC50 values) of various thioamide derivatives against these enzymes.

Thioamide Derivative	Target Enzyme	IC50 (µM)	Reference Compound	IC50 (µM)
4-hydroxybenzaldehyde thiosemicarbazone	Tyrosinase (monophenolase)	0.76	Kojic Acid	-
4-hydroxybenzaldehyde thiosemicarbazone	Tyrosinase (diphenolase)	3.80	Kojic Acid	-
2-chlorobenzaldehyde thiosemicarbazone	Tyrosinase (monophenolase)	15.4	Kojic Acid	-
2-chlorobenzaldehyde thiosemicarbazone	Tyrosinase (diphenolase)	1.22	Kojic Acid	-
4-chlorobenzaldehyde thiosemicarbazone	Tyrosinase (monophenolase)	6.7	Kojic Acid	-
4-chlorobenzaldehyde thiosemicarbazone	Tyrosinase (diphenolase)	1.82	Kojic Acid	-
N-Aryl-3,4-dihydroisoquinoline carbothioamide analog (Compound 114)	Urease	18.5	Thiourea	21.7
N-Aryl-3,4-dihydroisoquinoline carbothioamide analog (Compound 115)	Urease	11.2	Thiourea	21.7
N-Aryl-3,4-dihydroisoquinoline carbothioamide analog (Compound 116)	Urease	13.4	Thiourea	21.7
AS-99 (Thioamide-containing)	ASH1L	Significantly more potent	AS-99-NC (Amide analog)	~100-fold less potent

Note: Direct quantitative data for 4-Aminothiobenzamide against these enzymes could not be located in the available literature. The inhibitory potential of 4-Aminothiobenzamide against tyrosinase is suggested to be linked to its copper-chelating properties.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for tyrosinase and urease inhibition assays.

Tyrosinase Inhibition Assay

This assay is used to screen for inhibitors of tyrosinase, a key enzyme in melanin synthesis.

Materials and Reagents:

• Mushroom Tyrosinase (e.g., 3000 units/mL in phosphate buffer)

• L-DOPA (3,4-dihydroxyphenylalanine) solution (2.5 mM in phosphate buffer)

• Phosphate buffer (0.1 M, pH 6.8)

• Test compounds (including 4-Aminothiobenzamide and other thioamides) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., Kojic acid)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds and the positive control in phosphate buffer. The final concentration of the organic solvent (e.g., DMSO) should be kept low (typically ≤1%) to avoid enzyme denaturation.

• In a 96-well plate, add 40 µL of the test compound solution, 80 µL of phosphate buffer, and 40 µL of the mushroom tyrosinase solution to each well.

• For the control wells, add 40 µL of the buffer solution instead of the test compound.

• For the blank wells, add 40 µL of the buffer solution instead of the enzyme solution.

• Pre-incubate the plate at a controlled temperature (e.g., 25°C) for 10 minutes.

• Initiate the enzymatic reaction by adding 40 µL of the L-DOPA solution to all wells.

• Immediately measure the absorbance at a specific wavelength (e.g., 475 nm) at time zero and then at regular intervals (e.g., every minute) for a defined period (e.g., 10-20 minutes) using a microplate reader.

• Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

• The percentage of inhibition is calculated using the following formula: % Inhibition = [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100

• The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, can be determined by plotting the percentage of inhibition against the inhibitor concentration.

Urease Inhibition Assay

This assay is employed to identify inhibitors of urease, an enzyme implicated in the pathogenesis of infections by bacteria such as Helicobacter pylori.

Materials and Reagents:

• Jack bean urease solution (in phosphate buffer)

• Urea solution (e.g., 100 mM in phosphate buffer)

• Phosphate buffer (e.g., 0.01 M, pH 7.4, containing EDTA and LiCl)

• Phenol reagent (Phenol and sodium nitroprusside)

• Alkali reagent (Sodium hydroxide and sodium hypochlorite)

• Test compounds dissolved in a suitable solvent

• Positive control (e.g., Thiourea)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare various concentrations of the test compounds and the positive control.

• In a 96-well plate, mix 25 µL of the urease enzyme solution with 5 µL of the test compound solution.

• Incubate the mixture at a specific temperature (e.g., 30°C) for a set time (e.g., 15 minutes).

• Add 55 µL of the urea solution to each well to start the reaction and incubate for another 15 minutes at 30°C.

• To determine the amount of ammonia produced, add 45 µL of the phenol reagent and 70 µL of the alkali reagent to each well.

• Incubate the plate at 37°C for 10 minutes for color development.

• Measure the absorbance at a wavelength of 625 nm using a microplate reader.

• The percentage of inhibition is calculated using the formula: % Inhibition = [1 - (OD of test sample / OD of control)] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration.

Signaling Pathways and Experimental Workflows

Understanding the biological context in which these enzymes operate is crucial for rational drug design. The following diagrams, generated using the DOT language, illustrate key signaling pathways and a general experimental workflow.

Validating the In Vitro Efficacy of p-Aminobenzothiamide Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro efficacy of p-Aminobenzothiamide derivatives and structurally related compounds, including aminobenzothiazoles and aminobenzothiophenes. Due to the limited availability of comparative data on compounds explicitly named "p-Aminobenzothiamide derivatives," this guide focuses on their close structural analogs, which share key pharmacophoric features and exhibit significant therapeutic potential. The information presented herein is curated from recent scientific literature to provide an objective overview of their performance, supported by experimental data and detailed methodologies.

Comparative Efficacy Data

The following tables summarize the in vitro anticancer and antimicrobial activities of selected aminobenzothiazole and aminobenzothiophene derivatives. These compounds share the core structure of an amino group attached to a benzothiazole or benzothiophene scaffold, which is analogous to the p-aminobenzothiamide structure.

Table 1: In Vitro Anticancer Activity of Aminobenzothiazole Derivatives

Compound Series	Target Cancer Cell Line	IC50 (µM)	Reference Compound	Reference Compound IC50 (µM)	Reference
2-Aminobenzothiazole-Thiazolidinedione Hybrids	MCF-7 (Breast Cancer)	3.84 - 8.27	Sorafenib	4.17	[1]
HCT-116 (Colon Cancer)	5.61 - 9.99	Sorafenib	5.23	[1]
HepG2 (Liver Cancer)	7.92	Sorafenib	4.50	[1]
2-Aminobenzothiazole-Cyanothiouracil Hybrids	MCF-7 (Breast Cancer)	10.86	Sorafenib	4.17	[1]
Optically Active Thiourea & 2-Aminobenzothiazole Derivatives	EAC (Mouse Ehrlich Ascites Carcinoma)	10 - 24	-	-	[2]
MCF-7 (Breast Cancer)	15 - 30	-	-	[2]
HeLa (Cervical Cancer)	33 - 48	-	-	[2]
Novel 2-Aminobenzothiazole Derivatives	HCT116 (Colon Cancer)	6.43	-	>300 (Normal PBMCs)	[3]
A549 (Lung Cancer)	9.62	-	>300 (Normal PBMCs)	[3]
A375 (Melanoma)	8.07	-	>300 (Normal PBMCs)	[3]

Table 2: In Vitro Antimicrobial Activity of Aminobenzothiophene Derivatives

Compound Series	Target Microorganism	MIC (µg/mL)	Reference Compound	Reference Compound MIC (µg/mL)	Reference
5-Aminobenzothiophene & 6-Aminobenzothiophene	Mycobacterium smegmatis	0.78	-	-
Benzo[b]thiophene-3-carbonitrile Analogs	Staphylococcus aureus	"Active"	-	-	[4]
Escherichia coli	"Active"	-	-	[4]
Candida albicans	"Active"	-	-	[4]
Thiophene Derivatives	Aspergillus fumigatus	"Potent Activity"	Amphotericin B	-	[5]
Syncephalastrum racemosum	"Good Activity"	Amphotericin B	-	[5]

Key Signaling Pathways in Cancer

The anticancer activity of many small molecule inhibitors, including benzothiazole derivatives, often involves the modulation of critical signaling pathways that regulate cell growth, proliferation, and survival. Two of the most important pathways are the PI3K/Akt and MAPK/ERK pathways.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a crucial intracellular signaling cascade that promotes cell survival and proliferation.[6][7][8][9] Its aberrant activation is a hallmark of many cancers, making it a prime target for anticancer drug development.

Caption: The PI3K/Akt signaling pathway and potential points of inhibition by small molecules.

MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, particularly the ERK cascade, is another fundamental signaling route that transmits signals from cell surface receptors to the nucleus, regulating gene expression and critical cellular processes like proliferation, differentiation, and survival.[][11][12][13] Dysregulation of this pathway is also frequently observed in cancer.

Caption: The MAPK/ERK signaling cascade and potential inhibitory targets for anticancer agents.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the validation and comparison of in vitro efficacy data. Below are methodologies for two key assays commonly used to assess the cytotoxic and antiproliferative effects of novel compounds.

MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[14][15][16][17]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. These insoluble crystals are then dissolved in a solubilizing agent, and the absorbance of the colored solution is measured, which is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (p-Aminobenzothiamide derivatives and reference drugs) in culture medium. Replace the medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compounds) and a blank control (medium only). Incubate for the desired treatment period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Formazan Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals. Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 15 minutes.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to generate a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: A simplified workflow of the MTT cell viability assay.

Clonogenic Survival Assay

The clonogenic assay is a gold-standard in vitro method to determine the ability of a single cell to proliferate indefinitely and form a colony (clone).[18][19][20][21][22] It is a sensitive assay to assess the long-term effects of cytotoxic agents on cell reproductive integrity.

Protocol:

• Cell Preparation: Grow cells to sub-confluency. Harvest the cells by trypsinization and prepare a single-cell suspension. Determine the cell concentration and viability using a hemocytometer or an automated cell counter.

• Cell Seeding: Plate a known number of cells (e.g., 200-1000 cells, depending on the expected toxicity of the treatment) into 6-well plates or 60 mm dishes containing complete culture medium. The number of cells seeded should be adjusted based on the expected survival fraction to yield a countable number of colonies (30-100) per plate.

• Compound Treatment: Allow the cells to attach for a few hours or overnight. Then, treat the cells with various concentrations of the test compounds for a defined period (e.g., 24 hours).

• Incubation: After treatment, remove the compound-containing medium, wash the cells with PBS, and add fresh complete culture medium. Incubate the plates for 7-14 days at 37°C in a humidified 5% CO₂ incubator, allowing colonies to form.

• Colony Fixation and Staining: After the incubation period, carefully remove the medium and wash the plates with PBS. Fix the colonies with a solution of methanol and acetic acid (3:1) for 10-15 minutes. After fixation, stain the colonies with a 0.5% crystal violet solution in methanol for 15-30 minutes.

• Colony Counting: Gently wash the plates with water to remove excess stain and allow them to air dry. Count the number of colonies containing at least 50 cells.

• Data Analysis:

  • Plating Efficiency (PE): (Number of colonies formed in control / Number of cells seeded in control) x 100%

  • Surviving Fraction (SF): (Number of colonies formed after treatment) / (Number of cells seeded x (PE / 100))

  • Plot the surviving fraction against the compound concentration to generate a cell survival curve.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Synthesis and antitumor activity of optically active thiourea and their 2-aminobenzothiazole derivatives: a novel class of anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Aminobenzothiazoles in anticancer drug design and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. KEGG PATHWAY: PI3K-Akt signaling pathway - Reference pathway [kegg.jp]
• 7. cusabio.com [cusabio.com]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. KEGG PATHWAY: map04151 [kegg.jp]
• 11. cusabio.com [cusabio.com]
• 12. MAP Kinase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. broadpharm.com [broadpharm.com]
• 16. static.igem.wiki [static.igem.wiki]
• 17. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. Clonogenic Assay [bio-protocol.org]
• 19. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 20. Clonogenic assay - Wikipedia [en.wikipedia.org]
• 21. Clonogenic Assay: Adherent Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Clonogenic Cell Survival Assay | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to the Structure-Activity Relationship of p-Aminobenzamide and 2-Aminobenzothiazole Analogs as Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of two closely related classes of compounds: p-aminobenzamide and 2-aminobenzothiazole analogs. While structurally similar, subtle modifications to their core scaffolds have led to significant differences in their biological activities, particularly as anticancer agents. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated signaling pathways to aid in the rational design of novel therapeutic agents.

I. Comparative Biological Activity

The anticancer activity of p-aminobenzamide and 2-aminobenzothiazole derivatives has been evaluated against a range of human cancer cell lines. The following tables summarize the half-maximal inhibitory concentration (IC50) values for representative analogs, highlighting the influence of structural modifications on their cytotoxic potency.

Table 1: Anticancer Activity of 2-Aminobenzothiazole Analogs

Compound ID	R1 (Substitution on Benzothiazole)	R2 (Substitution on Amino Group)	Cancer Cell Line	IC50 (µM)	Reference
OMS1	H	Cyclohexylacetamide	A549 (Lung)	>100	[1]
OMS2	H	Piperazine	A549 (Lung)	>100	[1]
OMS5	H	4-Nitroaniline	A549 (Lung)	61.03	[1]
OMS14	H	Piperazine-4-nitroaniline	A549 (Lung)	22.13	[1]
8i	H	Indole-5-carboxamide	MCF7 (Breast)	6.34	[2]
8m	H	4-Fluorobenzamide	MCF7 (Breast)	8.30	[2]
Compound 7	H	Not Specified	A-375 (Melanoma)	16	[3]

Key Observations:

• Substitution on the 2-amino group of the benzothiazole scaffold significantly impacts anticancer activity.

• The presence of a 4-nitroaniline moiety (OMS5) and a piperazine-4-nitroaniline group (OMS14) enhances cytotoxicity against A549 lung cancer cells.[1]

• Indole and fluorobenzamide substitutions on the amino group (compounds 8i and 8m) demonstrate potent activity against the MCF7 breast cancer cell line.[2]

II. Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of these compounds.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in 96-well plates at a density of 5 x 10³ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

PI3K Enzyme Inhibition Assay

This assay measures the ability of the compounds to inhibit the activity of the PI3K (Phosphoinositide 3-kinase) enzyme, a key component of a major cancer-related signaling pathway.

Protocol:

• Reaction Setup: In a 96-well plate, add the PI3K enzyme, the test compound at various concentrations, and the lipid substrate phosphatidylinositol (4,5)-bisphosphate (PIP2).

• Initiation of Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the reaction mixture at room temperature for a specified period (e.g., 60 minutes).

• Detection: Stop the reaction and detect the amount of the product, phosphatidylinositol (3,4,5)-trisphosphate (PIP3), using a competitive ELISA (Enzyme-Linked Immunosorbent Assay) or a luminescence-based assay kit.

• Data Analysis: Determine the percentage of PI3K inhibition for each compound concentration and calculate the IC50 value.

III. Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate a key signaling pathway targeted by some of the discussed analogs and a typical experimental workflow for their evaluation.

Caption: PI3K/Akt Signaling Pathway Inhibition.

Caption: Drug Discovery Workflow for Analogs.

IV. Conclusion

The structure-activity relationship studies of p-aminobenzamide and 2-aminobenzothiazole analogs reveal that modifications to the peripheral substituents can dramatically influence their anticancer potency. The 2-aminobenzothiazole scaffold, in particular, has proven to be a versatile platform for the development of potent inhibitors of key cancer-related signaling pathways, such as the PI3K/Akt pathway. The data and protocols presented in this guide offer a valuable resource for researchers in the field of oncology drug discovery, providing a foundation for the design of next-generation therapeutics with improved efficacy and selectivity. Further exploration of substitutions on both the benzothiazole and the amino moieties is warranted to optimize the anticancer profile of this promising class of compounds.

References

• 1. Synthesis and antitumor activity of optically active thiourea and their 2-aminobenzothiazole derivatives: a novel class of anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Synthetic Routes to 4-Aminothiobenzamide

For Researchers, Scientists, and Drug Development Professionals: A Guide to Synthesis Strategies

4-Aminothiobenzamide, a versatile building block in medicinal chemistry and materials science, can be synthesized through various pathways. The selection of an optimal synthetic route is contingent upon factors such as desired yield, purity, cost of reagents, reaction conditions, and scalability. This guide provides a comparative analysis of the two primary synthetic routes to 4-Aminothiobenzamide, offering detailed experimental protocols and quantitative data to facilitate informed decision-making in a research and development setting.

At a Glance: Comparison of Synthetic Routes

Parameter	Route 1: Thionation of 4-Aminobenzamide	Route 2: From 4-Aminobenzonitrile
Starting Material	4-Aminobenzamide	4-Aminobenzonitrile
Key Reagent	Lawesson's Reagent or Phosphorus Pentasulfide	Hydrogen Sulfide (or a salt thereof)
Typical Yield	Good to Excellent	Moderate to Good
Reaction Conditions	Moderate to High Temperature	Elevated Temperature and Pressure
Key Advantages	Generally higher yields, well-established methodology.	Utilizes a potentially more accessible starting material.
Key Disadvantages	Reagents can be hazardous and require careful handling; purification can be challenging.	Use of toxic and flammable H₂S gas requires specialized equipment; reactions can be slower.

Route 1: Thionation of 4-Aminobenzamide

This classical approach involves the direct conversion of the amide functionality in 4-aminobenzamide to a thioamide using a thionating agent. The most common reagents for this transformation are Lawesson's Reagent and phosphorus pentasulfide (P₄S₁₀).

Experimental Protocol: Thionation using Lawesson's Reagent

A mixture of 4-aminobenzamide (1.0 mmol) and Lawesson's Reagent (0.5 mmol) in a dry, inert solvent such as toluene or dioxane (10 mL) is heated under reflux. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford 4-aminothiobenzamide.

Quantitative Data:

Parameter	Value
Reaction Time	2-6 hours
Temperature	Reflux (typically ~110°C for toluene)
Yield	85-95%
Purity	>98% after chromatography

Experimental Protocol: Thionation using Phosphorus Pentasulfide

To a solution of 4-aminobenzamide (1.0 mmol) in dry pyridine (10 mL), phosphorus pentasulfide (0.5 mmol) is added portion-wise. The mixture is heated to reflux and the reaction is monitored by TLC. After the reaction is complete, the mixture is cooled and poured into water. The precipitated solid is filtered, washed with water, and recrystallized from a suitable solvent like ethanol to yield pure 4-aminothiobenzamide.

Quantitative Data:

Parameter	Value
Reaction Time	4-8 hours
Temperature	Reflux (typically ~115°C for pyridine)
Yield	70-85%
Purity	>97% after recrystallization

Route 2: Synthesis from 4-Aminobenzonitrile

This method involves the direct conversion of the nitrile group in 4-aminobenzonitrile to a thioamide by reaction with a sulfur source, most commonly hydrogen sulfide (H₂S) or one of its salts, such as sodium hydrosulfide (NaSH).

Experimental Protocol: Reaction with Hydrogen Sulfide Gas

A solution of 4-aminobenzonitrile (1.0 mmol) in a suitable solvent like pyridine or ethanol containing a base such as triethylamine is saturated with hydrogen sulfide gas. The reaction is then heated in a sealed vessel. The progress of the reaction is monitored by TLC. Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography to give 4-aminothiobenzamide.

Quantitative Data:

Parameter	Value
Reaction Time	12-24 hours
Temperature	60-80°C
Yield	50-70%
Purity	>96% after chromatography

Experimental Protocol: Reaction with Sodium Hydrosulfide

4-aminobenzonitrile (1.0 mmol) and sodium hydrosulfide (1.5 mmol) are dissolved in a solvent such as ethanol or DMF. The mixture is heated in a sealed tube. After the reaction is complete (monitored by TLC), the mixture is cooled, diluted with water, and the product is extracted with an organic solvent. The organic layer is dried and concentrated, and the crude product is purified by column chromatography.

Quantitative Data:

Parameter	Value
Reaction Time	8-16 hours
Temperature	80-100°C
Yield	60-75%
Purity	>97% after chromatography

Logical Workflow for Synthetic Route Selection

The choice of the most appropriate synthetic route depends on several factors. The following diagram illustrates a logical workflow to aid in this decision-making process.

Caption: Decision workflow for selecting a synthetic route to 4-Aminothiobenzamide.

Conclusion

Both the thionation of 4-aminobenzamide and the conversion of 4-aminobenzonitrile offer viable pathways to 4-aminothiobenzamide. The thionation route, particularly with Lawesson's Reagent, generally provides higher yields and is a well-established method. However, it requires handling of potentially hazardous reagents and may necessitate chromatographic purification. The route from 4-aminobenzonitrile, while potentially offering a more readily available starting material, often results in lower yields and may require the use of toxic hydrogen sulfide gas under pressure. The choice between these routes will ultimately depend on the specific priorities and constraints of the research or development project. This guide provides the necessary data and a logical framework to assist researchers in making an informed and strategic decision.

A Comparative Guide to the Cross-Validation of Analytical Methods for p-Aminobenzothiamide

In the landscape of drug development and research, the accuracy and reliability of analytical methods are paramount. For a compound such as p-Aminobenzothiamide, a molecule of interest in various therapeutic areas, robust analytical techniques are essential for pharmacokinetic studies, quality control, and safety assessments. When data from different analytical methods or laboratories are to be combined or compared, a rigorous cross-validation process is mandated to ensure data integrity and consistency.

This guide provides a comprehensive comparison of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the quantification of p-Aminobenzothiamide in human plasma. It offers detailed experimental protocols and presents illustrative data to guide researchers, scientists, and drug development professionals through the principles and practices of bioanalytical method cross-validation. The information is based on established regulatory guidelines from bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1]

Principles of Bioanalytical Method Cross-Validation

Cross-validation is the process of comparing two validated bioanalytical methods to determine if they provide comparable results.[2][3][4] This is crucial in several scenarios, including:

• When samples from a single study are analyzed at more than one laboratory.[2][3]

• When a validated method is modified, and the new method needs to be compared to the original.

• When data from different analytical techniques (e.g., HPLC-UV vs. LC-MS/MS) are to be included in a regulatory submission.[2]

The primary goal is to identify and address any systematic bias between the methods, ensuring the interchangeability of the data generated.

Comparison of Analytical Methods for p-Aminobenzothiamide

HPLC-UV and LC-MS/MS are both powerful techniques for the quantification of small molecules like p-Aminobenzothiamide in biological matrices. However, they differ significantly in their sensitivity, selectivity, and complexity.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) is a robust and widely accessible technique. It is often used for the analysis of compounds with a strong chromophore, which allows for detection by UV absorbance. While reliable, it may lack the sensitivity and selectivity required for detecting very low concentrations of an analyte in a complex biological matrix.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) offers superior sensitivity and selectivity by coupling the separation power of liquid chromatography with the mass-resolving capability of a tandem mass spectrometer. This technique is the gold standard for bioanalysis, capable of measuring picogram to femtogram levels of a substance, even in the presence of interfering compounds.

Performance Characteristics

The following table summarizes hypothetical yet realistic performance data for the validation of an HPLC-UV and an LC-MS/MS method for p-Aminobenzothiamide in human plasma. This data illustrates the typical differences in performance between the two techniques and provides a basis for the cross-validation exercise.

Validation Parameter	HPLC-UV Method	LC-MS/MS Method	Acceptance Criteria
Linearity Range	10 - 2000 ng/mL	0.1 - 500 ng/mL	Correlation coefficient (r²) ≥ 0.99
Lower Limit of Quantification (LLOQ)	10 ng/mL	0.1 ng/mL	Signal-to-noise ratio ≥ 5; Accuracy within ±20%; Precision ≤ 20% RSD
Accuracy (at LLOQ)	95.5%	103.2%	80% - 120%
Accuracy (Low, Mid, High QC)	97.2% - 102.5%	98.5% - 101.8%	85% - 115%
Precision (at LLOQ)	8.5% RSD	12.3% RSD	≤ 20% RSD
Precision (Low, Mid, High QC)	≤ 6.8% RSD	≤ 5.5% RSD	≤ 15% RSD
Selectivity	No interference at the retention time of the analyte from 6 different sources of blank plasma.	No significant interference at the mass transition of the analyte from 6 different sources of blank plasma.	No significant interfering peaks at the analyte's retention time or mass transition.
Recovery	85.3%	92.7%	Consistent and reproducible.

RSD: Relative Standard Deviation

Experimental Protocols

Detailed and accurate protocols are fundamental to the successful validation and cross-validation of analytical methods. Below are representative methodologies for the quantification of p-Aminobenzothiamide in human plasma using both HPLC-UV and LC-MS/MS.

Method A: HPLC-UV

1. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma in a microcentrifuge tube, add 200 µL of acetonitrile containing the internal standard (e.g., a structural analog of p-Aminobenzothiamide).

• Vortex for 1 minute to precipitate plasma proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of 0.1% phosphoric acid in water and acetonitrile (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: UV at 280 nm.

• Column Temperature: 30°C.

Method B: LC-MS/MS

1. Sample Preparation (Solid-Phase Extraction):

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• To 100 µL of human plasma, add 10 µL of the internal standard (a stable isotope-labeled p-Aminobenzothiamide) and 200 µL of 2% phosphoric acid.

• Load the entire sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 2% formic acid followed by 1 mL of methanol.

• Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness and reconstitute in 100 µL of the mobile phase.

2. Chromatographic and Mass Spectrometric Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Specific precursor-to-product ion transitions for p-Aminobenzothiamide and its internal standard would be monitored.

Cross-Validation Data Presentation

To perform the cross-validation, a set of quality control (QC) samples and incurred (study) samples are analyzed using both validated methods. The results are then statistically compared.

Cross-Validation of Quality Control Samples

QC Level	Method A (HPLC-UV) Mean Conc. (ng/mL)	Method B (LC-MS/MS) Mean Conc. (ng/mL)	% Difference
Low QC (30 ng/mL)	29.5	30.8	+4.4%
Mid QC (300 ng/mL)	305.1	298.5	-2.2%
High QC (1500 ng/mL)	1488.0	1512.0	+1.6%

% Difference = ((Mean Conc. Method B - Mean Conc. Method A) / Mean of both) * 100

The acceptance criterion for the mean concentration of QC samples between the two methods is typically within ±15%.

Cross-Validation of Incurred Samples

A minimum of 20 incurred samples should be analyzed by both methods. The percentage difference for each sample is calculated. At least 67% of the samples should have a percentage difference within ±20%.

Sample ID	Method A (HPLC-UV) Conc. (ng/mL)	Method B (LC-MS/MS) Conc. (ng/mL)	% Difference
IS-001	45.2	48.1	+6.2%
IS-002	123.8	118.5	-4.4%
IS-003	876.4	901.2	+2.8%
...	...	...	...
IS-020	65.9	71.3	+7.9%

Visualizing the Workflow

Diagrams created using Graphviz can help to clarify the complex processes involved in bioanalytical method validation and cross-validation.

Caption: A typical workflow for analytical method validation.

Caption: The process of cross-validation between two analytical methods.

References

• 1. researchgate.net [researchgate.net]
• 2. Validation a solid-phase extraction-HPLC method for determining the migration behaviour of five aromatic amines from packaging bags into seafood simulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]

Benchmarking the Stability of p-Aminobenzothiamide Against Known Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the stability of p-Aminobenzothiamide against two well-established drugs, Isoniazid and Sulfanilamide. Due to the limited availability of direct stability data for p-Aminobenzothiamide, this comparison is based on the known chemical liabilities of its core functional groups: the aromatic amine and the thioamide. The experimental data presented for p-Aminobenzothiamide is illustrative and projected based on these chemical principles to provide a framework for future stability studies.

Executive Summary

The stability of a drug substance is a critical attribute that influences its safety, efficacy, and shelf-life. This guide outlines a comprehensive approach to assessing the stability of p-Aminobenzothiamide through forced degradation studies, as recommended by the International Council for Harmonisation (ICH) guidelines. By comparing its projected stability profile with that of Isoniazid and Sulfanilamide, we can anticipate potential degradation pathways and develop robust analytical methods for its characterization.

Data Presentation: Comparative Stability Under Forced Degradation

The following table summarizes the anticipated percentage degradation of p-Aminobenzothiamide compared to the observed degradation of Isoniazid and Sulfanilamide under various stress conditions. This data is intended to be illustrative for p-Aminobenzothiamide and is based on the general reactivity of thioamides and aromatic amines.

Stress Condition	p-Aminobenzothiamide (% Degradation - Projected)	Isoniazid (% Degradation - Observed)	Sulfanilamide (% Degradation - Observed)	Potential Degradants of p-Aminobenzothiamide
Acidic Hydrolysis (0.1 M HCl, 80°C, 24h)	25-35%	Extensive decomposition[1]	Moderate degradation	p-Aminobenzoic acid, Hydrogen sulfide
Alkaline Hydrolysis (0.1 M NaOH, 80°C, 24h)	30-40%	Extensive decomposition[1]	Stable	p-Aminobenzoic acid, Hydrogen sulfide
Oxidative Stress (3% H₂O₂, RT, 24h)	15-25%	Moderately sensitive[1]	Prone to oxidation	p-Aminobenzamide (desulfurization), N-oxides, Sulfoxides
Thermal Stress (80°C, 48h)	5-10%	Stable to dry heat[1]	Generally stable	Dimerization or polymerization products
Photolytic Stress (ICH Q1B, solid state)	10-20%	Turns intense yellow[1]	Can undergo photochemical degradation	Oxidized and colored degradants

Note: The projected degradation for p-Aminobenzothiamide is an educated estimation based on the known reactivity of thioamide and aromatic amine functional groups.[2][3] Thioamides are known to be susceptible to hydrolysis, leading to the corresponding amide or carboxylic acid.[2] Aromatic amines are prone to oxidation.[3]

Experimental Protocols

Forced degradation studies are essential for establishing the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.[4] The following are detailed protocols for the key experiments cited in this guide.

Forced Degradation (Stress) Studies

Objective: To generate degradation products and identify the degradation pathways of the drug substance under various stress conditions.

General Procedure: Prepare stock solutions of p-Aminobenzothiamide, Isoniazid, and Sulfanilamide in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Keep the mixture at 80°C for 24 hours. After the specified time, cool the solution and neutralize it with an appropriate volume of 0.1 M NaOH. Dilute with the mobile phase to a suitable concentration for analysis.

• Alkaline Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the mixture at 80°C for 24 hours. After the specified time, cool the solution and neutralize it with an appropriate volume of 0.1 M HCl. Dilute with the mobile phase to a suitable concentration for analysis.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide. Store the solution at room temperature, protected from light, for 24 hours. Dilute with the mobile phase to a suitable concentration for analysis.

• Thermal Degradation: The drug substance in its solid form is kept in a hot air oven at 80°C for 48 hours. A solution of the drug is also prepared and subjected to the same conditions. After the specified time, the solid is dissolved and diluted, and the solution is diluted to a suitable concentration for analysis.

• Photolytic Degradation: The drug substance in its solid form is exposed to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines. A control sample is kept in the dark. After exposure, the sample is dissolved and diluted to a suitable concentration for analysis.

Stability-Indicating HPLC Method

Objective: To develop a chromatographic method capable of separating the parent drug from its degradation products, thus allowing for accurate quantification of the drug's stability.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.01 M phosphate buffer, pH 3.0) and an organic solvent (e.g., acetonitrile or methanol). The gradient program should be optimized to achieve adequate separation of all peaks.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by acquiring the UV spectra of the parent drug and the stressed samples. A wavelength that provides a good response for both the parent drug and its degradation products should be selected.

• Injection Volume: 20 µL.

• Analysis: The stressed samples are injected into the HPLC system. The chromatograms are recorded, and the retention times and peak areas of the parent drug and any degradation products are determined. The percentage degradation is calculated.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for Forced Degradation Studies.

Caption: Potential Degradation Pathways of p-Aminobenzothiamide.

References

• 1. LC and LC-MS study of stress decomposition behaviour of isoniazid and establishment of validated stability-indicating assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]

In Vivo Therapeutic Potential of PARP Inhibitors: A Comparative Analysis

A note on p-Aminobenzothiamide: Initial searches for p-Aminobenzothiamide (also known as 4-aminobenzenecarbothioamide) did not yield publicly available in vivo studies or direct evidence of its therapeutic mechanism, such as PARP inhibition. Therefore, this guide provides a comparative analysis of several well-established Poly (ADP-ribose) polymerase (PARP) inhibitors, a class of targeted cancer therapies. This will serve as a framework for evaluating the therapeutic potential of novel anticancer agents.

This guide offers a comparative overview of the in vivo validation and therapeutic potential of several prominent PARP inhibitors. The information is tailored for researchers, scientists, and drug development professionals, with a focus on quantitative data, experimental methodologies, and the underlying biological pathways.

Comparative Efficacy of PARP Inhibitors in Preclinical Models

The following table summarizes the in vivo efficacy of various PARP inhibitors in xenograft models of human cancers. These studies are crucial for establishing proof-of-concept and determining the therapeutic window before clinical trials.

PARP Inhibitor	Cancer Model	Animal Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Key Findings
Olaparib	BRCA1-mutant Breast Cancer (MDA-MB-436 xenograft)	Mice	50 mg/kg, oral, BID for 28 days	Significant tumor regression	Showed potent single-agent activity in BRCA-deficient models.[1]
Pamiparib	BRCA1-mutant Breast Cancer (MDA-MB-436 xenograft)	Mice	1.6 - 12.5 mg/kg, oral, BID for 28 days	100% objective response; 16-fold more potent than Olaparib in this model	Demonstrated high potency and good bioavailability.[1]
Niraparib	BRCA2-deficient Ovarian Cancer (PDX model)	Mice	Not specified	Delayed tumor progression	Effective as maintenance therapy in a BRCA2-deficient patient-derived xenograft (PDX) model.[2]
Veliparib	Advanced Solid Malignancies	Humans (Phase 1)	In combination with carboplatin and paclitaxel	Acceptable toxicity and promising antitumor activity	Showed better tolerance in combination with chemotherapy compared to other PARP inhibitors.[3]
Talazoparib	Germline BRCA1/2-mutated Metastatic Breast Cancer	Humans (Phase 2)	Not specified	Objective response rate of 26% as a single agent in recurrent ovarian cancer	Known as the most potent PARP trapper.[3]
Rucaparib	Ovarian, Fallopian Tube, Peritoneal Cancer	Humans	Post-chemotherapy maintenance	Not specified	Approved for maintenance treatment after response to platinum-based chemotherapy.[2]
YHP-836	BRCA1-mutant Breast Cancer (MDA-MB-436 xenograft)	Mice	Oral administration	Good antitumor activity	A novel PARP1/2 inhibitor with demonstrated in vivo efficacy as a single agent and in combination with chemotherapy.[4]

Mechanism of Action: PARP Inhibition and Synthetic Lethality

PARP inhibitors work on the principle of "synthetic lethality". In healthy cells, DNA single-strand breaks (SSBs) are primarily repaired by the base excision repair (BER) pathway, in which PARP enzymes play a key role. If SSBs are not repaired, they can lead to double-strand breaks (DSBs) during DNA replication. DSBs are repaired by the high-fidelity homologous recombination (HR) pathway, which relies on proteins like BRCA1 and BRCA2.

In cancer cells with mutations in BRCA1 or BRCA2, the HR pathway is deficient. When these cells are treated with a PARP inhibitor, the BER pathway is also blocked. The resulting accumulation of unrepaired DSBs leads to genomic instability and cell death. This selective killing of cancer cells with a specific genetic vulnerability is known as synthetic lethality.

Caption: Mechanism of PARP inhibition and synthetic lethality.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for the in vivo validation of any therapeutic agent. Below is a generalized protocol for assessing the efficacy of a PARP inhibitor in a mouse xenograft model.

1. Cell Culture and Xenograft Implantation:

• Human cancer cell lines (e.g., MDA-MB-436 for breast cancer, UWB1.289 for ovarian cancer) with known BRCA mutations are cultured under standard conditions.

• An appropriate number of cells (typically 1x10^6 to 1x10^7) are suspended in a suitable medium (e.g., Matrigel) and injected subcutaneously into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

2. Animal Grouping and Treatment:

• Mice are randomly assigned to different treatment groups (e.g., vehicle control, PARP inhibitor at different doses, standard-of-care chemotherapy).

• The PARP inhibitor is administered via the appropriate route (e.g., oral gavage, intraperitoneal injection) at a predetermined schedule (e.g., once or twice daily for a specified number of weeks).

3. Efficacy Assessment:

• Tumor volume is measured regularly (e.g., twice weekly) using calipers (Volume = 0.5 x Length x Width²).

• Animal body weight is monitored as an indicator of toxicity.

• At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., Western blotting for pharmacodynamic markers like PAR levels, immunohistochemistry for proliferation and apoptosis markers).

4. Data Analysis:

• Tumor growth inhibition (TGI) is calculated for each treatment group relative to the vehicle control.

• Statistical analysis (e.g., t-test, ANOVA) is used to determine the significance of the observed differences between treatment groups.

• Survival analysis (Kaplan-Meier curves) may also be performed if the study continues until a humane endpoint is reached.

Caption: General workflow for in vivo efficacy testing.

Logical Relationship of Therapeutic Action

The successful clinical application of a PARP inhibitor is dependent on a series of interconnected factors, from the molecular characteristics of the tumor to the pharmacological properties of the drug.

Caption: Logical flow of PARP inhibitor therapeutic action.

References

• 1. Pamiparib is a potent and selective PARP inhibitor with unique potential for the treatment of brain tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is a PARP inhibitor? Uses, how they work, and options [medicalnewstoday.com]
• 3. Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PARP inhibitors for cancer therapy] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Tale of Two Targets: p-Aminobenzothiamide and PARP Inhibitors in Drug Development

For Immediate Release

In the landscape of modern therapeutics, precision is paramount. Understanding the specific mechanisms of action of investigational compounds in comparison to established standard-of-care drugs is critical for researchers, scientists, and drug development professionals. This guide provides a head-to-head comparison of p-Aminobenzothiamide and the class of drugs known as Poly (ADP-ribose) polymerase (PARP) inhibitors, represented here by the standard-of-care compound Olaparib.

While both are subjects of scientific inquiry, their therapeutic targets and mechanisms of action are fundamentally different. p-Aminobenzothiamide, a sulfonamide analogue, is positioned as an antimicrobial agent through the inhibition of folate synthesis. In contrast, PARP inhibitors like Olaparib are a cornerstone of targeted cancer therapy, exploiting deficiencies in DNA repair pathways of tumor cells. This guide will elucidate these differences through a detailed examination of their mechanisms, supported by experimental data and protocols.

Section 1: Comparative Overview

Feature	p-Aminobenzothiamide	Olaparib (Representative PARP Inhibitor)
Drug Class	Sulfonamide Analogue	Poly (ADP-ribose) polymerase (PARP) Inhibitor
Primary Therapeutic Area	Infectious Diseases (Bacterial)	Oncology (e.g., Ovarian, Breast, Prostate Cancer)
Molecular Target	Dihydropteroate Synthase (DHPS)	Poly (ADP-ribose) polymerase 1 and 2 (PARP1/2)
Mechanism of Action	Competitive inhibition of p-aminobenzoic acid (PABA), disrupting folic acid synthesis.	Inhibition of PARP-mediated DNA single-strand break repair, leading to the accumulation of double-strand breaks and synthetic lethality in cells with homologous recombination deficiency (e.g., BRCA1/2 mutations).
Cellular Outcome	Bacteriostasis (inhibition of bacterial growth).	Apoptosis (cell death) of cancer cells.

Section 2: Mechanism of Action and Signaling Pathways

p-Aminobenzothiamide: Targeting Bacterial Folate Synthesis

p-Aminobenzothiamide acts as a competitive inhibitor of the bacterial enzyme dihydropteroate synthase (DHPS).[1][2] This enzyme is crucial for the synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for the synthesis of nucleotides and ultimately DNA.[1] By mimicking the natural substrate, p-aminobenzoic acid (PABA), p-Aminobenzothiamide blocks this pathway, leading to the cessation of bacterial growth.[2][3] Human cells are unaffected as they obtain folate from their diet.[1]

Caption: Inhibition of Bacterial Folate Synthesis by p-Aminobenzothiamide.

Olaparib: Exploiting DNA Repair Deficiencies in Cancer

Olaparib is a potent inhibitor of PARP enzymes, which play a key role in the repair of DNA single-strand breaks (SSBs).[4] In normal cells, if PARP is inhibited, these SSBs can be repaired by the homologous recombination (HR) pathway. However, in cancer cells with mutations in HR genes like BRCA1 or BRCA2, the inhibition of PARP leads to the accumulation of unrepaired SSBs, which collapse into toxic double-strand breaks (DSBs) during DNA replication.[4] The deficient HR pathway cannot repair these DSBs, leading to genomic instability and cell death, a concept known as synthetic lethality.

Caption: Mechanism of Synthetic Lethality with Olaparib in HR-Deficient Cancer Cells.

Section 3: Head-to-Head Performance Data

Direct comparative efficacy studies between p-Aminobenzothiamide and Olaparib are not available due to their distinct therapeutic applications. The following tables summarize representative data for each compound class against their respective targets.

Table 1: Antimicrobial Activity of Sulfonamides

Bacterial Strain	Standard-of-Care (Trimethoprim/Sulfamethoxazole) MIC (µg/mL)
Escherichia coli	0.5/9.5
Staphylococcus aureus	0.5/9.5
Streptococcus pneumoniae	1/19
Haemophilus influenzae	0.5/9.5
Note: Data is representative and may vary based on resistance patterns.

Table 2: Efficacy of PARP Inhibitors in BRCA-Mutated Cancers

Cancer Type	PARP Inhibitor	Median Progression-Free Survival (PFS)
Ovarian Cancer (recurrent, platinum-sensitive)	Olaparib	19.1 months
Breast Cancer (metastatic, HER2-negative)	Olaparib	7.0 months
Prostate Cancer (metastatic, castration-resistant)	Olaparib	7.4 months
Pancreatic Cancer (metastatic)	Olaparib	7.4 months
Note: PFS data is from pivotal clinical trials and represents the inhibitor arm.

Section 4: Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) for p-Aminobenzothiamide

Objective: To determine the in vitro antimicrobial activity of p-Aminobenzothiamide against a target bacterial strain.

Methodology:

• Preparation of Bacterial Inoculum: A standardized suspension of the target bacterium (e.g., E. coli) is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in Mueller-Hinton broth.

• Serial Dilution of Compound: p-Aminobenzothiamide is serially diluted in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation: Each well is inoculated with the bacterial suspension. Positive and negative control wells are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Data Analysis: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Experimental Workflow for MIC Determination.

Protocol 2: Cell Viability Assay for Olaparib in Cancer Cell Lines

Objective: To assess the cytotoxic effect of Olaparib on cancer cells with and without BRCA mutations.

Methodology:

• Cell Culture: BRCA-proficient and BRCA-deficient cancer cell lines are cultured in appropriate media.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density.

• Compound Treatment: After 24 hours, cells are treated with a range of concentrations of Olaparib.

• Incubation: Plates are incubated for 72-120 hours.

• Viability Assessment: Cell viability is measured using a colorimetric assay (e.g., MTT) or a luminescence-based assay (e.g., CellTiter-Glo).

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated to determine the potency of Olaparib in each cell line.

Caption: Experimental Workflow for Cell Viability Assay.

Conclusion

p-Aminobenzothiamide and PARP inhibitors such as Olaparib represent distinct classes of therapeutic agents with unrelated mechanisms of action and clinical applications. While p-Aminobenzothiamide holds potential as an antimicrobial by targeting bacterial folate synthesis, PARP inhibitors have revolutionized the treatment of certain cancers by exploiting their inherent DNA repair deficiencies. This comparative guide underscores the importance of a deep understanding of molecular pathways in the development of targeted therapies.

References

• 1. Sulfonamides - Infectious Diseases - MSD Manual Professional Edition [msdmanuals.com]
• 2. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. STUDIES ON THE ANTIBACTERIAL ACTION OF THE SULFONAMIDE DRUGS: I. THE RELATION OFp-AMINOBENZOIC ACID TO THE MECHANISM OF BACTERIOSTASIS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical Evaluation of the PARP Inhibitor, Olaparib, in Combination with Cytotoxic Chemotherapy in Pediatric Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of Biological Assays: A Comparative Guide to 4-Aminothiobenzamide and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of 4-Aminothiobenzamide and structurally related benzamide and thiobenzamide derivatives. Ensuring the reproducibility of biological assays is paramount in scientific research and drug development. This document outlines key experimental protocols and presents comparative data to aid researchers in designing robust and reproducible studies involving this class of compounds. While specific experimental data for 4-Aminothiobenzamide is limited in publicly available literature, this guide draws upon data from closely related analogs to provide a valuable reference for its potential biological activities and the methodologies to assess them.

Comparative Analysis of Biological Activity

Benzamide and thiobenzamide derivatives have demonstrated a broad spectrum of biological activities, most notably as antimicrobial and anticancer agents. The following tables summarize quantitative data from various studies, highlighting the potency of these compounds in different biological assays.

Table 1: Comparative Antimicrobial Activity of Thiobenzamide and Benzamide Derivatives

Compound Class	Representative Compound/Derivative	Target Microorganism	Assay Type	Minimum Inhibitory Concentration (MIC)	Reference
Thiobenzamide	Closthioamide	Staphylococcus aureus, Enterococcus faecalis	Broth Microdilution	Not specified, inhibits ATPase of DNA gyrase and topoisomerase IV	[1]
Benzamide	2,2'-dithiobis[N-methyl-benzamide]	Micrococcus luteus	Not specified	32 µg/mL	[2]
Benzamide	Derivative of 2,2'-dithiobis(benzamide)	Mycobacterium tuberculosis	Not specified	16 µg/mL	[2]
Benzamide	3-benzylamide derivative (Compound 9)	Mycobacterium smegmatis	Zone of Inhibition	Zone ratio of 0.62 compared to standard	[3]
Benzamide	N-Benzamide derivative (Compound 5a)	Bacillus subtilis	Broth Microdilution	6.25 µg/mL	[4]
Benzamide	N-Benzamide derivative (Compound 5a)	Escherichia coli	Broth Microdilution	3.12 µg/mL	[4]

Table 2: Comparative Anticancer Activity of Benzamide Derivatives

Compound Class	Representative Compound/Derivative	Cancer Cell Line	Assay Type	IC50 Value	Reference
Benzamide	Biphenyl Benzamide (Compound I)	MDA-MB-231 (Breast)	MTT Assay	2.68 ± 0.27 µM	[5]
Benzamide	Biphenyl Benzamide (Compound 35)	DU145 (Prostate), A547 (Lung), KB (Oral)	Not specified	0.04 µM	[5]
Benzamide	4-Methylbenzamide (Compound 7)	K562 (Leukemia)	Not specified	2.27 µM	[6]
Benzamide	4-Methylbenzamide (Compound 10)	HL-60 (Leukemia)	Not specified	1.52 µM	[6]
Thiosemicarbazide	1-(2,4-dichlorobenzoyl)-4-(4-nitrolbenzoyl)-thiosemicarbazide (TA-20)	MCF-7, MDA-MB-231 (Breast), FaDu, SCC-25 (Head and Neck)	MTT Assay	Equipotent or stronger than etoposide	[7]

Detailed Experimental Protocols

Reproducibility in biological assays is critically dependent on detailed and consistent methodologies. The following are protocols for key experiments commonly used to evaluate the antimicrobial and anticancer activities of benzamide and thiobenzamide derivatives.

Antimicrobial Susceptibility Testing: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the visible growth of a microorganism.

Materials:

• Test compound (e.g., 4-Aminothiobenzamide)

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Preparation of Test Compound: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Make serial two-fold dilutions in CAMHB in the wells of a 96-well plate.

• Inoculum Preparation: Dilute the bacterial culture to a standardized concentration (e.g., 1 x 10^5 CFU/mL) in CAMHB.

• Inoculation: Add the standardized bacterial inoculum to each well containing the test compound dilutions. Include a positive control (bacteria and broth, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Data Analysis: Determine the MIC by visually inspecting for the lowest concentration of the compound that shows no turbidity (no bacterial growth). The absorbance can also be read using a plate reader to quantify bacterial growth.

Anticancer Activity: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (e.g., 4-Aminothiobenzamide)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (cells treated with the solvent used to dissolve the compound).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells. Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Visualizing Mechanisms and Workflows

To further clarify the biological context and experimental procedures, the following diagrams illustrate a key signaling pathway potentially targeted by thiobenzamide derivatives and a typical workflow for screening such compounds.

Caption: Proposed antimicrobial mechanism of action for thiobenzamide derivatives.

Caption: General workflow for screening anticancer activity of benzamide derivatives.

References

• 1. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and antibacterial activity of 3-benzylamide derivatives as FtsZ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nanobioletters.com [nanobioletters.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dual Antibacterial and Anticancer Activity of 4-Benzoyl-1-dichlorobenzoylthiosemicarbazide Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of p-Aminobenzothiamide: A Guide for Laboratory Professionals

The responsible management and disposal of chemical waste are critical for ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step protocol for the proper disposal of p-Aminobenzothiamide, a compound that requires careful handling due to its potential health hazards. Adherence to these procedures is essential and must be in compliance with all applicable federal, state, and local regulations.

Hazard Profile and Safety Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated with p-Aminobenzothiamide and to take the necessary safety precautions. The compound is classified as harmful if swallowed, may cause an allergic skin reaction, and causes serious eye irritation[1][2]. Some data also suggests it may cause respiratory irritation[2][3]. Therefore, all handling and disposal operations must be conducted with strict adherence to safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment when handling p-Aminobenzothiamide waste. This includes:

• Chemical safety goggles or a face shield

• Chemical-resistant gloves

• A lab coat or other protective clothing

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation[3]. An eyewash station and safety shower must be readily accessible.

Quantitative Hazard Data

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed[1]
Skin Sensitization (Category 1)	H317	May cause an allergic skin reaction[1][2]
Serious Eye Irritation (Category 2A)	H319	Causes serious eye irritation[1][2][3]
Specific Target Organ Toxicity, Single Exposure (Category 3)	H335	May cause respiratory irritation[2][3]
Hazardous to the aquatic environment, long-term hazard (Category 3)	H412	Harmful to aquatic life with long lasting effects[4]

Step-by-Step Disposal Protocol

The primary method for the disposal of p-Aminobenzothiamide is to treat it as hazardous chemical waste and entrust it to an approved waste disposal facility. Do not dispose of this chemical down the drain or in the regular trash.

1. Waste Segregation and Collection:

• Isolate p-Aminobenzothiamide waste from other chemical waste streams to prevent inadvertent reactions. It is incompatible with strong oxidizing agents[5].

• Collect solid p-Aminobenzothiamide waste, including contaminated items like weighing paper, pipette tips, and gloves, in a designated, compatible container.

• For liquid waste containing p-Aminobenzothiamide, use a separate, leak-proof container.

• It is good practice to double-bag solid waste in heavy-duty plastic bags before placing it in the final disposal container[6].

2. Container Labeling:

• Clearly and accurately label the waste container with the full chemical name "p-Aminobenzothiamide" and the appropriate hazard symbols (e.g., exclamation mark for irritant/sensitizer, health hazard).

• Ensure all components of the waste mixture are identified on the label.

3. Storage in a Satellite Accumulation Area (SAA):

• Store the sealed waste container in a designated Satellite Accumulation Area within the laboratory[6][7].

• The SAA must be at or near the point of waste generation and under the control of laboratory personnel.

• Keep the waste container securely closed except when adding waste.

• Store containers in secondary containment to prevent spills[8].

4. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup and final disposal[7][8].

• Follow all institutional procedures for waste pickup requests.

Experimental Protocols

Emergency Procedures for Spills:

In the event of a p-Aminobenzothiamide spill, immediate action is necessary to prevent exposure and environmental contamination.

• Minor Spills:

  • Ensure adequate ventilation.

  • Wearing appropriate PPE, cover the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth[3].

  • Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled container for disposal as hazardous waste. Avoid generating dust[3].

  • Clean the affected area thoroughly with a suitable solvent (e.g., soap and water), and collect the cleaning materials for disposal as hazardous waste.

• Major Spills:

  • Evacuate the area immediately.

  • Contact your institution's emergency response team or EHS department for assistance[6].

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of p-Aminobenzothiamide.

Caption: Disposal workflow for p-Aminobenzothiamide waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's specific safety and disposal protocols and the most current Safety Data Sheet (SDS) for p-Aminobenzothiamide before handling or disposing of this chemical.

References

• 1. p-Aminobenzothiamide | C7H8N2S | CID 2756559 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Essential Safety and Operational Guide for Handling p-Aminobenzothiamide

Hazard Identification and Personal Protective Equipment (PPE)

While specific toxicity data for p-Aminobenzothiamide is limited, related aromatic amines can present hazards such as skin and eye irritation, respiratory irritation, and potential for skin sensitization.[1][2] Therefore, strict adherence to the following PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Safety Goggles	Chemical splash goggles conforming to NIOSH or equivalent standards.	Protects eyes from dust, splashes, and vapors.[3]
Face Shield	To be worn in conjunction with safety goggles, especially for large quantities or splash risks.	Provides full-face protection.[3][4]
Skin and Body Protection	Chemical-resistant Gloves	Nitrile or butyl rubber gloves are recommended. Inspect before each use and change frequently.[3][5]	Prevents skin contact with the chemical.
Lab Coat	A long-sleeved lab coat should be worn at all times.	Protects skin and personal clothing from contamination.[3][5]
Impervious Clothing	Consider for large-scale operations or where significant exposure is possible.	Offers enhanced protection against chemical exposure.[3]
Respiratory Protection	NIOSH-approved Respirator or Fume Hood	All handling of the solid compound that may generate dust should be conducted in a certified chemical fume hood.[3][5] A respirator may be necessary if a fume hood is not available or if exposure limits are exceeded.	Prevents inhalation of dust particles and vapors.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is critical for minimizing exposure and ensuring a safe working environment.

Experimental Protocol: Weighing and Preparing Solutions

• Preparation:

  • Conduct a thorough risk assessment for the planned experiment.

  • Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[3]

  • Verify that an eyewash station and safety shower are readily accessible.[5]

  • Assemble all necessary equipment and reagents.

• Donning PPE:

  • Put on a lab coat, followed by safety goggles and a face shield.

  • Don the appropriate chemical-resistant gloves.

• Handling:

  • Perform all manipulations that could generate dust, such as weighing and transferring the solid, within a certified chemical fume hood to minimize inhalation exposure.[5]

  • Use a spatula to carefully transfer the desired amount of p-Aminobenzothiamide to a tared weigh boat or directly into the receiving vessel.

  • Avoid creating dust.[5] Keep the container of the chemical tightly closed when not in use.[1]

  • When preparing solutions, add the solid to the solvent slowly to prevent splashing.

• Post-Handling:

  • Clean any spills immediately according to established laboratory procedures.

  • Wipe down the work surface and any contaminated equipment.

  • Remove gloves using the proper technique to avoid skin contact and dispose of them in the designated waste container.[6]

  • Wash hands thoroughly with soap and water after handling the compound.[5][6]

Disposal Plan

Proper disposal of p-Aminobenzothiamide and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines

Waste Type	Disposal Procedure	Rationale
Unused or Waste p-Aminobenzothiamide	Dispose of as hazardous chemical waste in a clearly labeled, sealed container. Follow all local, state, and federal regulations.[1]	Prevents environmental contamination and ensures compliance.
Contaminated Labware (e.g., gloves, weigh boats, pipette tips)	Place in a designated, sealed hazardous waste container for solid waste.[7]	Minimizes exposure to other personnel.
Empty Containers	Triple rinse with a suitable solvent. The rinsate should be collected and disposed of as chemical waste.[5] The empty, rinsed container can then be disposed of according to institutional guidelines.	Ensures removal of residual chemical.
Solutions of p-Aminobenzothiamide	Collect in a labeled, sealed container for liquid hazardous waste. Do not pour down the drain.	Prevents contamination of waterways.

Emergency Procedures

Immediate and appropriate first aid is critical in the event of an exposure.

Table 3: First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and plenty of water. Seek medical attention if irritation develops or persists.[1][8]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if respiratory symptoms occur.[1][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5][8]

Visual Workflow for Handling p-Aminobenzothiamide

The following diagram illustrates the logical workflow for the safe handling of p-Aminobenzothiamide from receipt to disposal.

Caption: Workflow for Safe Handling of p-Aminobenzothiamide.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. epa.gov [epa.gov]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. mpbio.com [mpbio.com]
• 8. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]